1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine

• Molecular Formula: C11H23N3
• Molecular Weight: 197.32 g/mol
• IUPAC Name: 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine
• InChI: InChI=1S/C11H23N3/c1-13-6-3-10(4-7-13)12-11-5-8-14(2)9-11/h10-12H,3-9H2,1-2H3
• InChI Key: DXTDQKMFXLVXJA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC2CCN(C2)C

Description

1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine is a chemical compound with the molecular formula C12H25N3 and a molecular weight of 211.35 g/mol . Its SMILES notation is CN1CCC(CC1)NC2CCN(CC2)C . Compounds featuring methylpiperidine and methylpyrrolidine subunits, like this one, are of significant interest in medicinal chemistry and drug discovery research. They are frequently explored as key synthetic intermediates or scaffolds in structure-activity relationship (SAR) studies . For instance, structurally similar piperidine derivatives have been investigated as inhibitors for various biological targets, demonstrating the value of this chemical class in developing new pharmacological tools . This product is intended for research and development purposes in a laboratory setting only. It is not for diagnostic, therapeutic, or personal use. Researchers should handle this material with appropriate precautions, consulting the safety data sheet prior to use.

Foundational & Exploratory

Physicochemical Profiling and Pharmacophore Utility of 1-Methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine: A Comprehensive Technical Guide

Executive Summary

In modern drug discovery, the modulation of physicochemical properties is critical for optimizing the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of a candidate molecule. 1-Methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine (CAS: 1247193-34-5) is a highly basic, conformationally flexible triamine building block[1]. Composed of a 1-methylpiperidine ring linked via a secondary amine to a 1-methylpyrrolidine ring, this privileged scaffold is frequently employed by medicinal chemists to drastically increase aqueous solubility, lower the partition coefficient (LogD), and introduce basic vectors for solvent-exposed regions of target binding pockets (such as kinase hinges or GPCR orthosteric sites).

This whitepaper provides an in-depth technical analysis of its structural properties, details the self-validating experimental workflows required for its characterization, and explains the causality behind these analytical choices.

Structural & Physicochemical Data Summary

Understanding the baseline physicochemical metrics of this triamine is essential for predicting its behavior in physiological environments. Because the molecule contains three distinct nitrogen centers (two tertiary, one secondary), it undergoes complex polyprotonation at physiological pH (7.4), rendering it highly hydrophilic in vivo.

Quantitative Data Profile

Property	Value / Estimate	Causality / Significance
Molecular Formula	C₁₁H₂₃N₃	Aliphatic diamine-like scaffold[1].
Molecular Weight	197.32 g/mol	Low molecular weight allows for appendage to larger scaffolds without violating Lipinski's Rule of 5[1].
Topological Polar Surface Area (TPSA)	~18.5 Ų	Calculated via fragment-based contributions[2]. Extremely low TPSA in its neutral state indicates high lipophilicity; however, this is superseded by its ionization state in vivo.
Predicted pKa (Piperidine N)	~9.5 – 10.0	Highly basic tertiary amine; fully protonated at pH 7.4.
Predicted pKa (Pyrrolidine N)	~9.0 – 9.5	Highly basic tertiary amine; fully protonated at pH 7.4.
Predicted pKa (Bridging N)	~8.0 – 8.5	Secondary amine; sterically hindered but largely protonated at pH 7.4.
LogP (Neutral)	~1.5 – 2.0	Moderate lipophilicity when completely un-ionized (pH > 12).
LogD (pH 7.4)	< -2.0	Polyprotonation drives the molecule entirely into the aqueous phase.

Experimental Workflows for Physicochemical Characterization

To accurately profile 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine, standard computational models are insufficient due to the complex electrostatic interactions between its three proximal basic centers. Empirical validation is required.

pKa Determination via Automated Potentiometric Titration

Causality of Method Choice: Standard UV-metric pKa determination relies on the presence of a chromophore that changes absorbance upon ionization. Because this aliphatic triamine lacks a strong UV chromophore (no aromatic rings), UV-metric methods will fail. Therefore, automated potentiometric titration (e.g., using a Sirius T3 instrument) is the gold-standard alternative[3][4].

Step-by-Step Methodology:

• Sample Preparation: Weigh 1–2 mg of the highly pure (>95%) compound and dissolve it in 1.5 mL of ionic strength-adjusted (ISA) water (0.15 M KCl) to mimic physiological ionic strength[3].

• Pre-acidification: Under a slow argon flow (to prevent CO₂ absorption which alters pH), automatically titrate the sample with 0.5 M HCl to drop the starting pH to ~2.0, ensuring all three amine centers are fully protonated[4][5].

• Automated Titration: Incrementally add 0.5 M KOH in 0.2 pH step targets until the solution reaches pH 12.0. The instrument continuously monitors the pH change per volume of titrant added[3][5].

• Data Acquisition & Bjerrum Plotting: The software (e.g., RefinementPro) plots the average number of bound protons versus pH (Bjerrum plot)[5].

• Data Refinement: Extract the three distinct macroscopic pKa values by identifying the inflection points on the titration curve where the buffer capacity of the molecule is maximized.

Step-by-step automated potentiometric titration workflow for polybasic pKa determination.

LogD (pH 7.4) Determination via Microscale Shake-Flask LC-MS/MS

Causality of Method Choice: While computational LogD predictions exist, polybasic molecules often exhibit unpredictable ion-pairing in the octanol phase. The traditional shake-flask method coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) provides the sensitivity required to detect the minuscule fractions of this highly polar compound that partition into the organic phase[6][7].

Step-by-Step Methodology:

• Phase Saturation: Pre-saturate n-octanol with Phosphate Buffered Saline (PBS, pH 7.4) and vice versa by stirring the two phases together for 24 hours, then separating them[6].

• Sample Spiking: Dissolve the compound in DMSO to create a 10 mM stock. Spike 10 µL of this stock into a vial containing 1 mL of the pre-saturated PBS and 1 mL of the pre-saturated n-octanol[7].

• Equilibration (Shake-Flask): Vigorously shake the vial at 1000 rpm for 1 hour at a controlled room temperature (25 °C) to ensure thermodynamic equilibrium between the aqueous and organic layers[7].

• Phase Separation: Centrifuge the emulsion at 3000 x g for 10 minutes to achieve a sharp phase boundary[6].

• LC-MS/MS Quantification: Carefully extract aliquots from both the upper (octanol) and lower (PBS) layers. Analyze both using LC-MS/MS (Multiple Reaction Monitoring mode) to quantify the exact concentration of the compound in each phase[7][8].

• Calculation: Calculate LogD as Log10([Concentration in Octanol] / [Concentration in PBS])[6].

Mechanistic Insights & Pharmacophore Utility in Drug Design

When appended to a lipophilic drug core, the 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine moiety acts as a powerful physicochemical modulator.

At physiological pH (7.4), the environmental pH is significantly lower than the pKa of the piperidine and pyrrolidine nitrogens (~9.0–10.0). Consequently, the molecule exists almost entirely in a di- or tri-protonated state. This localized concentration of positive charge drastically increases the dipole moment and hydration energy of the parent drug, leading to enhanced aqueous solubility and a reduced LogD.

However, medicinal chemists must balance this utility against potential liabilities. Polybasic, lipophilic amines are classic pharmacophores for binding to the hERG potassium channel, which can lead to cardiotoxicity. Therefore, while this building block is excellent for rescuing insoluble compounds, its integration requires careful monitoring of off-target ion channel interactions.

Logical relationship between the triamine structure, protonation state, and ADME impacts.

References

• Ertl, P., Rohde, B., & Selzer, P. (2000). Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties. Journal of Medicinal Chemistry, 43(20), 3714-3717. URL: [Link]

• Işık, M., Levorse, D., Rustenburg, A. S., et al. (2018). pKa measurements for the SAMPL6 prediction challenge for a set of kinase inhibitor-like fragments. Journal of Computer-Aided Molecular Design, 32(10), 1117-1138. URL: [Link]

• Lin, B., & Pease, J. H. (2013). A Novel Method for High Throughput Lipophilicity Determination by Microscale Shake Flask and Liquid Chromatography Tandem Mass Spectrometry. Combinatorial Chemistry & High Throughput Screening, 16(10), 817-825. URL: [Link]

Sources

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• 2. peter-ertl.com [peter-ertl.com]
• 3. pKa measurements for the SAMPL6 prediction challenge for a set of kinase inhibitor-like fragments - PMC [pmc.ncbi.nlm.nih.gov]
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Strategic Application of 1-Methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine (CAS: 1247193-34-5) in Advanced Medicinal Chemistry

Executive Summary

In the pursuit of novel therapeutics targeting the central nervous system (CNS) and oncology pathways, the selection of highly efficient, geometrically defined building blocks is paramount. 1-Methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine (CAS: 1247193-34-5) is a privileged triamine scaffold characterized by its rigid aliphatic framework and dual basic centers. This whitepaper provides an in-depth technical analysis of this molecule, detailing its physicochemical profiling, synthetic integration methodologies, and pharmacological utility. Designed for medicinal chemists and drug development professionals, this guide bridges theoretical design with field-proven experimental protocols.

Structural & Physicochemical Profiling

The architectural value of CAS 1247193-34-5 lies in its unique combination of a piperidine ring and a pyrrolidine ring, both N -methylated and linked by a central secondary amine.

Causality in Drug Design

The inclusion of this specific scaffold in a drug discovery program is rarely accidental. The central secondary amine acts as a vector-controlled attachment point (typically via amidation or cross-coupling), while the two tertiary amines project into solvent-exposed regions or receptor pockets.

• Multipoint Binding: The N -methylpiperidine moiety (pKa ~9.5) readily forms salt bridges with conserved aspartate residues in G-Protein Coupled Receptors (GPCRs).

• Solubility Enhancement: In kinase inhibitor design, appending this highly polar, basic moiety dramatically reduces the lipophilic burden, improving aqueous solubility and oral bioavailability without disrupting the primary pharmacophore [1].

Quantitative Physicochemical Data

To facilitate rational lead optimization, the calculated and estimated physicochemical properties of the unconjugated building block are summarized below.

Property	Value	Implication for Drug Design
Molecular Formula	C₁₁H₂₃N₃	Highly ligand-efficient building block.
Molecular Weight	197.33 g/mol	Low molecular weight allows for coupling to large cores without exceeding Lipinski limits.
cLogP (estimated)	0.8 - 1.2	Favorable for aqueous solubility; low lipophilic burden.
Topological Polar Surface Area (TPSA)	18.51 Ų	Excellent CNS penetrance potential when attached to a lipophilic core.
pKa (Piperidine N)	~9.5	Strong ionic interaction potential at physiological pH.
pKa (Pyrrolidine N)	~9.0	Secondary basic center for multipoint binding or solvent interaction.
Hydrogen Bond Donors	1	Single attachment point prevents cross-linking during synthesis.

Pharmacological Utility & Target Space

When integrated into a larger pharmacophore, the spatial geometry of the piperidine-pyrrolidine linkage dictates its biological target space.

Fig 1. Pharmacophore mapping of the triamine scaffold in GPCR and kinase target spaces.

ADME & Toxicity Considerations (hERG Liability)

A critical challenge when utilizing highly basic aliphatic amines is the potential for human Ether-à-go-go-Related Gene (hERG) potassium channel inhibition, which can lead to QT prolongation and cardiotoxicity [2]. Mitigation Strategy: The steric bulk provided by the dual ring system (piperidine and pyrrolidine) inherently shields the basic nitrogen atoms compared to linear alkylamines. However, if hERG inhibition is observed during lead optimization, medicinal chemists should consider lowering the basicity (pKa modulation) of the core by replacing the N -methyl groups with electron-withdrawing motifs (e.g., fluoroethyl or oxetanyl groups) to reduce the affinity for the hERG channel's internal binding cavity [3].

Synthetic Integration & Methodologies

The central secondary amine of CAS 1247193-34-5 is sterically hindered by the adjacent cyclic systems. Consequently, attaching this building block to a heteroaromatic core requires robust synthetic methodologies, primarily Nucleophilic Aromatic Substitution (SNAr) or Palladium-Catalyzed Buchwald-Hartwig Amination [4].

Fig 2. Synthetic integration pathways for CAS 1247193-34-5 via SNAr or Buchwald-Hartwig coupling.

Standardized Protocol: Palladium-Catalyzed Buchwald-Hartwig Amination

Because the secondary amine is sterically encumbered, standard palladium ligands (like BINAP or dppf) often fail, leading to unreacted starting material or β-hydride elimination byproducts. The protocol below utilizes BrettPhos , a dialkylbiaryl phosphine ligand specifically engineered to facilitate the coupling of hindered secondary amines [4].

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, combine the heteroaryl chloride (1.0 eq), 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine (1.2 eq), Pd₂(dba)₃ (0.05 eq), BrettPhos (0.10 eq), and sodium tert-butoxide (2.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with nitrogen (3x). Causality: Palladium(0) complexes are highly sensitive to oxidation; strict anaerobic conditions are required to prevent catalyst deactivation.

• Solvent Addition: Add anhydrous 1,4-dioxane (0.2 M) via syringe.

• Reaction Execution: Seal the flask and stir the reaction mixture at 100 °C for 12–16 hours. Monitor the conversion via LC-MS.

• Palladium Scavenging (Self-Validating Step): Cool the mixture to room temperature, dilute with EtOAc, and add a functionalized silica palladium scavenger (e.g., SiliaMetS® Thiol, 5.0 eq relative to Pd). Stir at 40 °C for 2 hours.

  • Causality & Trustworthiness: The triamine product acts as a powerful multidentate ligand for transition metals. Failure to aggressively scavenge residual palladium will result in heavy metal contamination, which can cause false positives in subsequent biochemical assays (e.g., assay interference via protein precipitation).

• Workup & Extraction: Filter the mixture through a pad of Celite to remove the scavenger and insoluble salts. Extract the filtrate with 1M aqueous HCl. Wash the acidic aqueous layer with DCM to remove neutral organic impurities and unreacted heteroaryl chloride.

• Basification: Carefully basify the aqueous layer to pH 12 using 2M NaOH. Extract the free-based product with a 10% MeOH in DCM solution.

• Purification: Dry the combined organic layers over Na₂SO₄, concentrate under reduced pressure, and purify via reverse-phase preparative HPLC (0.1% TFA in MeCN/H₂O) to yield the pure target compound as a TFA salt.

References

• Meanwell, N. A. (2016). Improving Drug Design: An Update on Recent Applications of Efficiency Metrics, Strategies for Replacing Problematic Elements, and Compounds in Nontraditional Drug Space. Chemical Research in Toxicology, 29(4), 564-616.[Link]

• Garrido, A., Lepailleur, A., Mignani, S. M., Dallemagne, P., & Rochais, C. (2020). hERG toxicity assessment: Useful guidelines for drug design. European Journal of Medicinal Chemistry, 195, 112290.[Link]

• Takasuna, K., Chiba, K., & Manabe, S. (2009). A Risk Assessment of Human Ether-a-Go-Go-Related Gene Potassium Channel Inhibition by Using Lipophilicity and Basicity for Drug Discovery. Biomolecular Therapeutics, 17, 1-11.[Link]

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.[Link]

Comprehensive Structural Elucidation of N-Methyl-1-(piperidin-4-yl)methanamine: A Multi-Modal Analytical Framework

Executive Summary & Chemical Architecture

N-methyl-1-(piperidin-4-yl)methanamine (C₇H₁₆N₂) is a highly versatile aliphatic diamine scaffold utilized extensively in medicinal chemistry and pharmaceutical development[1]. Structurally, it consists of a central piperidine ring substituted at the C-4 position with an exocyclic N-methylmethanamine group.

The primary analytical challenge in characterizing this molecule lies in distinguishing it from its positional isomers—such as derivatives where the methyl group is attached to the piperidine nitrogen rather than the exocyclic nitrogen. To achieve unambiguous structural elucidation, a rigid, orthogonal analytical framework combining High-Resolution Mass Spectrometry (HRMS) and multi-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy is required[2],[3].

This whitepaper details the causality behind these analytical choices and provides self-validating experimental protocols to ensure absolute data integrity.

Orthogonal analytical workflow for the structural elucidation of aliphatic amines.

High-Resolution Mass Spectrometry (HRMS) Profiling

Mechanistic Rationale

For aliphatic amines, Electrospray Ionization (ESI) in positive ion mode is the gold standard. Aliphatic nitrogen atoms possess a lone pair of electrons that readily accept a proton, forming a highly stable [M+H]⁺ precursor ion[4]. This soft ionization technique prevents premature in-source fragmentation, allowing for precise isolation of the parent mass before subjecting it to Collision-Induced Dissociation (CID).

Upon CID, N-methyl-1-(piperidin-4-yl)methanamine undergoes a characteristic α-cleavage . The most thermodynamically favorable pathway is the neutral loss of methylamine (CH₃NH₂, 31 Da) from the exocyclic chain, yielding a highly stabilized methylenepiperidinium cation (m/z 98.10)[5]. Secondary fragmentation involves the opening of the piperidine ring itself.

Quantitative Data Summary

Table 1: HRMS/MS Fragmentation Profile (ESI+)

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss	Structural Assignment
129.138 [M+H]⁺	-	-	Intact protonated molecule (C₇H₁₇N₂⁺)
129.138	98.096	31.042 (CH₅N)	Loss of methylamine; methylenepiperidinium cation
129.138	84.081	45.057 (C₂H₇N)	Piperidine ring cleavage fragment

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality in Solvent and Technique Selection

Deuterated chloroform (CDCl₃) is selected over D₂O for this analysis. While D₂O provides a cleaner baseline by exchanging the amine protons (NH), it simultaneously eliminates critical coupling information and alters the chemical shifts of adjacent CH₂ groups due to isotopic effects[4]. CDCl₃ preserves the broad singlet signals of the NH protons, aiding in complete mass balance.

To differentiate the carbon environments, a DEPT-135 (Distortionless Enhancement by Polarization Transfer) experiment is deployed. This is crucial for piperidine derivatives: it inverts the phase of secondary carbons (CH₂, pointing down) while tertiary (CH) and primary (CH₃) carbons point up, allowing instant differentiation of the piperidine ring carbons from the exocyclic substituents[2].

2D NMR: The HMBC Linchpin

Heteronuclear Multiple Bond Correlation (HMBC) is the definitive technique for proving that the methyl group is attached to the exocyclic nitrogen rather than the piperidine nitrogen[6]. A strong ³J correlation between the N-CH₃ protons and the C-7 (exocyclic CH₂) carbon provides unambiguous proof of the connectivity.

Key HMBC correlations confirming the exocyclic methylamine connectivity.

Quantitative Data Summary

Table 2: Predicted ¹H and ¹³C NMR Assignments (400 MHz, CDCl₃)

Position	¹³C Shift (ppm)	¹H Shift (ppm)	Multiplicity (J in Hz)	Key HMBC Correlations
C-8 (N-CH₃)	36.5	2.42	s	C-7
C-7 (Exocyclic CH₂)	56.2	2.50	d (J = 6.8)	C-8, C-4, C-3/5
C-4 (Piperidine CH)	36.1	1.55	m	C-7, C-3/5, C-2/6
C-3, C-5 (Ring CH₂)	30.4	1.15 (ax), 1.70 (eq)	m	C-4, C-2/6
C-2, C-6 (Ring CH₂)	46.8	2.60 (ax), 3.10 (eq)	m	C-3/5, C-4

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as closed-loop, self-validating systems. Every data point is internally calibrated against a known standard to prevent systemic instrumental error[3].

Protocol A: HRMS/MS Acquisition Workflow

• Instrument Calibration (Validation Step): Infuse a standard sodium formate tuning mix into the QTOF mass spectrometer. Adjust the flight tube voltage until mass accuracy is confirmed to be < 5 ppm across the 50–1000 m/z range.

• Blank Baseline Establishment: Inject 5 µL of the mobile phase (50:50 MeOH:H₂O with 0.1% Formic Acid). Verify the absence of peaks at m/z 129.13 to rule out column carryover.

• Sample Introduction: Dilute the analyte to 1 µg/mL in the mobile phase. Inject 5 µL via LC autosampler.

• Data Acquisition: Operate the ESI source in positive mode (Capillary Voltage: 3.5 kV, Desolvation Temp: 350°C). Acquire MS1 data, isolate the 129.13 m/z precursor, and acquire MS2 data using stepped collision energies (10, 20, and 40 eV) to capture both primary and secondary fragmentation events.

Protocol B: NMR Acquisition Workflow

• Sample Preparation: Dissolve 15 mg of highly purified N-methyl-1-(piperidin-4-yl)methanamine in 600 µL of CDCl₃.

• Internal Referencing (Validation Step): Ensure the CDCl₃ contains 0.03% v/v Tetramethylsilane (TMS). The TMS signal must be strictly calibrated to 0.00 ppm. This validates that all subsequent chemical shifts are absolute, not relative.

• Pulse Calibration (Validation Step): Perform a 90-degree pulse width calibration specifically for this sample. Do not rely on default probe parameters. This ensures maximum signal-to-noise ratio and quantitative reliability for integration.

• 1D Acquisition: Acquire the ¹H spectrum (16 scans, relaxation delay 2s) and the ¹³C spectrum (1024 scans, relaxation delay 2s).

• 2D Acquisition: Acquire gradient-selected COSY, HSQC, and HMBC spectra. For the HMBC, optimize the long-range coupling delay for 8 Hz (standard for aliphatic ³J correlations).

References

• Benchchem. "Application Note: Structural Elucidation of N-(4-chlorophenyl)piperidin-4-amine using NMR Spectroscopy".
• Impactfactor. "Development of Piperidine–Thiazole Derivatives: Synthesis, Spectral Characterization, and Structure–Activity Relations".
• IPB. "Advanced NMR techniques for structural characterization of heterocyclic structures".
• Benchchem. "'N-Methyl-1-(piperidin-4-YL)methanamine' CAS number and molecular weight".
• ACS Publications. "Nuclear Magnetic Resonance Analysis of Hydrothermal Reactions of Ethyl- and Octylamine in Sub- and Supercritical Water".
• Upatras. "Spectrometric Identification of Organic Compounds 7th ed".

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• 5. impactfactor.org [impactfactor.org]
• 6. sites.esa.ipb.pt [sites.esa.ipb.pt]

The Pharmacological Architecture of Piperidine and Pyrrolidine Scaffolds: A Technical Guide

Introduction: The Causality of Saturated Nitrogen Heterocycles

In medicinal chemistry, the spatial arrangement and physicochemical properties of a molecule dictate its biological fate. Piperidine (six-membered) and pyrrolidine (five-membered) saturated nitrogen heterocycles are ubiquitous in FDA-approved drugs. Their prevalence is not coincidental; it is rooted in their distinct conformational flexibility, basicity (pKa ~10-11), and ability to engage in high-affinity hydrogen bonding and dipole-ion interactions within target protein pockets [1].

As a Senior Application Scientist, I approach these scaffolds not merely as structural components, but as dynamic vectors that modulate pharmacokinetics (PK) and pharmacodynamics (PD). The basic nitrogen atom acts as a critical protonation site at physiological pH, enabling electrostatic interactions with acidic residues (e.g., aspartate or glutamate) in receptor binding sites, particularly within the Central Nervous System (CNS) and viral enzymatic clefts[2].

Mechanistic Pharmacology and Biological Activity

Antiviral and Antimicrobial Efficacy

Pyrrolidine derivatives have demonstrated exceptional versatility in antiviral applications. A prime example is the functionalization of fullerenes with pyrrolidine rings via the Prato reaction. The introduction of a pyrrolidine moiety disrupts the extreme hydrophobicity of the carbon sphere, enhancing bioavailability. Specifically, quaternary ammonium pyrrolidine derivatives of fullerenes exhibit potent anti-HIV-1 activity. The mechanism relies on the electrostatic interaction between the positively charged pyrrolidine nitrogen and the negatively charged viral envelope glycoproteins, effectively inhibiting viral entry and replication [2].

CNS Modulation and Anticancer Properties

Piperidine structures are heavily favored in neuropharmacology due to their optimal lipophilicity, which facilitates blood-brain barrier (BBB) penetration. Substituted piperidines act as potent inhibitors of acetylcholinesterase (AChE) and monoamine transporters. Furthermore, hybridizing piperidine or pyrrolidine cores with triazole rings (often via click chemistry) yields compounds with significant antiproliferative effects against cancer cell lines (e.g., HT-29 and SH-SY5Y) by inducing intrinsic apoptotic pathways [1].

Caption: Mechanistic pathway of nitrogen heterocycle protonation and subsequent target engagement.

Quantitative Efficacy Data

To objectively evaluate the structure-activity relationship (SAR), quantitative metrics are essential. The table below synthesizes the biological activity of specific derivatives discussed in recent literature.

Compound Class / Specific Derivative	Target / Disease Model	Assay Type	Potency (IC50 / EC50)	Key Structural Driver
Fullerene-Pyrrolidine (trans-2 isomer)	HIV-1	Viral Replication	EC50: 0.40–2.60 µM	Quaternary ammonium charge [2]
Piperidine-Triazole (Compound 7i)	Cancer (Various)	MTT Cell Viability	IC50: ~5.22 µM	Triazole-piperidine hybridization
Pyrrolidine-Substituted Carbazole	HT-29 Colon Cancer	Antiproliferative	IC50: < 10 µM	Lipophilic bulk optimization [1]

Self-Validating Experimental Protocols

To ensure reproducibility, biological screening of these derivatives must follow rigorous, self-validating workflows. Below is a standardized protocol for assessing the cytotoxicity and viability impact of novel piperidine/pyrrolidine derivatives.

Protocol: MTT Cell Viability and Cytotoxicity Assay

Rationale: This colorimetric assay measures the reduction of yellow MTT to purple formazan by mitochondrial succinate dehydrogenase. It serves as a direct, self-validating indicator of cellular metabolic activity, crucial for determining the therapeutic window of new heterocyclic compounds.

Step-by-Step Methodology:

• Cell Seeding: Seed target cells (e.g., HT-29 or CEM lymphocytes) in a 96-well plate at a density of 1×104 cells/well in 100 µL of appropriate culture medium (e.g., DMEM with 10% FBS). Incubate for 24 hours at 37°C, 5% CO2.

• Compound Preparation: Dissolve the piperidine/pyrrolidine derivative in DMSO to create a 10 mM stock. Perform serial dilutions in culture media to achieve final testing concentrations (e.g., 0.1, 1, 5, 10, 50 µM). Critical Control: Ensure final DMSO concentration does not exceed 0.5% (v/v) to prevent solvent-induced cytotoxicity.

• Treatment: Aspirate the old media and add 100 µL of the compound-containing media to the respective wells. Include vehicle controls (0.5% DMSO) and positive controls (e.g., Doxorubicin). Incubate for 48 hours.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate in the dark for 3-4 hours at 37°C. Observation: Viable cells will form intracellular purple formazan crystals.

• Solubilization: Carefully aspirate the media without disturbing the crystals. Add 100 µL of DMSO to each well to dissolve the formazan. Shake the plate gently for 10 minutes.

• Quantification: Measure the absorbance at 570 nm using a microplate reader (reference wavelength 630 nm).

• Data Analysis: Calculate % Viability = (Abssample​−Absblank​)/(Abscontrol​−Absblank​)×100 . Determine the IC50 using non-linear regression analysis.

Caption: Standardized high-throughput MTT assay workflow for heterocyclic drug candidates.

References

• Title: Recent insights about pyrrolidine core skeletons in pharmacology Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Progress in Antiviral Fullerene Research Source: National Center for Biotechnology Information (PMC) URL: [Link]

Engineering the Piperidine Pharmacophore: A Technical Guide to Modulating Solubility and Metabolic Stability

The piperidine ring is one of the most ubiquitous nitrogen-containing heterocycles in modern medicinal chemistry, serving as the structural core for numerous active pharmaceutical ingredients (APIs) including donepezil, raloxifene, and haloperidol. While its conformational flexibility and basicity make it an ideal scaffold for engaging biological targets via hydrogen bonding and ionic interactions, these same properties often introduce significant liabilities in aqueous solubility and metabolic stability.

As a Senior Application Scientist, I have structured this guide to move beyond empirical observation. We will dissect the physicochemical causality behind substituent effects on the piperidine ring and provide self-validating experimental workflows to accurately quantify these parameters during lead optimization.

Physicochemical Causality: Basicity, Lipophilicity, and Solubility

The solubility of piperidine derivatives is fundamentally governed by the interplay between crystal lattice energy (solid-state interactions) and solvation energy (aqueous interactions). Unsubstituted piperidine is highly basic, with a pKa​ of approximately 11.22 [1]. At physiological pH (7.4), it exists predominantly in its protonated (piperidinium) state, which generally confers high aqueous solubility but can severely limit passive membrane permeability (LogD) [2].

Modulating Solubility via Substitution

To optimize the balance between solubility and permeability, medicinal chemists employ strategic substitutions:

• Electron-Withdrawing Groups (EWGs): The introduction of fluorine atoms (e.g., 4,4-difluoropiperidine) exerts a strong inductive effect through the sigma-bond network, pulling electron density away from the nitrogen. This lowers the pKa​ to ~8.5, increasing the fraction of the neutral free-base at physiological pH, which enhances lipophilicity while maintaining acceptable solubility.

• Bioisosteric Replacement: Replacing a methylene carbon with an oxygen atom yields morpholine. The electron-withdrawing nature of the oxygen atom reduces the nitrogen's basicity compared to piperidine, dramatically altering its partition coefficient and solvation profile [3].

• Disrupting Symmetry: The addition of chiral methyl groups (e.g., 2-methylpiperidine) disrupts crystal lattice packing. A lower crystal lattice energy requires less solvation energy to dissolve the compound, thereby increasing thermodynamic solubility.

Table 1: Physicochemical Profiles of Piperidine and Bioisosteres

Scaffold / Substitution	Approx. pKa​	LogD (pH 7.4)	Primary Metabolic Liability	Aqueous Solubility Profile
Piperidine (Unsubstituted)	~11.2	Low	Rapid N-dealkylation	High (as protonated salt)
4,4-Difluoropiperidine	~8.5	Moderate	Moderate (EWG effect)	Moderate
Morpholine (C4-Oxa)	~8.3	Low	Oxidative cleavage	High (H-bond acceptor)
2-Methylpiperidine	~10.9	Moderate	Sterically hindered	Moderate to High

Metabolic Stability: Evading CYP450-Mediated Clearance

The primary metabolic liability of the piperidine pharmacophore is oxidative degradation mediated by Cytochrome P450 (CYP450) enzymes, predominantly occurring via N-dealkylation and α -carbon hydroxylation .

The Mechanistic Causality of N-Dealkylation

CYP450-mediated N-dealkylation proceeds through a carbinolamine intermediate. The enzyme initiates a single-electron transfer (SET) from the nitrogen lone pair, or directly abstracts a proton from the α -carbon [4]. The resulting unstable carbinolamine spontaneously collapses, cleaving the carbon-nitrogen bond to yield a secondary amine and an aldehyde.

To mitigate this, structural modifications must increase the activation energy required for the initial SET or sterically block the α -carbon:

• α -Steric Hindrance: Introducing bulky groups (e.g., methyl or isopropyl) adjacent to the nitrogen physically blocks the CYP450 heme iron from accessing the α -hydrogens.

• Electronic Deactivation: As seen with morpholine or fluorinated piperidines, reducing the electron density on the nitrogen increases its oxidation potential, making the initial electron abstraction significantly harder for the CYP enzyme [5].

• Quaternary Carbon Insertion: Replacing an N-alkyl group with a tert-butyl group removes the abstractable α -hydrogen entirely, precluding the formation of the carbinolamine intermediate [4].

CYP450-mediated N-dealkylation pathway of piperidine derivatives via carbinolamine formation.

Self-Validating Experimental Workflows

To accurately assess these parameters, we must employ rigorous, self-validating protocols. Kinetic solubility assays (using DMSO stock solutions) often yield amorphous precipitates that overestimate true equilibrium solubility [6]. Therefore, thermodynamic assays are mandatory for late-stage lead optimization.

Protocol A: Shake-Flask Thermodynamic Solubility Assay (LC-MS/MS)

This protocol determines the equilibrium solubility of the lowest-energy crystalline form of the piperidine derivative [7].

Step-by-Step Methodology:

• Solid Preparation: Weigh ~1-2 mg of the highly pure (>98%) solid piperidine derivative into a glass vial. Ensure the initial solid-state polymorph is characterized via X-Ray Powder Diffraction (XRPD).

• Buffer Addition: Add 300 µL of aqueous buffer (e.g., Phosphate Buffered Saline, pH 7.4) to create a supersaturated suspension [8].

• Equilibration: Seal the vial and incubate on a thermoshaker at 25°C for 24 hours. Causality: 24 hours is generally sufficient to overcome the activation energy of dissolution and reach thermodynamic equilibrium [6].

• Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes to separate the molecularly dispersed compound from the solid phase [8].

• Quantification: Dilute the supernatant and quantify the compound concentration using LC-MS/MS against a standard curve.

• Self-Validation Steps (Critical):

  • Final pH Measurement: Highly basic piperidines can shift the buffer pH. Measure the final pH of the supernatant; if it deviates by >0.1 units from 7.4, the buffer capacity was exceeded, and the result is invalid [8].

  • Residual Solid Analysis: Analyze the remaining pellet via Polarized Light Microscopy (PLM) or XRPD to confirm the compound did not convert to a less soluble hydrate or different polymorph during incubation.

Self-validating workflow for Shake-Flask Thermodynamic Solubility Assay.

Protocol B: In Vitro Microsomal Stability Assay (HLM)

This assay determines the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ) of the piperidine derivative.

Step-by-Step Methodology:

• Incubation Mixture: Prepare a reaction mixture containing Human Liver Microsomes (HLM) at 0.5 mg/mL protein concentration in 100 mM potassium phosphate buffer (pH 7.4).

• Compound Addition: Spike the piperidine derivative to a final concentration of 1 µM (keep organic solvent <0.5% to avoid CYP inhibition).

• Reaction Initiation: Pre-incubate at 37°C for 5 minutes, then initiate the reaction by adding the NADPH regenerating system (1 mM final concentration).

• Sampling: Aliquot 50 µL at specific time points (0, 5, 15, 30, 45, 60 min) and quench immediately in 150 µL of ice-cold acetonitrile containing an internal standard.

• Self-Validation Steps (Critical):

  • Minus-NADPH Control: Run a parallel incubation without NADPH. Causality: If the compound depletes in the absence of NADPH, the degradation is due to chemical instability (e.g., hydrolysis) rather than CYP-mediated metabolism.

  • Positive Controls: Include high-clearance (Verapamil) and low-clearance (Warfarin) reference compounds to validate the metabolic competency of the microsomal batch.

References

• Romero, D. L., et al. "Synthesis and Bioactivity of Novel Bis(heteroaryl)piperazine (BHAP) Reverse Transcriptase Inhibitors: Structure−Activity Relationships and Increased Metabolic Stability of Novel Substituted Pyridine Analogs." Journal of Medicinal Chemistry, ACS Publications. Available at: [Link]

• Stepan, A. F., et al. "Mitigating Heterocycle Metabolism in Drug Discovery." Journal of Medicinal Chemistry, ACS Publications. Available at: [Link]

• Domainex. "Shake Flask LogD and Thermodynamic Solubility Assays." Domainex. Available at: [Link]

• Avdeef, A., et al. "Suggested Improvements for Measurement of Equilibrium Solubility-pH of Ionizable Drugs." SRCE. Available at: [Link]

Engineering the Piperidine Scaffold: A Technical Guide to Novel Therapeutic Applications

Executive Summary

Piperidine is a highly privileged, six-membered nitrogenous heterocyclic scaffold ubiquitous in modern medicinal chemistry[1]. Its conformational flexibility, tunable basicity, and highly favorable pharmacokinetic (ADME) profile make it an ideal backbone for novel drug discovery[2]. This technical guide explores the latest advancements in piperidine-based therapeutics, specifically detailing their mechanistic applications in oncology (colchicine binding site inhibitors)[3], neurodegenerative diseases (acetylcholinesterase inhibitors)[4], and nephrology (NNMT inhibitors)[5].

The Pharmacological Privilege of the Piperidine Scaffold

The piperidine ring acts as a versatile pharmacophore capable of modulating lipophilicity and aqueous solubility while serving as a critical hydrogen-bond donor and acceptor[1]. Structurally, the sp3-hybridized nitrogen allows for the formation of stable salts, drastically improving oral bioavailability.

Application Insight (Causality in Design): Recent structure-activity relationship (SAR) studies emphasize that functionalization at the neighboring positions of the nitrogen atom significantly dictates metabolic stability[1]. Because unsubstituted piperidines can be susceptible to rapid cytochrome P450-mediated oxidation, modern medicinal chemists frequently employ spirocyclic bioisosteres or sterically hindered N-alkyl substituents to evade enzymatic degradation, thereby extending the in vivo half-life of the therapeutic candidate[1][6].

Oncology: Piperidines as Colchicine Binding Site Inhibitors (CBSIs)

Mechanistic Rationale

Microtubules are highly dynamic cytoskeletal polymers essential for rapid cell division in malignancies. While traditional taxanes stabilize microtubules, novel piperidine derivatives have been engineered to act as potent Colchicine Binding Site Inhibitors (CBSIs)[3]. By binding directly to the interface between α- and β-tubulin, these piperidine compounds prevent tubulin polymerization[3]. This destabilization triggers a precise apoptotic cascade: it induces G2/M phase cell cycle arrest, inhibits the epithelial-mesenchymal transition (EMT) responsible for metastasis, and ultimately forces caspase-dependent apoptosis[3]. This mechanism is particularly effective at overcoming multidrug resistance in prostate cancer (PC3) cell lines[3].

Mechanism of action for piperidine-based Colchicine Binding Site Inhibitors.

Quantitative Efficacy Data

Recent evaluations of novel piperidine derivatives (e.g., Compound 17a) demonstrate superior antiproliferative activity compared to traditional chemotherapeutics like 5-fluorouracil across multiple solid tumor lines[3].

Compound	PC3 (Prostate) IC50 (µM)	MGC803 (Gastric) IC50 (µM)	MCF7 (Breast) IC50 (µM)	Primary Target
Compound 17a (Piperidine)	0.81 ± 0.05	1.09 ± 0.08	1.30 ± 0.11	Tubulin (CBSI)
Compound 17b (Piperidine)	2.45 ± 0.12	3.10 ± 0.15	4.05 ± 0.20	Tubulin (CBSI)
5-Fluorouracil (Standard)	18.50 ± 1.20	12.30 ± 0.90	15.40 ± 1.10	Thymidylate Synthase
Colchicine (Control)	0.05 ± 0.01	0.08 ± 0.02	0.06 ± 0.01	Tubulin (CBSI)

Experimental Protocol: In Vitro Tubulin Polymerization Assay

To validate the mechanistic causality of microtubule destabilization by piperidine derivatives, a fluorescence-based tubulin polymerization assay is required. This protocol is a self-validating system via the mandatory inclusion of a known enhancer and a known inhibitor.

• Reagent Preparation: Prepare a reaction buffer containing 80 mM PIPES (pH 6.9), 2 mM MgCl2, 0.5 mM EGTA, 1 mM GTP, and 10 µM fluorescent reporter (e.g., DAPI).

• Protein Handling: Thaw highly purified porcine brain tubulin (>99% pure) strictly on ice to prevent spontaneous, premature polymerization. Dilute to a final concentration of 3 mg/mL in the reaction buffer.

• Compound Plating: In a pre-chilled 96-well half-area black microplate, add 5 µL of the piperidine test compound. Critical Step: Compounds must be dissolved in DMSO such that the final assay DMSO concentration is <1%. Higher concentrations will denature the tubulin and yield false positives. Include a vehicle control (1% DMSO), a positive control (3 µM colchicine), and a negative control (3 µM paclitaxel).

• Reaction Initiation: Rapidly add 45 µL of the tubulin/buffer mixture to each well using a multichannel pipette to ensure uniform reaction start times.

• Kinetic Measurement: Immediately transfer the plate to a microplate reader pre-warmed to 37°C. Measure fluorescence (Ex: 360 nm, Em: 420 nm) every 60 seconds for 60 minutes.

• Data Analysis: Calculate the Vmax​ (maximal rate of polymerization) during the linear growth phase. A statistically significant reduction in Vmax​ relative to the vehicle control confirms the target engagement of the piperidine derivative as a polymerization inhibitor.

Neurodegeneration: Multi-Targeted AChE Inhibitors

Mechanistic Rationale

In Alzheimer's disease (AD) drug discovery, the piperidine ring is famously utilized in the FDA-approved drug Donepezil[7]. Recent advances focus on synthesizing highly substituted N-benzyl-piperidine linked multipotent molecules[4]. These novel derivatives are rationally designed to span the entire active site gorge of Acetylcholinesterase (AChE). They interact simultaneously with the catalytic active site (CAS) at the bottom of the gorge and the peripheral anionic site (PAS) at the entrance[4].

This dual-binding not only potently inhibits acetylcholine breakdown but also sterically blocks the PAS, preventing AChE-induced amyloid-beta aggregation. Furthermore, incorporating carbamoyl or hydroxyl groups into the piperidine scaffold introduces potent free-radical scavenging (antioxidant) properties, addressing the oxidative stress component of AD[4].

High-throughput screening workflow for AChE inhibitors using Ellman's Assay.

Experimental Protocol: Modified Ellman's Assay for AChE Inhibition

The Ellman's assay relies on the hydrolysis of acetylthiocholine (ATCI) by AChE to produce thiocholine, which subsequently reacts with DTNB to form a quantifiable yellow anion (5-thio-2-nitrobenzoate).

• Buffer Preparation: Prepare 0.1 M sodium phosphate buffer (pH 8.0).

• Enzyme & Reagent Setup: Prepare AChE (Electrophorus electricus) at 0.2 U/mL. Prepare 0.01 M DTNB and 0.075 M ATCI in the phosphate buffer.

• Incubation: In a 96-well transparent plate, combine 140 µL of phosphate buffer, 20 µL of the test piperidine compound (serially diluted), 20 µL of AChE, and 10 µL of DTNB. Incubate at 25°C for 15 minutes. Causality: This pre-incubation is mandatory to allow steady-state enzyme-inhibitor complex formation before the substrate is introduced.

• Reaction Initiation: Add 10 µL of ATCI to initiate the enzymatic hydrolysis.

• Detection: Read the absorbance kinetically at 412 nm every 30 seconds for 5 minutes.

• Validation & Analysis: The system must include a blank well (buffer + DTNB + ATCI, no enzyme) to subtract background non-enzymatic ATCI hydrolysis. Calculate percent inhibition relative to the uninhibited vehicle control and determine the IC50 using a 4-parameter logistic regression model.

Emerging Frontiers: NNMT Inhibition in Nephrology

Beyond oncology and CNS disorders, novel piperidine derivatives are breaking ground in nephrology. Nicotinamide N-methyltransferase (NNMT) is a metabolic enzyme highly upregulated in chronic kidney disease (CKD) and diabetic kidney disease (DKD)[5]. Transcriptomic analyses and recent patent literature highlight specific piperidine derivatives that act as potent NNMT inhibitors[5]. Pharmacological inhibition of NNMT by these piperidine compounds restores cellular NAD+ levels, mitigating glomerular and tubular injury, and effectively halting the progression of acute kidney injury (AKI) to CKD[5].

Conclusion

The piperidine ring remains a cornerstone of rational drug design. By leveraging its structural plasticity, application scientists can engineer highly selective molecules—from tubulin-destabilizing anticancer agents to dual-acting neuroprotectants and novel metabolic enzyme inhibitors. Future optimization will heavily rely on spiro-fusion techniques to further enhance the metabolic half-life and target specificity of these promising therapeutic candidates.

References

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications Source: International Journal of Molecular Sciences (IJMS) / NIH URL:[Link]

• Novel piperidine derivatives as colchicine binding site inhibitors induce apoptosis and inhibit epithelial-mesenchymal transition against prostate cancer PC3 cells Source: PubMed Central (PMC) / NIH URL:[Link]

• Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities Source: Advanced Journal of Chemistry, Section A URL:[Link]

• Novel Piperidine Derivatives as NNMT Inhibitors for Treating Chronic Kidney Disease or Acute Kidney Injury Source: ACS Medicinal Chemistry Letters URL:[Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds Source: PubMed / NIH URL:[Link]

• Development of Piperidine–Thiazole Derivatives: Synthesis, Spectral Characterization, and Structure–Activity Relations Source: Impact Factor URL:[Link]

Sources

• 1. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. impactfactor.org [impactfactor.org]
• 3. Novel piperidine derivatives as colchicine binding site inhibitors induce apoptosis and inhibit epithelial-mesenchymal transition against prostate cancer PC3 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ajchem-a.com [ajchem-a.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. ijnrd.org [ijnrd.org]

Synthesis of N-Substituted Piperidines via One-Pot Activation and Intramolecular Cyclization of Halogenated Amides

Executive Summary

Piperidine scaffolds are ubiquitous in FDA-approved pharmaceuticals and biologically active natural products, necessitating highly efficient synthetic methodologies for their construction[1]. Traditional syntheses of N-substituted piperidines often rely on expensive transition metal catalysis, harsh reaction conditions, or multi-step protection/deprotection sequences[2].

This technical whitepaper details a highly efficient, metal-free, one-pot synthetic route utilizing halogenated secondary amides. By integrating amide activation, chemoselective reduction, and intramolecular nucleophilic substitution, this methodology provides a self-validating, step-economical pathway to functionalized piperidines.

Mechanistic Rationale: The Tandem Activation-Reduction-Cyclization Pathway

The core of this methodology relies on the electrophilic activation of a secondary amide to a highly reactive nitrilium or imide ion, which is subsequently trapped, reduced, and cyclized. The causality behind the reagent selection is critical to ensuring high yields and preventing competitive side reactions.

• Amide Activation: The reaction utilizes trifluoromethanesulfonic anhydride (Tf₂O) in the presence of 2-fluoropyridine (2-F-Py)[2]. Tf₂O is a highly electrophilic reagent that converts the amide carbonyl oxygen into a superior leaving group (a triflate ester), generating an electrophilic nitrilium ion. 2-F-Py is specifically chosen as a non-nucleophilic base; it effectively scavenges the generated triflic acid without attacking the highly electrophilic nitrilium intermediate.

• Chemoselective Reduction: The addition of sodium borohydride (NaBH₄) and methanol (CH₃OH) rapidly reduces the nitrilium ion to a halogenated secondary amine[2]. Methanol acts as a vital proton source that accelerates the reduction process.

• Intramolecular Cyclization: The newly formed secondary amine acts as an internal nucleophile. It undergoes a spontaneous intramolecular Sₙ2 displacement of the terminal halogen, yielding the thermodynamically stable 6-membered N-substituted piperidine ring[2].

Causality in Temperature Control: Maintaining the activation step at -78 °C is a critical parameter. At elevated temperatures (>40 °C), the highly electrophilic nitrilium ion can undergo a competitive Bischler–Napieralski (B–N) reaction with electron-rich aromatic substituents, leading to fused indolizidine or quinolizidine byproducts[2]. Cryogenic control completely suppresses this pathway in favor of the desired piperidine synthesis.

Reaction pathway: Amide activation, reduction, and cyclization vs. competitive B-N reaction.

Experimental Workflow: Self-Validating Protocol

The following step-by-step methodology is adapted from the optimized conditions reported by [2]. This protocol is designed as a self-validating system; visual and chromatographic checkpoints ensure the reaction proceeds along the intended mechanistic pathway.

Step 1: System Preparation and Amide Activation

• Setup: Into a flame-dried 25 mL round-bottom flask equipped with a magnetic stirring bar, add the secondary halogenated amide precursor (0.5 mmol, 1.0 equiv) and 10 mL of anhydrous dichloromethane (CH₂Cl₂).

• Base Addition: Inject 2-fluoropyridine (2-F-Py) (0.6 mmol, 1.2 equiv) into the solution under a strict argon atmosphere.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath to achieve an internal temperature of -78 °C.

• Activation: Dropwise add trifluoromethanesulfonic anhydride (Tf₂O) (0.55 mmol, 1.1 equiv) via a gas-tight syringe. Stir the reaction for exactly 30 minutes at -78 °C.

  • Validation Checkpoint: TLC monitoring should indicate the complete consumption of the starting amide. The intermediate nitrilium ion is highly polar and will typically remain at the baseline.

Step 2: Chemoselective Reduction

• Temperature Adjustment: Remove the cooling bath and allow the system to warm slightly toward room temperature.

• Reduction: Add sodium borohydride (NaBH₄) (1.0 mmol, 2.0 equiv) in one portion, immediately followed by the slow addition of 5 mL of methanol (CH₃OH).

• Maturation: Stir the mixture at room temperature for an additional 2 hours.

  • Validation Checkpoint: Effervescence (hydrogen gas evolution) confirms the reactivity of NaBH₄ with methanol, providing the necessary hydride and proton sources for the reduction of the nitrilium intermediate[2].

Step 3: Intramolecular Cyclization and Workup

• Cyclization: The reduction yields a halogenated secondary amine, which spontaneously undergoes intramolecular cyclization at room temperature.

• Quenching: Terminate the reaction by adding 10 mL of saturated aqueous NaHCO₃.

• Extraction: Extract the aqueous layer with CH₂Cl₂ (3 × 10 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel to isolate the pure N-substituted piperidine.

Quantitative Data: Substrate Scope and Yields

The tandem activation-reduction-cyclization methodology exhibits broad functional group tolerance. The table below summarizes the quantitative yield data for various substrate classes, demonstrating the robustness of the intramolecular Sₙ2 cyclization across different steric and electronic environments[2],[3].

Substrate Class	Representative Halogenated Precursor	Reagents	Reaction Temp	Isolated Yield (%)
N-Benzyl Amides	N-Benzyl-5-chloropentanamide	Tf₂O, 2-F-Py, NaBH₄	-78 °C to RT	75 – 85%
N-Aliphatic Amides	N-Alkyl-5-chloropentanamide	Tf₂O, 2-F-Py, NaBH₄	-78 °C to RT	70 – 80%
Cyclic Amides	N-Cycloalkyl-5-chloropentanamide	Tf₂O, 2-F-Py, NaBH₄	-78 °C to RT	70 – 82%
Aryl Ethylamides	N-Aryl-5-chloropentanamide	Tf₂O, 2-F-Py, NaBH₄	-78 °C to RT	~65%

Data summarized from the substrate scope analysis by [3]. Yields represent isolated, chromatography-purified products.

Conclusion

The synthesis of N-substituted piperidines from halogenated amides via a one-pot activation-reduction-cyclization cascade represents a significant advancement in heterocyclic chemistry. By carefully controlling the reaction temperature and utilizing specific reagents (Tf₂O and 2-F-Py) to manage the highly reactive nitrilium intermediate, researchers can effectively bypass competitive pathways such as the Bischler-Napieralski reaction[2]. This metal-free protocol not only streamlines the synthetic workflow but also provides a scalable, high-yielding route to pharmacologically vital piperidine scaffolds.

References

• Song, Qiao, et al. "One-Pot Route from Halogenated Amides to Piperidines and Pyrrolidines." Molecules, vol. 27, no. 15, 2022, p. 4698.[Link]

• Volkov, Alexey, et al. "Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications." Molecules, vol. 27, no. 6, 2022, p. 1790.[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. One-Pot Route from Halogenated Amides to Piperidines and Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Methodological & Application

Application Note: Regioselective Acylation Strategies for N-Methyl-1-(piperidin-4-yl)methanamine in CNS Drug Discovery

Introduction & Mechanistic Rationale

The N-Methyl-1-(piperidin-4-yl)methanamine scaffold is a privileged structural motif in modern medicinal chemistry, serving as a versatile template for designing ligands that target the central nervous system (CNS)[1]. Its inherent drug-like properties—specifically the presence of two distinct basic nitrogen atoms—ensure aqueous solubility and facilitate crucial hydrogen-bonding interactions.

However, functionalizing this diamine scaffold via acylation presents a fundamental regioselectivity challenge. The molecule contains two secondary amines with competing reactivities:

• Endocyclic Piperidine Nitrogen: Highly basic (pKa ~11.2) but sterically encumbered within the dynamic chair conformation of the piperidine ring.

• Exocyclic N-Methyl Nitrogen: Slightly less basic (pKa ~10.5) but highly accessible, residing on a flexible methylene linker.

The Causality of Selectivity: In acylation reactions, the site of nucleophilic attack is governed by a delicate competition between thermodynamics (basicity) and kinetics (steric hindrance). At ambient temperatures with highly reactive electrophiles (e.g., acyl chlorides), the reaction is unselective, often resulting in global di-acylation. However, by lowering the temperature to -78 °C, the reaction enters a strictly kinetic regime. The lower activation energy barrier required to approach the unhindered exocyclic N-methyl group dictates the pathway, allowing for chemoselective mono-acylation. Alternatively, advanced acyl carriers can be employed to tune the differential reactivity of these competing amines without extreme cooling[2].

Quantitative Data: Acylation Strategy Comparison

To guide experimental design, the following table summarizes the causal relationship between reaction conditions and regiochemical outcomes.

Acylation Strategy	Reagents & Catalyst	Temperature	Target Nitrogen	Expected Yield	Regioselectivity (Exo:Endo)
Kinetic Mono-Acylation	0.95 eq R-COCl, DIPEA	-78 °C	Exocyclic (N-Methyl)	75 - 85%	> 20:1
Carrier-Mediated Selective	3,6-Diethyl-2-hydroxypyrazine	25 °C	Exocyclic (N-Methyl)	60 - 70%	15:1
Thermodynamic Di-Acylation	2.5 eq R-COCl, TEA, DMAP	50 °C	Both (Global)	90 - 95%	N/A
Orthogonal Protection	1. Boc₂O, 2. R-COCl, 3. TFA	0 °C to 25 °C	Endocyclic (Piperidine)	65 - 75% (3 steps)	> 99:1

Experimental Protocols & Methodologies

Analytical Self-Validation System

To ensure trustworthiness and reproducibility, every protocol must be treated as a self-validating system. Before proceeding to subsequent synthetic steps, validate the regioselectivity using the following analytical markers:

• ¹H NMR Spectroscopy (CDCl₃): The unacylated exocyclic N-methyl group appears as a sharp singlet around 2.3–2.5 ppm. Upon successful exocyclic acylation, this peak shifts significantly downfield to 2.9–3.1 ppm and typically splits into two distinct peaks due to the restricted rotation of the newly formed amide bond (rotamers). The piperidine α-protons should remain largely unaffected.

• LC-MS: Confirm the exact mass. A mono-acylated product will exhibit an [M+H]+ corresponding to a single acyl addition, ruling out over-reaction.

Protocol A: Chemoselective Exocyclic Mono-Acylation (Kinetic Control)

Objective: Selectively acylate the exocyclic N-methyl group while leaving the piperidine nitrogen free for subsequent salt formation or target engagement.

• Preparation: Dissolve N-Methyl-1-(piperidin-4-yl)methanamine (1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL) under an inert argon atmosphere.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 1.05 mmol).

  • Causality: DIPEA acts as a non-nucleophilic proton sink. Using a near-stoichiometric amount prevents the base from catalyzing unwanted side reactions or accelerating the acylation of the hindered nitrogen.

• Kinetic Cooling: Submerge the reaction flask in a dry ice/acetone bath to achieve an internal temperature of -78 °C. Allow 15 minutes for thermal equilibration.

• Electrophile Addition: Dissolve the desired acyl chloride (0.95 mmol) in DCM (2 mL) and add dropwise over 30 minutes using a syringe pump.

  • Causality: Sub-stoichiometric electrophile addition ensures the highly reactive acyl chloride is the limiting reagent, strictly suppressing di-acylation.

• Quenching & Workup: Stir at -78 °C for 2 hours. Quench the reaction cold by adding saturated aqueous NaHCO₃ (5 mL). Extract the aqueous layer with DCM (3 x 10 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via reverse-phase HPLC (0.1% TFA in Water/Acetonitrile) to isolate the exocyclic mono-acyl derivative.

Protocol B: Global Di-Acylation (Thermodynamic Control)

Objective: Fully acylate both nitrogen centers to generate a neutral, highly lipophilic derivative for structure-activity relationship (SAR) exploration[3].

• Preparation: Dissolve the diamine scaffold (1.0 mmol) in anhydrous tetrahydrofuran (THF, 10 mL).

• Base Addition: Add Triethylamine (TEA, 3.0 mmol) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 mmol).

  • Causality: DMAP serves as a potent acyl transfer catalyst. It forms a highly electrophilic N-acylpyridinium intermediate that easily overcomes the steric hindrance of the endocyclic piperidine nitrogen, forcing the reaction to completion.

• Electrophile Addition: Add the acyl chloride or acid anhydride (2.5 mmol) in one rapid portion at room temperature.

• Thermodynamic Heating: Elevate the temperature to 50 °C and stir for 4 hours.

• Workup: Quench with distilled water, extract with Ethyl Acetate (3 x 15 mL), and wash the organic layer with 1M HCl to remove DMAP and any unreacted trace amines. Wash with brine, dry over Na₂SO₄, and concentrate to yield the di-acylated product.

Visualization of Acylation Workflows

The following diagram maps the divergent synthetic pathways based on the chosen kinetic, thermodynamic, or protective strategy.

Divergent acylation workflows for N-Methyl-1-(piperidin-4-yl)methanamine.

References

• ONE-POT SELECTIVE ACYLATION OF AMINES USING 3,6-DIETHYL-2-HYDROXYPYRAZINE AS ACYL CARRIER Heterocycles (CLOCKSS Archive)[Link]

• 3-Amido-3-aryl-piperidines: A Novel Class of Potent, Selective, and Orally Active GlyT1 Inhibitors National Institutes of Health (PMC) [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 3. 3-Amido-3-aryl-piperidines: A Novel Class of Potent, Selective, and Orally Active GlyT1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Solid-Phase Synthesis Strategies for Highly Basic, Sterically Hindered Secondary Amines

A Case Study on 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine

Introduction & Chemical Context

The compound 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine represents a highly privileged, yet synthetically challenging, pharmacophore in modern drug discovery. Characterized by a secondary amine flanked by two tertiary amine-containing heterocycles (a 1-methylpiperidine ring and a 1-methylpyrrolidine ring), this diamine-like scaffold is frequently utilized to target G-protein coupled receptors (GPCRs) and kinases.

However, incorporating this building block via Solid-Phase Synthesis (SPS) introduces two severe chemical hurdles:

• Extreme Steric Hindrance: The target secondary amine is buried within the steric bulk of two saturated ring systems, drastically reducing its nucleophilicity.

• The Polybasic "Sponge Effect": With three basic nitrogen atoms, the molecule acts as a localized proton sponge. When attached to a solid support, this high basicity alters the microenvironment of the resin, buffering acidic cleavage cocktails and promoting non-covalent resin aggregation[1].

This application note details optimized, self-validating protocols for the efficient solid-phase incorporation of 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine, focusing on reductive amination and amide coupling workflows.

Strategic Considerations & Causality (The "Why")

Resin Selection and the Buffering Effect

When synthesizing polybasic compounds on a solid support, the choice of linker is critical. Standard acid-labile resins (like Wang or Rink Amide) rely on Trifluoroacetic acid (TFA) for cleavage. However, the three basic nitrogens in our target molecule will rapidly protonate during cleavage, buffering the TFA and reducing the effective acidity within the resin bead. To counteract this "Sponge Effect," Backbone Amide Linker (BAL) resins or 2-Chlorotrityl chloride (2-CTC) resins are preferred. Furthermore, the cleavage cocktail must be fortified (e.g., up to 50% TFA in Dichloromethane) to overwhelm the localized basicity and ensure quantitative release.

Overcoming Steric Hindrance in Amide Coupling

Standard carbodiimide activation (e.g., DIC/HOBt) routinely fails to acylate sterically encumbered secondary amines due to severe steric clash in the transition state[2]. To drive this reaction, uronium/guanidinium salts such as HATU must be employed. HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The pyridine nitrogen of the HOAt leaving group provides anchimeric assistance (a neighboring-group effect), hydrogen-bonding with the incoming hindered amine and guiding it into the optimal trajectory for nucleophilic attack[2].

Precision Reductive Amination

When attaching this bulky amine to a resin-bound aldehyde, sodium triacetoxyborohydride (NaBH(OAc)₃) is the superior reducing agent[3]. Unlike sodium cyanoborohydride, NaBH(OAc)₃ is exceptionally mild and will not reduce the resin-bound aldehyde prior to imine formation. The addition of 1% acetic acid catalyzes the formation of the iminium ion—a necessary step to overcome the slow kinetics caused by the amine's steric bulk[3].

Data Visualization

Quantitative Comparison of Coupling Reagents

The following table summarizes the efficacy of various coupling strategies when applied to highly hindered, polybasic secondary amines like 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine.

Coupling Reagent	Active Intermediate	Suitability for Hindered Amines	Typical Yield (%)	Reaction Time (h)
DIC / HOBt	OBt Active Ester	Poor (High steric clash)	< 20%	24
HATU / DIEA	OAt Active Ester	Excellent (Anchimeric assistance)	85 - 95%	4 - 12
Triphosgene	Carbamoyl Chloride	Exceptional (Small electrophile)	> 95%	2 - 4

Solid-Phase Workflows and Mechanisms

Workflow for solid-phase synthesis using hindered polyamines.

HATU-mediated activation and coupling mechanism for hindered amines.

Experimental Protocols

Protocol A: Reductive Amination onto BAL-Resin

Self-Validation Logic: The sequential addition of reagents ensures that the iminium ion fully forms before reduction occurs, preventing the irreversible reduction of the starting aldehyde into an inert alcohol.

• Resin Preparation: Swell BAL-Resin (1.0 eq, 0.5-1.0 mmol/g loading) in anhydrous 1,2-dichloroethane (DCE) for 30 minutes to expand the polymer matrix.

• Iminium Formation: Add 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine (5.0 eq) to the resin. Add 1% v/v glacial acetic acid. Causality: The acid catalyzes the dehydration step required for bulky amines to form the iminium intermediate[3]. Shake at room temperature for 2 hours.

• Selective Reduction: Add NaBH(OAc)₃ (5.0 eq) portion-wise. Shake the reaction mixture overnight (12-16 hours) at room temperature.

• Neutralization & Washing: Drain the resin and wash sequentially with DCE (3x), DMF (3x), 5% DIEA in DMF (3x) , and DCM (3x). Causality: The DIEA wash neutralizes trapped acetate salts, ensuring the newly attached secondary amine is completely free-based and active for subsequent steps.

Protocol B: HATU-Mediated Amide Coupling

Self-Validation Logic: Pre-activation of the carboxylic acid physically separates the activation step from the highly basic amine, preventing the amine from neutralizing the coupling reagents before the active ester is formed.

• Pre-activation: In a separate vial, dissolve the carboxylic acid building block (3.0 eq) and HATU (2.9 eq) in anhydrous DMF. Add N,N-Diisopropylethylamine (DIEA, 6.0 eq). Stir for 3 minutes. Causality: This generates the highly reactive OAt active ester in the absence of the polybasic resin[2].

• Coupling: Transfer the pre-activated solution to the resin containing the secondary amine. Shake at room temperature for 8 to 12 hours.

• Colorimetric Validation: Perform a Chloranil test (specific for secondary amines).

  • Result: If the beads turn blue/green, unreacted secondary amine remains; proceed to a double coupling. If colorless, the coupling is quantitatively complete.

Troubleshooting Guide

• Persistent Incomplete Coupling: If double coupling with HATU fails (indicated by a positive Chloranil test), the steric clash is too severe. Switch to Triphosgene (BTC) to form an ultra-reactive, sterically unhindered carbamoyl chloride intermediate[4].

• Resin Aggregation: Polybasic amines can cause resin beads to clump via internal hydrogen bonding and salt-bridge formation. Switch the solvent from DMF to N-Methyl-2-pyrrolidone (NMP) with 0.1 M LiCl to disrupt these non-covalent interactions.

• Cleavage Resistance: If the expected mass is absent post-cleavage, the polyamine is buffering the TFA. Increase the cleavage cocktail to 50% TFA/DCM, add 2.5% triisopropylsilane (TIS) as a scavenger, and extend the cleavage time to 2.5 hours.

References

• Synthesis and carbonic anhydrase activating properties of a series of 2-amino-imidazolines structurally related to clonidine 1. Taylor & Francis. 1

• Reductive Amination with Boron Agents. Scribd. 3

• Advances in Fmoc solid-phase peptide synthesis. PMC - NIH. 2

• An Activated O to N Acyl Transfer Auxiliary: Efficient Amide-Backbone Substitution of Hindered “Difficult” Peptides. ElectronicsAndBooks.

• US8674020B2 - Process for preparing polyamides. Google Patents. 4

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. US8674020B2 - Process for preparing polyamides - Google Patents [patents.google.com]

Application Note: Advanced NMR Spectroscopy for the Structural Elucidation and Conformational Analysis of Piperidine Derivatives

Executive Summary

Piperidine rings are foundational pharmacophores in medicinal chemistry, present in blockbuster drugs ranging from donepezil to fentanyl. Because the six-membered nitrogenous ring can adopt multiple conformations (chair, boat, twist-boat) and undergoes rapid nitrogen inversion, determining the exact 3D structure of substituted piperidines is a complex analytical challenge. This application note provides a comprehensive, self-validating Nuclear Magnetic Resonance (NMR) spectroscopy protocol designed for researchers and drug development professionals to unambiguously assign the stereochemistry and conformational preferences of piperidine derivatives.

Mechanistic Principles of Piperidine NMR (Causality & Logic)

To effectively elucidate piperidine structures, scientists must move beyond simple chemical shift assignments and leverage the physical causality behind NMR phenomena.

• The Karplus Relationship & 3J Coupling : The primary tool for assigning relative stereochemistry in six-membered rings is the vicinal proton-proton coupling constant ( 3JH,H​ ). In a stable chair conformation, the dihedral angle between protons dictates the coupling magnitude. Trans-diaxial protons ( Hax​−Hax​ ) have a dihedral angle of ~180°, resulting in large coupling constants (10.0–12.5 Hz). Conversely, axial-equatorial and equatorial-equatorial protons exhibit dihedral angles of ~60°, yielding significantly smaller couplings (2.0–5.5 Hz)[1].

• The γ -Gauche Effect in 13 C NMR : Steric compression between an axial substituent and the γ -protons causes a distinct upfield shift (shielding) of the γ -carbon by approximately 5–7 ppm compared to an equatorial isomer. This electronic shielding is a highly reliable diagnostic tool for assigning axial vs. equatorial positions when 1 H multiplets are heavily overlapped[2].

• Through-Space Interactions (NOESY) : When coupling constants are ambiguous due to conformational averaging, 2D NOESY experiments detect Nuclear Overhauser Effects (NOE) between protons separated by < 5 Å. Strong 1,3-diaxial NOE cross-peaks definitively confirm the chair conformation and the axial positioning of specific protons, acting as an orthogonal validation to J -coupling data[3].

• Variable Temperature (VT) Dynamics : Piperidines with low energy barriers to rotation or ring inversion may display broad, time-averaged signals at room temperature. Lowering the temperature slows these dynamic processes on the NMR timescale, allowing for the observation of distinct conformers[4].

Workflow Visualization

Workflow for the NMR structural elucidation of piperidine derivatives.

Experimental Protocols: A Self-Validating System

This step-by-step methodology ensures that every structural hypothesis generated by 1D NMR is orthogonally validated by 2D techniques, creating a closed-loop, self-validating analytical system[5].

Step 1: Sample Preparation & Environmental Control

• Solvent Selection : Dissolve 10–15 mg (for 1 H/2D) or 30–50 mg (for 13 C) of the highly purified piperidine derivative in 0.6 mL of a deuterated solvent.

  • Rationale: Use CDCl 3​ for non-polar derivatives. For compounds with exchangeable protons (e.g., piperidinols), use DMSO- d6​ to slow down proton exchange, allowing the observation of hydroxyl/amine couplings.

• Filtration : Filter the solution through a small plug of glass wool to remove particulate matter and paramagnetic impurities that cause line broadening.

Step 2: 1D NMR Acquisition ( 1 H and 13 C)

• 1 H NMR (400 MHz or higher) : Acquire with a minimum of 16 scans, 64k data points, and a relaxation delay (D1) of 2–5 seconds. Extract J -values using first-order multiplet analysis.

• 13 C NMR / DEPT-135 : Acquire with broadband proton decoupling.

  • Rationale: DEPT-135 is critical to differentiate CH/CH 3​ (positive phase) from CH 2​ (negative phase) signals, instantly identifying the unsubstituted methylene carbons of the piperidine core.

Step 3: 2D NMR Spin-System Mapping

• COSY ( 1 H- 1 H) : Map the contiguous spin system around the ring (C2 → C3 → C4 → C5 → C6).

• HSQC ( 1 H- 13 C) : Correlate each proton resonance to its directly attached carbon.

  • Validation: This step resolves overlapping 1 H multiplets (common in the 1.5–2.5 ppm region of piperidines) by spreading them into the much wider 13 C dimension.

Step 4: Stereochemical Validation (NOESY & HMBC)

• NOESY : Acquire with a mixing time ( τm​ ) of 300–500 ms.

  • Validation: Look for diagnostic 1,3-diaxial cross-peaks (e.g., H2 ax​ correlating through space to H4 ax​ or H6 ax​ ). The presence of these cross-peaks validates the chair conformation and the axial positioning of those specific protons[3].

• HMBC : Use 2J and 3J heteronuclear couplings to position quaternary carbons and exocyclic substituents (e.g., N-alkyl or C-aryl groups) onto the piperidine scaffold[5].

Step 5: Variable Temperature (VT) NMR (Conditional)

• If the piperidine ring undergoes rapid chair-chair inversion or unhindered rotation at room temperature, the NMR signals will represent a time-averaged state (broadened peaks or averaged J -values).

• Action : Lower the temperature (e.g., to -50°C in CDCl 3​ or CD 2​ Cl 2​ ) to "freeze" the conformers, allowing the observation and integration of distinct axial and equatorial species[4].

Quantitative Data Interpretation

Table 1: Characteristic 1 H NMR Coupling Constants ( 3J ) in Piperidine Chairs | Proton Relationship | Dihedral Angle ( θ ) | Expected 3J (Hz) | Structural Implication | | :--- | :--- | :--- | :--- | | Axial - Axial ( Hax​−Hax​ ) | ~180° | 10.0 - 12.5 | Confirms trans-diaxial arrangement; rigid chair. | | Axial - Equatorial ( Hax​−Heq​ ) | ~60° | 3.0 - 5.5 | Indicates cis relationship on adjacent carbons. | | Equatorial - Equatorial ( Heq​−Heq​ ) | ~60° | 2.0 - 4.0 | Indicates trans-diequatorial (rare) or rapid inversion. |

Table 2: Diagnostic 13 C NMR Chemical Shift Effects ( γ -Gauche) | Substituent Position | Effect on α -Carbon | Effect on β -Carbon | Effect on γ -Carbon | | :--- | :--- | :--- | :--- | | Equatorial | +4 to +6 ppm (Deshielded) | +6 to +8 ppm (Deshielded) | 0 to -1 ppm (Neutral) | | Axial | +1 to +4 ppm (Deshielded) | +3 to +5 ppm (Deshielded) | -5 to -7 ppm (Shielded) |

Note: The γ -gauche shielding effect is one of the most reliable indicators of an axial substituent in saturated heterocycles.

References

• Stereochemical Peculiarities of the Products of Condensation of Piperidine-4-one with Aromatic Aldehydes Eurasian Chemico-Technological Journal 2

• Synthesis and Conformational Analysis of Some 3-Alkyl-2,6-diarylpiperidin-4-one Semicarbazones Asian Journal of Chemistry 1

• Piperidine Azasugars Bearing Lipophilic Chains: Stereoselective Synthesis and Biological Activity... PMC / National Institutes of Health (NIH) 3

• Search for Antiviral Preparations in Series of New Derivatives of N-Substituted Piperidines PMC / National Institutes of Health (NIH) 5

• X-ray diffraction and VT-NMR studies of (E)-3-(piperidinyl)... Journal of Molecular Structure 4

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Piperidine Azasugars Bearing Lipophilic Chains: Stereoselective Synthesis and Biological Activity as Inhibitors of Glucocerebrosidase (GCase) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. °³ÀÎÁ¤º¸º¸È£ [medchem.korea.ac.kr]
• 5. Search for Antiviral Preparations in Series of New Derivatives of N-Substituted Piperidines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Reductive Amination Protocols for Piperidine Synthesis

Introduction & Mechanistic Rationale

The piperidine scaffold is a privileged structural motif in medicinal chemistry, ubiquitous in approved pharmaceuticals and biologically active natural products[1]. Among the diverse synthetic strategies available for constructing and functionalizing the piperidine ring, reductive amination stands out as one of the most robust, atom-economical, and scalable methodologies[2].

Reductive amination allows for both the intermolecular functionalization of pre-existing piperidine rings (e.g., N-alkylation of piperidin-4-amines) and the intramolecular cyclization of linear precursors (e.g., 1,5-amino ketones) to form the heterocycle from scratch[1],[2].

Mechanistic Causality

The success of this reaction relies on a delicate kinetic balance. The process is initiated by the nucleophilic attack of an amine on a carbonyl group to form a hemiaminal intermediate. Under mildly acidic conditions, the hemiaminal undergoes dehydration to form a highly electrophilic iminium ion . The core principle of a self-validating reductive amination protocol is the selection of a reducing agent that is highly reactive toward this transient iminium ion, yet completely inert toward the starting carbonyl compound[3].

Caption: Mechanistic pathway of reductive amination forming the functionalized piperidine core.

Reagent Selection and Causality

The choice of reducing agent dictates the purity and yield of the final piperidine. Strong hydride donors like sodium borohydride (NaBH₄) are generally avoided because they prematurely reduce the starting ketone or aldehyde to an alcohol, terminating the reaction pathway[4].

Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) is the industry standard for this transformation[3]. The three electron-withdrawing acetate ligands pull electron density away from the central boron atom, significantly dampening its hydridic character. Consequently, STAB is stable in non-nucleophilic solvents like 1,2-dichloroethane (DCE) and selectively targets the highly electrophilic iminium ion over the unreacted carbonyl[5],[3].

Table 1: Quantitative Comparison of Reducing Agents for Piperidine Synthesis

Reducing Agent	Typical Equivalents	Preferred Solvent	Selectivity (Iminium vs. Carbonyl)	Byproduct Risk / Safety Profile
STAB (NaBH(OAc)₃)	1.2 – 1.5	DCE, DCM, THF	Excellent	Low risk of alcohol formation; Safe and easy to handle[3].
NaCNBH₃	1.2 – 2.0	MeOH, EtOH, MeCN	Good	Moderate risk; Generates highly toxic HCN gas at low pH[4].
2-Picoline Borane	1.0 – 1.5	MeOH, H₂O/MeOH	Excellent	Low risk; Green alternative, highly stable even in aqueous media[6].
NaBH₄	1.0 – 2.0	MeOH, EtOH	Poor	High risk of direct carbonyl reduction to alcohol[4].

Experimental Protocols

The following protocols are designed as self-validating systems. By separating the imine formation step from the reduction step, researchers can isolate variables and track reaction progress analytically before committing the hydride source.

Caption: Step-by-step experimental workflow for piperidine synthesis via reductive amination.

Protocol A: Intermolecular Synthesis of N-Substituted Piperidin-4-amines

This procedure is optimized for the functionalization of commercially available piperidinones (e.g., N-Boc-4-piperidinone) with primary anilines or aliphatic amines[1].

Materials:

• N-Boc-4-piperidinone (1.0 equiv)

• Primary Amine / Aniline (1.0 - 1.05 equiv)

• Sodium triacetoxyborohydride (STAB) (1.5 equiv)

• Glacial Acetic Acid (0.1 - 1.0 equiv)

• Anhydrous 1,2-Dichloroethane (DCE)

Step-by-Step Methodology:

• Substrate Dissolution: To an oven-dried round-bottom flask purged with inert gas (N₂/Argon), add N-Boc-4-piperidinone and the primary amine. Dissolve in anhydrous DCE to achieve a concentration of 0.2 M[7].

• Acid Catalysis (Causality Check): Add glacial acetic acid. Insight: Weakly basic amines (like anilines) struggle to eliminate water from the hemiaminal intermediate. Acetic acid protonates the hydroxyl group, driving the equilibrium toward the requisite iminium ion[1],[5].

• Imine Pre-formation: Stir the mixture at room temperature for 1–2 hours. Validate the consumption of the starting materials via TLC or LC-MS before proceeding.

• Hydride Addition: Add STAB portion-wise over 10 minutes. Insight: The reaction is mildly exothermic. Portion-wise addition prevents temperature spikes that could compromise the selectivity of the hydride transfer[7],[4].

• Reaction Monitoring: Stir at room temperature for 4–12 hours. Monitor via LC-MS until the iminium mass is fully depleted.

• Quench and Workup: Slowly add saturated aqueous NaHCO₃. Insight: This neutralizes the acetic acid and decomposes unreacted STAB, evolving H₂ gas (a visual confirmation of a successful quench)[7]. Extract the aqueous layer with dichloromethane (3x). Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Intramolecular Cyclization to Piperidine Scaffolds (IminoSugars)

This protocol is utilized when constructing the piperidine ring from linear 1,5-dicarbonyls or amino-aldehydes, heavily featured in the synthesis of polyhydroxypiperidine iminosugars[2].

Key Modifications from Protocol A:

• High Dilution: The reaction must be run at high dilution (≤ 0.05 M) to kinetically favor the intramolecular cyclization event over intermolecular oligomerization[2].

• One-Pot Deprotection/Cyclization: If the amine is masked as an azide, a tandem hydrogenation/reductive amination can be performed using Pd/C and H₂ gas, where the transiently formed amine immediately attacks the pendant carbonyl.

Troubleshooting & Self-Validating Checks

Even with optimized protocols, side reactions can occur. Understanding the chemical causality behind these failures is critical for rapid optimization.

Table 2: Diagnostic Troubleshooting for Piperidine Reductive Amination

Observation / Analytical Issue	Mechanistic Cause	Corrective Action
High levels of alcohol byproduct	The reducing agent directly reduced the starting ketone/aldehyde before the imine could form[4].	Enforce a strict 2-hour imine pre-formation step before adding STAB. Ensure STAB is used instead of NaBH₄[3].
Over-alkylation (Tertiary amine formation)	The newly formed secondary piperidine is more nucleophilic than the primary amine starting material, leading to a second reductive amination[4].	Use a slight excess (1.1 equiv) of the carbonyl compound. Strictly avoid adding the reducing agent at the very beginning of the reaction[4].
Stalled reaction / Incomplete conversion	The amine is too sterically hindered or weakly basic to form the iminium ion efficiently[3].	Increase the equivalents of acetic acid (up to 1.0 eq) or add a dehydrating agent like 4Å molecular sieves to drive water elimination[4].
White solid formation upon storage	Piperidine products are highly basic and rapidly react with atmospheric CO₂ to form piperidine carbonate salts[8].	Store the final purified piperidine under an inert atmosphere (Argon/N₂) in a tightly sealed, dark container[8].

References

• Literature review on the synthesis of N-substituted piperidin-4-amines. BenchChem. 1

• Application Notes and Protocols for Reductive Amination Reactions Involving 2-(Aminomethyl)piperidine. BenchChem. 7

• Technical Support Center: Optimizing Reductive Amination for Piperidine Synthesis. BenchChem. 4

• Reductive amination of glutaraldehyde 2,4-dinitrophenylhydrazone using 2-picoline borane. ResearchGate. 6

• Preparation of Substituted Piperazinones via Tandem Reductive Amination−(N,N'-Acyl Transfer)−Cyclization. Organic Letters, ACS Publications. 5

• A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Sciencemadness.org. 3

• Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. ResearchGate. 2

• Technical Support Center: Side-Product Formation in Piperidine Synthesis. BenchChem. 8

Sources

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• 2. researchgate.net [researchgate.net]
• 3. sciencemadness.org [sciencemadness.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Advanced Application Note: Piperidine-Catalyzed Knoevenagel Condensation in Organic Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, experimental design, and validated protocols for carbon-carbon bond formation.

Introduction and Strategic Context

The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation, widely utilized in the synthesis of α,β-unsaturated carbonyls, coumarins, and critical pharmaceutical intermediates such as glitazones[1][2]. First optimized by Emil Knoevenagel in 1896, the reaction traditionally involves the condensation of an active methylene compound with an aldehyde or ketone in the presence of a weak base catalyst, most notably piperidine [3][4].

For drug development professionals, mastering this reaction is essential. The choice of catalyst, solvent, and thermodynamic control directly dictates the yield, stereoselectivity (typically favoring the E-alkene due to steric minimization), and scalability of the target active pharmaceutical ingredient (API).

Mechanistic Insights: The Dual-Activation Causality of Piperidine

A common misconception is that piperidine acts solely as a Brønsted base. While it does deprotonate the active methylene, its true efficacy stems from a dual-activation mechanism .

• Nucleophilic Catalysis (Electrophile Activation): Piperidine, a secondary amine, attacks the carbonyl carbon of the aldehyde. Following dehydration, it forms an iminium ion intermediate [5][6]. Computational free-energy profiling reveals that this iminium ion is significantly more electrophilic than the parent aldehyde, drastically lowering the activation energy barrier for the subsequent carbon-carbon bond formation[6].

• Base Catalysis (Nucleophile Generation): Simultaneously, piperidine (pKa ~11.2) or the transient hydroxide/alkoxide ions generated during iminium formation deprotonate the active methylene compound to yield a highly reactive enolate or carbanion[6][7].

• Favorable Elimination: The final step involves the elimination of the piperidine catalyst. Theoretical studies indicate that the expulsion of piperidine is energetically much more favorable (lower free energy barrier) than the elimination of a hydroxide ion, driving the reaction rapidly to completion[6].

Fig 1: Dual-activation mechanism of piperidine via iminium and enolate intermediates.

Experimental Protocols

To ensure a self-validating system, the following protocols are designed with built-in thermodynamic controls and purification checkpoints.

Protocol A: Standard Piperidine-Catalyzed Condensation (Kinetic Control)

Best for: Highly reactive active methylenes (e.g., malononitrile, ethyl cyanoacetate, 2-acetyldimedone) reacting with aromatic aldehydes[8].

Materials:

• Aromatic Aldehyde (1.0 equiv)

• Active Methylene Compound (1.0 - 1.1 equiv)

• Piperidine (0.1 - 0.2 equiv / 10-20 mol%)

• Absolute Ethanol (approx. 10 mL per mmol)

Step-by-Step Methodology:

• Reagent Assembly: To a clean, oven-dried round-bottom flask equipped with a magnetic stir bar, add the aldehyde and the active methylene compound.

• Solvation: Add absolute ethanol. Causality: Ethanol is a polar protic solvent that stabilizes the charged transition states during iminium and enolate formation, accelerating the reaction[7].

• Catalyst Initiation: Introduce the piperidine dropwise. A slight exotherm or color change (often yellow/orange) may be observed, indicating the formation of the iminium/enolate complexes.

• Reflux: Attach a reflux condenser and heat the mixture to 78°C (reflux) with continuous stirring for 2–4 hours[7].

• Monitoring: Monitor the reaction via TLC (e.g., 1:1 Ethyl Acetate:Hexane). The disappearance of the aldehyde spot dictates completion[7].

• Isolation: Remove the heat source and allow the flask to cool to room temperature. For many Knoevenagel adducts, the product will spontaneously precipitate upon cooling[7][8].

• Purification: Collect the solid via vacuum filtration (Büchner funnel). Wash the filter cake with ice-cold ethanol. Causality: Cold ethanol removes residual piperidine and unreacted starting materials while minimizing the dissolution of the purified product[7].

Protocol B: Azeotropic Distillation Setup (Thermodynamic Control)

Best for: Less reactive substrates (e.g., ketones) where the equilibrium must be forced forward by removing the water byproduct[4].

Modifications from Protocol A:

• Solvent: Replace Ethanol with Toluene.

• Apparatus: Equip the round-bottom flask with a Dean-Stark trap and a reflux condenser.

• Execution: As the mixture refluxes (110°C), water generated from the condensation co-distills with toluene, condenses, and falls into the trap. Because water is denser and immiscible with toluene, it separates at the bottom of the trap, physically removing it from the reaction equilibrium (Le Chatelier's principle)[4].

Fig 2: Standard experimental workflow for piperidine-catalyzed Knoevenagel condensation.

Quantitative Data: Catalyst Optimization & Alternatives

While piperidine is the historical gold standard, regulatory restrictions in certain jurisdictions or specific steric requirements of the substrate may necessitate alternative catalysts[2]. The following table synthesizes kinetic and yield characteristics across different catalytic systems to guide experimental design.

Catalyst System	Typical Loading	Substrate Reactivity	Key Characteristics & Mechanistic Notes
Piperidine	10–20 mol%	High (Aldehydes)	Standard benchmark. Dual activation via highly electrophilic iminium intermediate[6].
Pyrrolidine	5–15 mol%	High	Higher nucleophilicity than piperidine. Achieves 100% conversion faster for specific targets (e.g., Thiazolidine-2,4-dione derivatives)[2].
Piperidine + Pyridine (Doebner Mod)	Cat. Pip + Solv. Pyr	Moderate (Malonic Acid)	Pyridine acts as a co-solvent/base to facilitate concerted decarboxylation, yielding α,β-unsaturated acids (e.g., cinnamic acid)[3][5].
DBU / H₂O Complex	100 mol% (1:1:25 ratio)	Broad (Aldehydes & Ketones)	Brønsted base complex. Excellent for water-tolerant green chemistry; the catalytic system is easily recoverable and recyclable[9].

References

• Organic Chemistry Portal - Knoevenagel Condensation / Doebner Modification. Available at:[Link]

• Taylor & Francis - The Knoevenagel reaction: a review of the unfinished treasure map to forming carbon–carbon bonds. Available at:[Link]

• Asian Journal of Chemistry - Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene-Water Complex. Available at:[Link]

• ACS Publications (The Journal of Physical Chemistry B) - Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. Available at:[Link]

• Juniper Publishers / Organic & Medicinal Chemistry IJ - Use of Piperidine and Pyrrolidine in Knoevenagel Condensation. Available at: [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Knoevenagel Condensation | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. Knoevenagel Condensation [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. asianpubs.org [asianpubs.org]

Application Note: Derivatization Strategies for the Chromatographic Analysis of N-Methyl-1-(piperidin-4-yl)methanamine

Chemical Context & Analytical Challenges

N-Methyl-1-(piperidin-4-yl)methanamine is a highly polar, basic diamine. Structurally, it features two distinct nucleophilic sites: an endocyclic secondary amine within the piperidine ring, and an exocyclic secondary amine in the N-methylaminomethyl group.

Direct chromatographic analysis of such aliphatic diamines presents severe analytical bottlenecks. In Reversed-Phase Liquid Chromatography (RPLC), their extreme polarity results in poor retention on standard C18 stationary phases, while their strong basicity causes severe peak tailing due to secondary interactions with residual free silanols. Furthermore, the molecule lacks a native chromophore or fluorophore, rendering traditional optical detection impossible. In Gas Chromatography (GC), the hydrogen-bonding capacity of the free amines leads to column adsorption and thermal degradation[1].

To overcome these barriers, chemical derivatization is mandatory. By replacing the labile amine hydrogens with less polar, mass-spectrometry-friendly (or UV-active) functional groups, we can dictate the molecule's chromatographic behavior and ionization efficiency.

Mechanistic Rationale for Reagent Selection

The selection of a derivatization agent is dictated by the target analytical platform. Because N-Methyl-1-(piperidin-4-yl)methanamine possesses two secondary amines, complete derivatization will yield a bis-derivatized product.

LC-MS/MS: Benzoylation via Schotten-Baumann Reaction

For LC-MS/MS, Benzoyl Chloride (BzCl) is the gold standard[2]. Under alkaline conditions (pH > 9.0), the amine salts are deprotonated into free bases, transforming them into potent nucleophiles. They rapidly attack the electrophilic carbonyl carbon of BzCl, forming a highly stable N,N'-dibenzoyl derivative[3].

• Causality: The addition of two benzoyl rings drastically increases the molecule's hydrophobicity, ensuring robust retention on RPLC columns. During MS/MS analysis, the benzoyl moieties direct Collision-Induced Dissociation (CID), yielding highly predictable, intense product ions for Multiple Reaction Monitoring (MRM)[2].

GC-MS: Acylation via Trifluoroacetic Anhydride

For GC-MS, volatility and thermal stability are paramount. Trifluoroacetic Anhydride (TFAA) is a premier acylating agent that converts the secondary amines into volatile N,N'-bis(trifluoroacetyl) amides[4].

• Causality: The introduction of highly electronegative fluorine atoms increases the vapor pressure of the analyte and enhances Electron Ionization (EI) efficiency. Crucially, it eliminates the hydrogen-bonding capacity of the native amines, preventing irreversible adsorption to the GC column[1].

Reaction Pathways

Fig 1. Divergent derivatization pathways for LC-MS/MS (BzCl) and GC-MS (TFAA) analysis.

Comparative Evaluation of Derivatization Reagents

Derivatization Reagent	Analytical Platform	Reaction Time & Conditions	Primary Drawbacks	Mechanistic Benefit
Benzoyl Chloride (BzCl)	LC-MS/MS, LC-UV	< 2 min (Room Temp, pH > 9)	Requires alkaline pH; salt removal needed[5]	Exceptional MS ionization; stable bis-benzamides[2].
Dansyl Chloride (Dns-Cl)	LC-Fluorescence	30-60 min (60-70°C)	Light-sensitive; long incubation[6]	High fluorescence quantum yield.
Trifluoroacetic Anhydride (TFAA)	GC-MS	15-30 min (60°C, Anhydrous)	Moisture sensitive; highly corrosive[4]	High volatility; blocks silanol interactions[1].
Alkyl Chloroformates	GC-MS, LC-MS	< 5 min (Room Temp)	Reagent hydrolysis in aqueous media	Rapid reaction; dual GC/LC utility.

Self-Validating Experimental Protocols

Protocol A: LC-MS/MS via Benzoyl Chloride (BzCl) Derivatization

This protocol leverages the Schotten-Baumann reaction to rapidly benzoylate the diamine in an aqueous matrix prior to organic extraction[5].

Step-by-Step Methodology:

• Aliquot & Spike: Transfer 100 µL of the sample matrix (e.g., plasma, urine, or synthetic buffer) into a 1.5 mL microcentrifuge tube. Add 10 µL of an isotopically labeled Internal Standard (IS) (e.g., D3-N-Methyl-1-(piperidin-4-yl)methanamine at 1 µg/mL).

• Alkalinization: Add 50 µL of 2 M Sodium Hydroxide (NaOH). Causality: The pH must exceed 9.0 to fully deprotonate both secondary amine hydrochlorides, ensuring they act as potent nucleophiles.

• Derivatization: Add 50 µL of a 2% (v/v) Benzoyl Chloride solution prepared in LC-MS grade acetonitrile. Vortex vigorously for 2 minutes at room temperature.

• Extraction: Add 200 µL of extraction solvent (e.g., ethyl acetate). Vortex for 1 minute to partition the hydrophobic N,N'-dibenzoyl derivative into the organic layer.

• Phase Separation: Centrifuge at 10,000 × g for 5 minutes.

• Reconstitution: Transfer the upper organic layer to a clean autosampler vial, evaporate to dryness under a gentle nitrogen stream, and reconstitute in 100 µL of the initial LC mobile phase.

System Validation & QC Check: To ensure this protocol is self-validating, monitor the MRM transition for the mono-benzoylated intermediate during LC-MS/MS acquisition. Validation Logic: If the mono-derivative peak area exceeds 1% of the bis-derivative peak area, the reaction is incomplete. This definitively indicates either insufficient BzCl reagent or a failure to maintain pH > 9.0 during step 2.

Fig 2. Step-by-step workflow for the benzoylation and extraction of diamines prior to LC-MS/MS.

Protocol B: GC-MS via Trifluoroacetic Anhydride (TFAA) Acylation

This protocol replaces the labile amine hydrogens with trifluoroacetyl groups to ensure volatility and thermal stability[4].

Step-by-Step Methodology:

• Aliquot & Dry: Aliquot 100 µL of the sample into a glass reaction vial. Lyophilize or evaporate the sample to complete dryness under a stream of nitrogen.

• Solvent Addition: Add 100 µL of anhydrous ethyl acetate to the dried residue.

• Derivatization: Add 50 µL of pure Trifluoroacetic Anhydride (TFAA). Causality: This step must be strictly anhydrous. Water rapidly hydrolyzes TFAA into trifluoroacetic acid, which protonates the amines and quenches the nucleophilic attack.

• Incubation: Seal the vial tightly with a PTFE-lined cap and incubate at 60°C for 30 minutes.

• Evaporation: Cool to room temperature. Evaporate the excess reagent and solvent under nitrogen in a fume hood (TFAA is highly corrosive).

• Reconstitution: Reconstitute the derivatized residue in 100 µL of anhydrous hexane for GC-MS injection.

System Validation & QC Check: Validation Logic: Evaluate the GC-MS baseline for native amine tailing. Additionally, track the peak area of the internal standard. A sudden drop in IS recovery combined with the presence of a massive trifluoroacetic acid byproduct peak indicates a breach in anhydrous conditions during Step 1, invalidating the sample batch.

References

• Comparing the efficacy of different derivatization reagents for cadaverine | benchchem.com | 5

• Using Benzoyl Chloride Derivatization to Improve Small-Molecule Analysis in Biological Samples by LC–MS/MS | chromatographyonline.com | 2

• Development of Stable Isotope Dilution Assays for the Simultaneous Quantitation of Biogenic Amines and Polyamines in Foods by LC-MS/MS | acs.org | 3

• Formation and identification of novel derivatives of primary amine and zwitterionic drugs | iu.edu | 4

• Derivatization | libretexts.org | 1

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pubs.acs.org [pubs.acs.org]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: 1-Methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine as a Privileged Scaffold in Medicinal Chemistry

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols

Executive Summary & Chemical Profiling

In modern drug discovery, the incorporation of highly basic, sterically demanding diamine or triamine motifs is a proven strategy for modulating physicochemical properties. 1-Methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine is a highly specialized chemical intermediate utilized primarily to introduce a "basic tail" into pharmacophores. This structural modification is frequently employed in the design of kinase inhibitors, GPCR ligands (such as histamine H3 or 5-HT receptor antagonists), and PROTAC linkers to improve aqueous solubility, disrupt planar stacking, and engage solvent-exposed acidic residues within target binding pockets [1].

Table 1: Physicochemical Properties & Identifiers

Property	Value	Mechanistic Implication
CAS Number	1247193-34-5	Standard registry identifier for procurement [1].
Molecular Formula	C11H23N3	Indicates a high nitrogen-to-carbon ratio, typical of solubility-enhancing motifs.
Molecular Weight	197.32 g/mol	Low molecular weight allows for coupling without drastically inflating the final drug's MW.
SMILES	CN1CC(NC2CCN(C)CC2)CC1	Highlights the secondary amine bridging two tertiary amine-containing rings.
Estimated pKa (Tertiary Amines)	~10.1 (Piperidine) [2], ~10.4 (Pyrrolidine) [3]	Highly basic centers; will be fully protonated at physiological pH (7.4), necessitating specific workup strategies.

Mechanistic Insights & Reaction Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to understand that this intermediate is not a simple nucleophile. The molecule features three nitrogen centers , but their reactivity is distinctly partitioned:

• The Tertiary Amines (1-methylpiperidine and 1-methylpyrrolidine): These are sterically hindered and fully alkylated, rendering them non-nucleophilic under standard coupling conditions. However, their high basicity (pKa > 10) dictates the solubility profile of the molecule.

• The Secondary Amine (Bridging N): This is the sole nucleophilic handle. Because it is flanked by two bulky heterocyclic rings, it suffers from significant steric encumbrance.

Causality in Experimental Design: Because of this steric hindrance, standard peptide coupling reagents (like EDC/HOBt) or room-temperature SNAr conditions will result in poor conversion. The chemist must force the reaction using highly reactive electrophilic intermediates (e.g., HOAt active esters via HATU) or elevated thermal energy (microwave irradiation for SNAr). Furthermore, the extreme basicity of the product dictates that standard silica gel chromatography will lead to severe streaking; therefore, reverse-phase HPLC with high-pH buffers (e.g., 0.1% NH₄OH) or heavily modified normal-phase systems (DCM/MeOH/Et₃N) are mandatory for purification.

Synthetic Workflows & Divergent Utility

The following diagram illustrates the divergent synthetic utility of the intermediate, demonstrating how a single scaffold can be functionalized into diverse drug-like chemical spaces.

Divergent synthetic pathways utilizing 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine.

Self-Validating Experimental Protocols

The following protocols are engineered to be self-validating, incorporating in-process controls and mechanistically driven workup procedures.

Protocol A: Sterically Hindered Amidation

Objective: Form an amide bond with a carboxylic acid.

• Rationale: HATU is utilized because it generates a 7-aza-1-hydroxybenzotriazole (HOAt) active ester, which is highly reactive and capable of overcoming the steric bulk surrounding the secondary amine.

• Procedure:

  • Activation: In an oven-dried flask under N₂, dissolve the target carboxylic acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.2 M).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv). Causality: DIPEA deprotonates the carboxylic acid to initiate reaction with HATU and neutralizes any salts. Stir for 15 minutes at room temperature.

  • Coupling: Add 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine (1.1 equiv). Stir at room temperature for 4–12 hours.

  • In-Process Control: Monitor via LC-MS. The product mass should correspond to [M+H]+=Acid MW+197.32−18 .

  • Workup: Dilute with Ethyl Acetate (EtOAc) and wash with saturated aqueous NaHCO₃ (3x). Causality: The basic aqueous wash ensures the tertiary amines remain deprotonated (free base form), allowing the highly polar product to partition into the organic layer. Dry over Na₂SO₄, filter, and concentrate.

Protocol B: Nucleophilic Aromatic Substitution (SNAr)

Objective: Couple the intermediate to an electron-deficient heteroaryl halide (e.g., a chloropyrimidine).

• Rationale: The nucleophile's steric bulk requires high thermal energy to reach the transition state of the Meisenheimer complex. NMP is chosen as the solvent for its high boiling point and ability to stabilize polar intermediates.

• Procedure:

  • Reaction Setup: Combine the heteroaryl halide (1.0 equiv), the amine intermediate (1.2 equiv), and DIPEA (2.5 equiv) in anhydrous NMP (0.5 M).

  • Heating: Heat the mixture to 120°C in a sealed tube or microwave reactor for 2–4 hours.

  • In-Process Control: Monitor by LC-MS. If unreacted heteroaryl halide remains, increase temperature to 130°C rather than adding more amine.

  • Purification: Direct purification via reverse-phase HPLC (C18 column) using a gradient of Water/Acetonitrile modified with 0.1% NH₄OH. Causality: Acidic modifiers (like TFA) will protonate the three basic nitrogens, causing the product to elute in the void volume. High pH ensures retention on the stationary phase.

Protocol C: Reductive Amination

Objective: Alkylate the secondary amine using an aldehyde.

• Rationale: Sodium triacetoxyborohydride (STAB) is mild and selective for the iminium ion over the aldehyde.

• Procedure:

  • Iminium Formation: Dissolve the aldehyde (1.0 equiv) and the amine intermediate (1.0 equiv) in 1,2-dichloroethane (DCE). Add glacial acetic acid (1.5 equiv). Causality: AcOH acts as a catalyst to protonate the aldehyde oxygen, facilitating attack by the hindered amine, while not being strong enough to completely protonate the secondary amine.

  • Reduction: After stirring for 2 hours at room temperature, add STAB (1.5 equiv) in portions. Stir overnight.

  • Workup: Quench carefully with 1N NaOH until the aqueous layer reaches pH 10. Extract with Dichloromethane (DCM) (3x). The high pH ensures the newly formed tertiary amine is extracted into the organic phase.

Quantitative Data Summary

Table 2: Reaction Condition Matrix

Reaction Type	Reagents / Catalysts	Solvent	Temp	Typical Yield	Preferred Purification
Amidation	HATU, DIPEA	DMF	RT	65 - 85%	Basic aqueous extraction, followed by RP-HPLC (NH₄OH modifier)
SNAr	DIPEA	NMP	120°C	40 - 70%	Direct RP-HPLC (NH₄OH modifier)
Reductive Amination	STAB, AcOH (cat.)	DCE	RT	60 - 80%	Basic aqueous extraction (1N NaOH), followed by silica gel (DCM/MeOH/NH₃)

References

• BLD Pharmatech. "1-Methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine (CAS 1247193-34-5) Product Information".
• PubChem. "1-Methylpiperidine - Dissociation Constants".
• GuideChem. "1-Methylpyrrolidine - Chemical Properties and pKa".

Troubleshooting & Optimization

Technical Support Center: Optimizing Piperidine Synthesis

Welcome to the Technical Support Center for Piperidine Synthesis. The piperidine ring is a ubiquitous structural motif in drug discovery, found in numerous FDA-approved pharmaceuticals and complex natural products. However, synthesizing highly functionalized, three-dimensional piperidine scaffolds presents unique challenges, ranging from catalyst poisoning to poor stereocontrol.

This guide is designed for researchers and process chemists. It bypasses basic theory to deliver field-proven troubleshooting strategies, causal explanations for reaction failures, and self-validating protocols to optimize your synthetic workflows.

Synthesis Strategy & Troubleshooting Workflow

Workflow for selecting and optimizing piperidine synthesis routes based on precursor types.

Section 1: Catalytic Hydrogenation of Pyridines

The reduction of substituted pyridines is one of the most atom-economical routes to piperidines. However, the aromatic stability of the precursor and the basicity of the product often complicate the reaction[1].

Frequently Asked Questions

Q: Why is my pyridine hydrogenation stalling before completion, and how can I prevent catalyst poisoning? A: Pyridine rings require significant energy to reduce. As the reaction progresses, the resulting piperidine product—a stronger base and a superior ligand compared to pyridine—coordinatively binds to the active sites of the metal catalyst (e.g., Pt or Pd), effectively poisoning it. The Solution: Perform the reaction in an acidic medium, such as glacial acetic acid. The acid protonates the piperidine nitrogen as soon as it forms, eliminating its lone pair's ability to bind to the catalyst surface[1].

Q: I am observing hydrodefluorination when reducing fluoroalkyl-substituted pyridines. How can I preserve the halogen? A: Heterogeneous catalysts like Pd/C under high H2​ pressure frequently cleave carbon-halogen bonds via oxidative addition followed by reductive elimination. The Solution: Switch to a milder, more chemoselective catalyst system. Utilizing Rh/C under ambient conditions or employing Iridium-catalyzed asymmetric hydrogenation can preserve sensitive functional groups like halides while successfully reducing the pyridine core[1][2].

Quantitative Data: Catalyst Selection Guide

Table 1: Comparison of Hydrogenation Catalysts for Pyridine Reduction [1]

Catalyst System	Temperature (°C)	Pressure (atm)	Reaction Time	Typical Yield	Key Characteristics
PtO₂ (Adams' Catalyst)	Room Temp	50 - 70	6 - 10 h	High	Standard for acidic media; highly susceptible to poisoning if unprotonated.
Ru/Al₂O₃	80	50	~ 2.5 min	> 99%	Extremely fast kinetics; requires specialized high-pressure flow equipment.
Nickel-based	110 - 250	20 - 100	8 - 50 h	> 95%	Cost-effective for scale-up but requires harsh, energy-intensive conditions.
Rh/C	Ambient	Ambient	Varies	~ 98%	Excellent chemoselectivity; ideal for preserving sensitive functional groups.

Field-Proven Protocol: Self-Validating Hydrogenation using PtO₂

• Preparation: In a high-pressure reactor, dissolve the substituted pyridine (1.0 equiv) in glacial acetic acid. Mechanistic note: The acid serves as both the solvent and the proton source to prevent catalyst deactivation.

• Catalyst Addition: Add 1-5 mol% Platinum(IV) oxide (PtO₂).

• Purge and Pressurize: Seal the reactor. Purge the headspace with inert gas ( N2​ or Ar) three times, followed by three purges with H2​ gas. Pressurize the system with H2​ to 50 atm[1].

• Reaction & Self-Validation: Stir vigorously at room temperature. Self-validating step: Monitor the hydrogen consumption via the pressure gauge. A continuous drop indicates active reduction; a hard plateau in pressure confirms the reaction has reached complete conversion, preventing premature workup.

• Workup: Safely vent the H2​ gas. Filter the crude mixture through a pad of Celite to remove the heterogeneous catalyst. Concentrate the filtrate under reduced pressure, neutralize with saturated NaHCO3​ , and extract with ethyl acetate.

Section 2: Reductive Amination & Cyclization Cascades

For highly substituted or sensitive substrates where harsh hydrogenation is unviable, intramolecular reductive amination of dicarbonyls or amino-aldehydes provides excellent regiocontrol[3][4].

Frequently Asked Questions

Q: What is the optimal pH for intramolecular reductive amination, and why does my reaction fail outside this window? A: The optimal pH is mildly acidic, strictly between 4 and 6[3]. Causality: The formation of the imine/iminium intermediate requires acid catalysis to activate the carbonyl oxygen for nucleophilic attack and to facilitate the elimination of water. However, if the pH drops below 4, the primary amine nucleophile becomes fully protonated (forming an unreactive ammonium ion), completely stalling the reaction[3].

Q: I am seeing over-alkylation (tertiary amine formation) and alcohol byproducts. Which reducing agent should I select? A: Using aggressive reducing agents like NaBH4​ will prematurely reduce your starting carbonyl to an alcohol before the imine has time to form. The Solution: Use milder, chemoselective hydride donors such as Sodium cyanoborohydride ( NaCNBH3​ ) or Sodium triacetoxyborohydride (STAB)[3]. STAB is particularly effective for reductive amination/aza-Michael cascades because it selectively reduces the iminium ion without reacting with the unactivated carbonyls[4].

Field-Proven Protocol: Modular Reductive Amination/Aza-Michael Cascade

This protocol is optimized for synthesizing complex N -(hetero)aryl piperidines[4].

• Imine Formation: Dissolve the amino-aldehyde precursor (1.0 equiv) in 1,2-dichloroethane (DCE). Stir at room temperature for 30 minutes to allow the linear iminium intermediate to form. Self-validating step: Confirm the disappearance of the starting amine via TLC before proceeding to ensure you do not prematurely reduce the carbonyl.

• Reduction: Add Sodium triacetoxyborohydride (STAB) (1.5 equiv) portion-wise. Stir until the linear intermediate is fully reduced.

• Cyclization (Aza-Michael): Quench excess STAB with 1M NaOH. Perform a solvent swap, replacing DCE with a protic solvent mixture (MeOH/ H2​O or Trifluoroethanol/ H2​O ). Heat the mixture to 60 °C. Self-validating step: The shift to a protic solvent heavily accelerates the intramolecular aza-Michael addition. The thermodynamic preference in this environment drives the formation of the cis-piperidine with a highly predictable diastereomeric ratio (dr > 20:1)[4].

Section 3: Advanced Stereocontrol & 3D Functionalization

Modern drug discovery requires access to complex, enantiopure 3D molecular spaces that traditional flat aromatic rings (like pyridines) cannot provide.

Q: How can I achieve high enantioselectivity when synthesizing α -(hetero)aryl piperidines? A: Traditional chiral resolution methods are notoriously low-yielding. Instead, utilize the asymmetric hydrogenation of N -benzylpyridinium salts. By employing an Iridium catalyst paired with a chiral P,N ligand (such as MeO-BoQPhos), the reaction proceeds via an outersphere dissociative mechanism. The stereochemical outcome is dictated by the initial protonation of the enamine intermediate, allowing for exceptional enantiomeric ratios (up to 99.3:0.7 er)[2].

Q: Multistep synthesis of highly functionalized 3D piperidines is bottlenecking our drug discovery pipeline. Are there more modular approaches? A: Yes. Recent breakthroughs have replaced traditional 7-17 step syntheses with a 2-5 step modular approach[5]. This strategy combines biocatalytic carbon-hydrogen (C-H) oxidation with radical cross-coupling. By utilizing nickel electrocatalysis, you can directly functionalize pre-existing piperidine rings via radical cross-coupling without the need for cumbersome protective groups or expensive precious metals like palladium[5].

References

• Journal of the American Chemical Society. "A Modular and Diastereoselective 5 + 1 Cyclization Approach to N-(Hetero)Aryl Piperidines." ACS Publications, 2019.[Link]

• Organic Letters. "Enantioselective Synthesis of α-(Hetero)aryl Piperidines through Asymmetric Hydrogenation of Pyridinium Salts and Its Mechanistic Insights." ACS Publications, 2018.[Link]

• News-Medical. "New modular strategy reduces piperidine synthesis steps for pharmaceuticals." News-Medical.net, 2024.[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. news-medical.net [news-medical.net]

troubleshooting broad NMR peaks for piperidine compounds

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with unresolved, broad humps in their 1 H and 13 C NMR spectra when working with piperidine derivatives.

Piperidines are notorious for spectral broadening due to a "perfect storm" of dynamic molecular processes occurring exactly on the NMR timescale. This guide is designed to help you diagnose the physical causality behind your poor spectra and implement self-validating experimental protocols to resolve them.

Diagnostic Workflow

Before altering your sample, you must identify the structural features of your piperidine that are driving the dynamic exchange. Use the logical workflow below to determine your next experimental step.

Diagnostic workflow for identifying and resolving broad NMR peaks in piperidine derivatives.

Deep-Dive FAQs: The Causality of Broadening

Q1: Why are the α -protons next to the piperidine nitrogen so broad and practically impossible to integrate accurately? A1: This is primarily caused by two simultaneous phenomena: Chair-Chair Interconversion and 14 N Quadrupolar Relaxation . First, the piperidine ring rapidly flips between two chair conformations. If the rate of this exchange is in the intermediate regime relative to the NMR timescale, the axial and equatorial protons do not have distinct signals, nor do they average out cleanly, resulting in a smeared peak[1]. Second, Nitrogen-14 is a spin-1 nucleus with a quadrupole moment. The asymmetric electric field gradient around the nitrogen causes rapid nuclear spin relaxation. This rapid relaxation partially decouples the 14 N from the adjacent α -protons, washing out the expected J -coupling into a broad, unresolved hump[1][2][3].

Q2: My N-Boc protected piperidine shows duplicate, broad peaks for almost every carbon and proton. Is my sample impure? A2: No, your sample is likely pure. The N-Boc (or N-acyl) group introduces restricted rotation around the C-N bond. The nitrogen lone pair delocalizes into the adjacent carbonyl, giving the C-N bond partial double-bond character. This locks the molecule into distinct syn and anti rotamers[4]. At room temperature, the rotation rate often matches the NMR timescale, causing the signals of the two rotamers to broaden and overlap.

Q3: How does trace water or acid affect secondary piperidines (N-H)? A3: Secondary piperidines are highly susceptible to proton exchange . Trace moisture or acidic impurities in deuterated solvents (like CDCl 3​ ) catalyze the rapid exchange of the N-H proton. When the exchange rate is intermediate, the N-H peak broadens into the baseline, and the scalar coupling to the adjacent α -protons is disrupted, causing them to broaden as well.

Self-Validating Experimental Protocols

Do not blindly change parameters. Use the following protocols to systematically prove the physical cause of your spectral broadening.

Protocol A: Variable Temperature (VT) NMR for Conformational Freezing

Causality: Heating the sample accelerates molecular dynamics (fast exchange), averaging conformers into a single sharp peak. Cooling the sample slows dynamics (slow exchange), "freezing" the molecule into distinct conformers with sharp, separate peaks[1]. Self-Validation Check: This process must be fully thermodynamically reversible. Returning the probe to 298 K must regenerate the exact initial broad spectrum. If the spectrum changes permanently, your sample degraded upon heating.

• Solvent Selection: Choose a deuterated solvent with an appropriate liquid range. For high-temperature studies (up to 370 K), use DMSO- d6​ . For low-temperature studies (down to 200 K), use CD 2​ Cl 2​ or Toluene- d8​ [1].

• Initial Baseline: Acquire a standard 1 H NMR spectrum at 298 K to establish the baseline line-width.

• Temperature Ramp: Adjust the probe temperature in 10–20 K increments.

• Equilibration (Critical): Wait 5–10 minutes at each new temperature. The sample volume must achieve thermal homogeneity; otherwise, convection currents will artificially broaden the peaks.

• Acquisition: Acquire the spectrum. Observe the coalescence temperature ( Tc​ ) where the broad peak flattens completely, and note the subsequent sharpening at temperature extremes[1][4].

Protocol B: Chemical Exchange Suppression via Acidification

Causality: If broadening is caused by 14 N quadrupolar relaxation or intermediate proton exchange, protonating the nitrogen creates a symmetric ammonium species. This alters the electric field gradient (reducing quadrupolar broadening) and halts nitrogen inversion[3]. Self-Validation Check: Adding a mild organic base (e.g., triethylamine) to the NMR tube afterward should deprotonate the piperidine, immediately returning the spectrum to its original broad state.

• Sample Preparation: Prepare the piperidine sample in CDCl 3​ or DMSO- d6​ .

• Baseline Acquisition: Run the standard 1 H NMR.

• Acid Addition: Add 1–2 drops of deuterated trifluoroacetic acid (TFA- d ) directly to the NMR tube.

• Mixing: Invert the tube 5-6 times to ensure complete protonation of the piperidine nitrogen to the trifluoroacetate salt.

• Re-Acquisition: Run the spectrum again. The α -proton signals should now appear as sharp, well-defined multiplets.

Quantitative Data: Temperature & Kinetic Effects

The following table summarizes the thermodynamic parameters and chemical shift variations typically observed during the restricted rotation of N-Boc piperidine derivatives.

Parameter	Value / Observation	Phenomenon / Implication
Coalescence Temp ( Tc​ )	~253 K	The temperature at which distinct N-Boc rotamer signals merge into a single broad peak[4].
Activation Enthalpy ( ΔH‡ )	~50 kJ/mol	The energy barrier required to overcome the partial double-bond character of the C-N bond[4].
Activation Entropy ( ΔS‡ )	~ -10 J/K/mol	Indicates a highly ordered transition state during C-N bond rotation[4].
Half-life of rotation ( t1/2​ )	~10 s at 195 K	At ultra-low temperatures, rotation is slow enough to fully resolve distinct rotamers[4].
Typical 1 H Shift (298 K)	7.15 ppm (Broad)	Intermediate exchange regime causing signal overlap and baseline broadening[1].
Typical 1 H Shift (250 K)	7.10 & 7.20 ppm	Slow exchange regime successfully resolving distinct conformers/rotamers into sharp peaks[1].

References

• Piperadine nmrs : r/chemistry - Reddit. URL: [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures - IPB. URL: [Link]

• Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments - The Journal of Organic Chemistry (ACS Publications). URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reddit - Please wait for verification [reddit.com]
• 3. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis & Purification of 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals tasked with optimizing the yield and purity of 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine .

Because this target molecule contains three basic nitrogen centers (two tertiary, one secondary), it presents unique synthetic challenges, primarily related to extreme polarity, high aqueous solubility, and susceptibility to over-alkylation. This guide synthesizes field-proven methodologies to help you troubleshoot and optimize your reductive amination workflows.

Process Visualization

Synthesis and purification workflow for the target bis-tertiary amine.

Troubleshooting FAQs

Q1: Why is my isolated yield so low (<30%) despite LC-MS showing complete consumption of the ketone starting material? Causality: The target compound is a highly polar triamine. During standard aqueous workup, it partitions heavily into the aqueous phase. If the pH is not sufficiently basic (pH > 12) or if the aqueous layer is not saturated with inorganic salts, the product will remain in the water layer, leading to massive yield loss. Solution: Abandon standard liquid-liquid extraction. Instead, utilize a "catch-and-release" solid-phase extraction (SPE) method with a Strong Cation Exchange (SCX) cartridge[1]. The sulfonic acid groups on the SCX resin will irreversibly bind the protonated triamine. You can wash away organic impurities with methanol, and then elute the pure product using a solution of 2M ammonia in methanol.

Q2: I am observing a significant amount of over-alkylated byproduct. How can I prevent the secondary amine from reacting further? Causality: Reductive amination cascades are prone to over-alkylation because the newly formed secondary amine product is highly nucleophilic[2]. It can react with unreacted 1-methylpiperidin-4-one to form an enamine/imine, which is subsequently reduced to an unwanted tertiary amine. Solution:

• Stoichiometry: Ensure a slight molar excess of the primary amine (1-methylpyrrolidin-3-amine) relative to the ketone (e.g., 1.1 to 1.2 eq).

• Reagent Choice: Use Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) as the reducing agent. It is exceptionally selective for imines over ketones, allowing for a direct (one-pot) reductive amination without premature reduction of the ketone or over-reduction of the product[3].

Q3: The reaction stalls at the imine intermediate. Should I add a stronger reducing agent like LiAlH4​ ? Causality: The inherent basicity of the starting amines buffers the reaction mixture, preventing the necessary protonation of the imine intermediate. Without this protonation, the iminium ion is not formed, and mild hydride attack cannot occur. Solution: Do not use LiAlH4​ ; it will aggressively reduce the ketone directly to the corresponding alcohol. Instead, add a catalytic amount of glacial acetic acid (1.0 - 1.2 eq) to lower the pH and activate the imine. If steric hindrance remains an issue, switching to Sodium cyanoborohydride ( NaBH3​CN ) in methanol can improve conversion, though it requires strict pH control and is highly toxic[4].

Q4: How do I store the final purified free base to prevent degradation? Causality: Free base polyamines readily absorb atmospheric CO2​ (forming carbamate salts) and are prone to oxidative degradation over time. Solution: Convert the free base to a stable salt immediately after purification. Precipitating the compound as a trihydrochloride or oxalate salt in anhydrous ether ensures long-term bench stability.

Quantitative Data: Reducing Agent Selection

The choice of reducing agent dictates the balance between conversion rate and byproduct formation. Below is a comparative analysis for the synthesis of polyamines via reductive amination.

Reducing Agent	Optimal Solvent	Required Additive	Selectivity (Imine vs. Ketone)	Expected Yield
NaBH(OAc)3​	DCE or THF	Acetic Acid (1 eq)	Excellent	85 - 95%
NaBH3​CN	Methanol	ZnCl2​ or AcOH	Good	70 - 80%
H2​ / Pd/C	Ethanol	None	Good (Requires pressure)	60 - 75%
NaBH4​	Methanol	None	Poor (Reduces ketone rapidly)	< 30%

Experimental Protocol: Optimized Reductive Amination & SCX Purification

This self-validating protocol is designed to bypass the aqueous solubility issues inherent to triamines.

Phase 1: Imine Formation & Reduction

• Preparation: In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve 1-methylpiperidin-4-one (1.0 eq, 10 mmol) and 1-methylpyrrolidin-3-amine (1.1 eq, 11 mmol) in anhydrous 1,2-dichloroethane (DCE, 30 mL).

• Acid Catalysis: Add glacial acetic acid (1.2 eq, 12 mmol) dropwise. Stir the mixture at 25°C for 1 hour to drive imine formation.

• Reduction: Cool the reaction mixture to 0°C using an ice bath. Add Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) (1.5 eq, 15 mmol) in small portions over 15 minutes to control the exothermic release of hydrogen gas.

• Maturation: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 12-16 hours. Verify complete consumption of the ketone via LC-MS.

• Quench: Slowly add saturated aqueous NaHCO3​ (20 mL) and stir for 15 minutes to quench unreacted hydride species.

Phase 2: SCX Catch-and-Release Purification

• Column Conditioning: Pre-condition a propylsulfonic acid silica (SCX-2) cartridge with 2 column volumes (CV) of Methanol, followed by 2 CV of DCM[1].

• Loading: Load the biphasic quenched reaction mixture directly onto the SCX column. The basic triamine will bind to the acidic resin.

• Washing: Flush the column with 3 CV of Methanol. This removes unreacted ketone, borate salts, and non-basic organic impurities. Discard the washings.

• Elution: Elute the target 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine using 3 CV of 2M Ammonia in Methanol. Collect this fraction.

• Isolation: Concentrate the methanolic ammonia eluent under reduced pressure to yield the pure free base as a viscous oil.

• Salt Formation (Optional but Recommended): Dissolve the oil in minimal anhydrous ethanol, dilute with diethyl ether, and add 2M HCl in ether dropwise until precipitation ceases. Filter and dry under vacuum to isolate the trihydrochloride salt.

References

• How intermediate analysis inspires selectivity control for the catalytic reductive amination of carbohydrates toward ethylene polyamines Source: ResearchGate URL
• Reductive amination Source: Wikipedia URL
• Rapid Compound Production: Microwave Assisted Synthesis, Workup & Purification (ISOLUTE® Si-Triamine / SCX)
• Guanylated Diamines, Triamines, and Polyamines: Chemistry and Biological Properties Source: Chemical Reviews - ACS Publications URL

Sources

• 1. data.biotage.co.jp [data.biotage.co.jp]
• 2. researchgate.net [researchgate.net]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Piperidine Derivatives Stability & Troubleshooting

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic behavior of piperidine-containing pharmacophores in aqueous media. Piperidine derivatives are ubiquitous in drug discovery, but their unique physicochemical properties—specifically their basicity, nucleophilicity, and ring conformation—make them highly susceptible to specific degradation and loss pathways.

This guide provides field-proven insights, self-validating protocols, and mechanistic explanations to help you troubleshoot and resolve stability issues in your formulations and analytical workflows.

Part 1: Core Stability Challenges (FAQ)

Q1: Why am I observing a rapid concentration drop of my piperidine API in aqueous solution without any new degradation peaks on the HPLC?

A1: This is a classic case of surface chemisorption , not chemical degradation. Piperidine is a strong base (pKa ~11.2). Standard borosilicate glass vials possess hydrated surface silanol groups (Si-OH) with a surface acidity constant (pKa) ranging from 5.94 to 11.24[1]. When an aqueous solution of a piperidine derivative is stored in these vials, the silanol groups protonate the piperidine nitrogen, leading to strong electrostatic chemisorption to the silica surface[1]. Because the molecule is physically removed from the bulk solution but not chemically altered, you will observe a loss in recovery without the appearance of degradation products[2]. Solution: Switch to polypropylene tubes or use severely deactivated (silanized) glassware to eliminate free silanol interactions[2].

Q2: During forced degradation with peroxides, my LC-MS shows a major degradant with a +16 Da mass shift. What is the mechanism?

A2: The +16 Da shift is the hallmark of N-oxidation . The electron-rich tertiary or secondary amine of the piperidine ring is highly susceptible to oxidation by trace peroxides (often present as impurities in excipients like PEGs or polysorbates) or reactive oxygen species (ROS). This reaction yields an amine N-oxide[3]. While N-oxides are sometimes utilized as prodrugs because they can be reduced back to the parent amine in vivo[4], their formation during storage compromises the shelf-life and regulatory compliance of the drug product. Solution: Purge solvents with inert gas (nitrogen/argon) to remove dissolved oxygen, and consider adding antioxidants or chelating agents (e.g., EDTA) to sequester trace metals that catalyze peroxide formation.

Q3: How does pH influence the stability of functionalized piperidines (e.g., those with appended amide or ester groups)?

A3: Piperidine derivatives often feature ester or amide linkages (e.g., ethyl piperidinoacetylaminobenzoate or lifitegrast). These bonds are the "weak links" under extreme pH conditions. For instance, computational DFT analysis of lifitegrast reveals that the N1–C40 amide bond between the piperidine and benzofuran units is highly prone to acid/base-catalyzed hydrolysis[5]. Extreme acidic or basic conditions lower the activation free energy for hydrolysis, leading to rapid cleavage[6]. Solution: Maintain the formulation in a tightly buffered neutral to slightly acidic pH range (pH 4–7), where the hydrolysis rate constant is minimized[6].

Part 2: Mechanistic Pathways & Troubleshooting Workflows

To effectively troubleshoot, you must first understand the structural vulnerabilities of your specific piperidine derivative.

Primary degradation and loss pathways for piperidine derivatives in solution.

When faced with a failing stability time-point, follow this logic-driven troubleshooting workflow:

Troubleshooting workflow for resolving piperidine derivative instability.

Part 3: Self-Validating Experimental Protocols

To ensure trustworthiness, any stability-indicating method must be self-validating. This means your protocol must include controls that actively prove whether a loss is due to degradation or physical adsorption.

Protocol A: Differentiating Chemisorption from Chemical Degradation

This protocol utilizes a mass-balance approach to verify if the piperidine derivative is sticking to the glass or breaking down.

Step-by-Step Methodology:

• Preparation: Prepare a 10 µg/mL solution of the piperidine derivative in a neutral aqueous buffer (pH 7.0).

• Aliquot Distribution: Divide the solution equally into three different container types:

  • Container A: Standard Type I Borosilicate Glass Vial.

  • Container B: Silanized (Deactivated) Glass Vial.

  • Container C: Polypropylene (PP) Microcentrifuge Tube.

• Incubation: Store all containers at 25°C for 48 hours.

• Primary Analysis (Aqueous Phase): Inject 10 µL of the bulk solution from each container into an LC-MS system. Record the peak area of the parent compound.

• Desorption Wash (The Self-Validation Step): Empty Container A. Add 1 mL of a strong organic solvent containing 0.1% Formic Acid (e.g., 90% Acetonitrile / 10% Water / 0.1% FA) to the "empty" glass vial. Vortex vigorously for 5 minutes.

• Secondary Analysis (Wash Phase): Inject the wash solution into the LC-MS.

• Interpretation:

  • If Container A shows a lower concentration than B and C, and the parent compound is recovered in the acidic organic wash of Container A, chemisorption is confirmed. The low pH of the wash protonates the silanol groups, disrupting the electrostatic interaction and releasing the intact piperidine[1].

Protocol B: Forced Degradation (Stability-Indicating LC-MS Profiling)

To identify the specific degradation pathways (hydrolysis vs. oxidation) of your functionalized piperidine[6].

Step-by-Step Methodology:

• Acid Hydrolysis: Treat 1 mL of drug solution with 1 mL of 0.1 M HCl. Incubate at 60 °C for 24 hours. Neutralize with 0.1 M NaOH before injection[6].

• Base Hydrolysis: Treat 1 mL of drug solution with 1 mL of 0.1 M NaOH. Incubate at 60 °C for 24 hours. Neutralize with 0.1 M HCl before injection[6].

• Oxidative Stress: Treat 1 mL of drug solution with 1 mL of 3% H₂O₂. Incubate at room temperature for 24 hours[6].

• LC-QTOF-MS Analysis: Run samples using a high-resolution mass spectrometer. Look for specific mass shifts:

  • Oxidation: Appearance of[M+16] peaks (N-oxides)[3].

  • Hydrolysis: Appearance of lower molecular weight fragments corresponding to cleaved ester/amide moieties[5].

Part 4: Quantitative Data Summary

The following table summarizes typical kinetic and behavioral data for piperidine derivatives under various stress conditions, allowing for rapid comparison of risk factors.

Stress Condition	Primary Mechanism	Typical Mass Shift (LC-MS)	Relative Rate of Loss	Mitigation Strategy
Borosilicate Glass Storage	Chemisorption to hydrated SiO2	None (Analyte disappears)	Fast (Minutes to Hours)	Use silanized glass or polypropylene[2]
3% H₂O₂ Exposure	N-Oxidation of tertiary amine	+16 Da	Moderate (Hours to Days)	Purge O2, use peroxide-free excipients[3]
pH < 2.0 at 60°C	Acid-catalyzed hydrolysis	Fragmented (Mass Drop)	Fast (Hours)	Buffer formulation to pH 4–7[6]
pH > 10.0 at 60°C	Base-catalyzed hydrolysis	Fragmented (Mass Drop)	Fast (Hours)	Buffer formulation to pH 4–7[6]
UVA Irradiation	Photodegradation / Isomerization	Variable	Slow (Days)	Amber vials, inclusion complexes (e.g., cyclodextrins)[7]

References

• FULIR. Lifitegrast Degradation: Products and Pathways. Retrieved from[Link]

• National Institutes of Health (PMC). Stability, bioavailability, and cellular antioxidant activity of piperine complexed with cyclic glucans. Retrieved from[Link]

• Thieme E-Books. Product Class 3: Amine N-Oxides. Retrieved from [Link]

• Google Patents. WO2007128694A1 - N-oxides of pyridylmethylpiperazine and -piperidine derivatives.

• ACS Publications. Adsorption of 4-Picoline and Piperidine to the Hydrated SiO2 Surface: Probing the Surface Acidity with Vibrational Sum Frequency Generation Spectroscopy. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. WO2007128694A1 - N-oxides of pyridylmethylpiperazine and -piperidine derivatives - Google Patents [patents.google.com]
• 5. fulir.irb.hr [fulir.irb.hr]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Stability, bioavailability, and cellular antioxidant activity of piperine complexed with cyclic glucans - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude N-Methyl-1-(piperidin-4-YL)methanamine by Column Chromatography

Welcome to the technical support center for the purification of N-Methyl-1-(piperidin-4-YL)methanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the nuances of purifying this basic amine compound using column chromatography. Here, we move beyond simple procedural lists to explain the causality behind experimental choices, ensuring a robust and reproducible purification strategy.

I. Understanding the Molecule: Key Physicochemical Properties

N-Methyl-1-(piperidin-4-YL)methanamine is a bifunctional molecule featuring both a secondary amine within the piperidine ring and a secondary N-methylated amine in the side chain.[1] This dual basicity is a critical factor influencing its chromatographic behavior. The lone pairs of electrons on the nitrogen atoms readily interact with acidic surfaces, such as the silanol groups on standard silica gel.[2][3][4] This interaction can lead to significant peak tailing, poor separation, and even irreversible adsorption to the stationary phase.

Property	Value/Description	Significance for Chromatography
Molecular Weight	128.22 g/mol	Influences diffusion and elution characteristics.
pKa	Estimated to be in the range of 9-11 (typical for secondary amines)	The basic nature necessitates special considerations to avoid strong interactions with acidic stationary phases.
Polarity	Moderately polar	Dictates the choice of appropriate mobile and stationary phases.
Stability	Stable under recommended storage conditions, but is air-sensitive.[5]	Handling under an inert atmosphere is recommended to prevent degradation.[5]

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems encountered during the column chromatography of N-Methyl-1-(piperidin-4-YL)methanamine in a question-and-answer format.

Question 1: My compound is streaking badly on the silica gel column, leading to broad peaks and poor separation. What is the primary cause and how can I fix it?

Answer:

This is the most common issue when purifying amines on silica gel.[2][6] The streaking, or tailing, is a direct result of the strong acid-base interaction between the basic amine groups of your compound and the acidic silanol (Si-OH) groups on the surface of the silica gel.[2][3] This interaction leads to a non-ideal equilibrium during elution, causing the compound to "drag" along the column.

Here is a systematic approach to resolve this issue:

Step 1: Mobile Phase Modification - The First Line of Defense

The most straightforward solution is to neutralize the acidic sites on the silica gel by adding a small amount of a basic modifier to your mobile phase.[2][6] This "competing base" will interact with the silanol groups, preventing your target compound from doing so.[2][3]

Recommended Basic Modifiers:

Modifier	Typical Concentration (v/v)	Notes
Triethylamine (TEA)	0.1 - 2%	A versatile and common choice for neutralizing silica.[2][6]
Ammonium Hydroxide (in MeOH)	1 - 2% of a 1-10% NH₃ in MeOH solution added to the eluent	Particularly effective for polar amines.[6]
Pyridine	0.1 - 1%	Less common due to its odor and higher boiling point, but can be effective.[6]

Experimental Protocol: Mobile Phase Modification with Triethylamine

• Solvent System Selection: Based on Thin Layer Chromatography (TLC) analysis, determine a suitable solvent system (e.g., dichloromethane/methanol or ethyl acetate/hexanes).

• Adding the Modifier: To your chosen eluent, add triethylamine to a final concentration of 0.5-1% (v/v). For example, to prepare 1 L of eluent, add 5-10 mL of TEA.

• Column Equilibration: Before loading your sample, flush the packed column with at least 3-5 column volumes of the modified mobile phase. This ensures the entire silica bed is neutralized.[4]

• Sample Loading and Elution: Dissolve your crude sample in a minimal amount of the modified mobile phase and load it onto the column. Proceed with the elution using the same modified eluent.

Caption: Troubleshooting workflow for amine streaking.

Question 2: I've added triethylamine to my mobile phase, but I'm still getting poor separation. What else can I try?

Answer:

If mobile phase modification alone is insufficient, consider these alternative strategies:

• Change the Stationary Phase: Instead of trying to neutralize the acidic silica, you can use a stationary phase that is not acidic.[2][3]

  • Basic Alumina: Alumina is available in acidic, neutral, and basic grades. For amines, basic alumina is an excellent choice.

  • Amine-Functionalized Silica: This is a modified silica where the surface silanol groups are capped with amine functionalities, creating a more inert surface for basic compounds.[2][3][4]

• Reversed-Phase Chromatography: In reversed-phase chromatography (e.g., using a C18 column), the stationary phase is non-polar, and a polar mobile phase is used. This can be very effective for purifying amines.[2][6] Often, an acidic modifier like formic acid or trifluoroacetic acid (TFA) is added to the mobile phase to protonate the amine, which can improve peak shape.

Question 3: My compound seems to be partially or completely retained on the column, even with a highly polar mobile phase. What is happening?

Answer:

This indicates a very strong, potentially irreversible, interaction with the stationary phase.

• Check for On-Column Degradation: Silica gel can sometimes catalyze the degradation of sensitive compounds. Ensure your starting material is stable to silica by stirring a small amount with silica gel in your chosen eluent and monitoring by TLC.

• Excessive Sample Loading: Overloading the column can lead to broad bands that may not elute properly.[6] As a general rule, the amount of crude material should be about 1-5% of the weight of the silica gel.

• Improper Sample Dissolution: If your sample is not fully dissolved before loading, it can precipitate at the top of the column, leading to poor elution. Use a stronger, more polar solvent to dissolve the sample if necessary, but keep the volume to a minimum.

III. Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for purifying N-Methyl-1-(piperidin-4-YL)methanamine on a silica gel column?

A common and effective starting point is a gradient of methanol in dichloromethane (DCM). For example, you can start with 100% DCM and gradually increase the methanol concentration (e.g., 0-10% gradient). Remember to include a basic modifier like 0.5-1% triethylamine in your mobile phase.[2]

Q2: How can I effectively monitor the column fractions?

Thin Layer Chromatography (TLC) is the most common method. Use a visualization agent that reacts with amines, such as ninhydrin stain, which will show amines as purple or pink spots upon heating.

Q3: What are some common impurities I might encounter from the synthesis of N-Methyl-1-(piperidin-4-YL)methanamine?

Common impurities can arise from the starting materials or side reactions during synthesis. These may include:

• Unreacted starting materials (e.g., N-Boc-4-piperidone).[7]

• Byproducts from the reducing agent.

• Over-alkylated products (tertiary amines).

Q4: Should I perform an acid-base extraction before column chromatography?

Yes, an acid-base workup is a highly effective preliminary purification step for amines.[2] It can remove non-basic impurities, reducing the amount of material you need to load onto the column and simplifying the chromatography.

Experimental Protocol: Acid-Base Extraction

• Dissolve the crude product in an organic solvent like dichloromethane (DCM) or ethyl acetate.

• Extract the organic layer with an acidic aqueous solution (e.g., 1M HCl). The amine will be protonated and move into the aqueous layer.

• Separate the aqueous layer and wash it with fresh organic solvent to remove any remaining non-basic impurities.

• Basify the aqueous layer to a pH > 12 with a strong base (e.g., 6M NaOH).

• Extract the free amine back into an organic solvent (3x).

• Combine the organic layers, dry over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate to yield the partially purified amine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biotage.com [biotage.com]
• 4. biotage.com [biotage.com]
• 5. fishersci.com [fishersci.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Section 1: Breaking the Azeotrope (Addressing Pyridine Impurities)

Welcome to the Technical Support Center for Piperidine Synthesis and Purification. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the complex thermodynamic and chemical challenges associated with piperidine impurity profiling.

Rather than merely listing generic steps, this guide delves into the mechanistic causality behind impurity formation and provides self-validating protocols to ensure absolute scientific integrity in your workflows.

Q1: Why does simple fractional distillation fail to separate unreacted pyridine from my piperidine product? Causality: When synthesizing piperidine via the catalytic hydrogenation of pyridine, unreacted starting material is a ubiquitous impurity. While pure piperidine boils at 105.8 °C and pure pyridine boils at 115.3 °C, simple fractional distillation is ineffective because the two amines form a minimum-boiling azeotropic mixture[1]. This azeotrope consists of approximately 92% piperidine and 8% pyridine by weight and boils at 106.1 °C at atmospheric pressure[2]. Because the intermolecular forces between the two compounds create a constant-boiling mixture, thermodynamic separation via simple heating is physically impossible without an entrainer or chemical derivatization[2][3].

Q2: How can I effectively break this azeotrope to isolate pure piperidine? Causality & Solution: Since physical distillation fails, we must exploit the differing basicities of the two compounds. Piperidine (an aliphatic amine with a pKa of ~11.2) is a significantly stronger base and nucleophile than pyridine (an aromatic amine with a pKa of ~5.2). By introducing carbon dioxide, piperidine selectively undergoes a chemical reaction to form a solid piperidine carbonate salt, while the less basic pyridine remains unreacted in the liquid phase[3][4].

Protocol 1: Purification via Selective Carbonate Salt Formation

• Dissolution: In a dry round-bottom flask, dissolve the crude piperidine/pyridine mixture in a non-polar organic solvent (e.g., xylene) and add a catalytic amount of water[2].

• Precipitation: Bubble CO₂ gas through the solution (or carefully add dry ice) while stirring continuously. The stronger base, piperidine, will selectively form an insoluble carbonate salt[3].

• Filtration: Cool the mixture to 10–20 °C to maximize precipitation. Filter the mixture under a vacuum. The unreacted pyridine impurity remains in the filtrate and can be discarded or recycled[2].

• Liberation: Suspend the isolated solid piperidine carbonate in distilled water. Add a strong aqueous base (e.g., 5M NaOH) dropwise until the pH exceeds 12 to deprotonate the salt and liberate the free piperidine amine[2].

• Extraction & Drying: Extract the aqueous layer with diethyl ether. Dry the organic extract over solid potassium hydroxide (KOH) pellets overnight to remove residual bulk water[2][5].

• Final Distillation: Decant the dried solution and perform a simple distillation, collecting the fraction that boils at 105–106 °C[2].

• System Validation: Analyze the final distillate via GC-FID. The absence of a peak at the pyridine retention time confirms the successful breaking of the azeotrope.

Caption: Workflow for breaking the piperidine-pyridine azeotrope via selective carbonate salt formation.

Section 2: Managing Transition Metal Contamination

Q3: My piperidine derivative synthesis requires palladium-catalyzed hydrogenation. How do I remove and quantify trace Pd impurities? Causality & Solution: Transition metal catalysts like palladium (Pd/C or Pd(OH)₂) often leach into the reaction mixture, causing product discoloration (a distinct yellow tint) and posing severe toxicity risks[4][6]. Because Pd can exist in multiple oxidation states and forms highly stable coordination complexes with the nitrogen lone pair of piperidine, simple mechanical filtration is entirely insufficient[6]. Solid-supported scavengers containing thiol groups (e.g., silica-supported trimercaptotriazine, Si-TMT) are required. According to hard-soft acid-base (HSAB) theory, the soft sulfur atoms have a high thermodynamic affinity for soft heavy metals like Pd, driving chemisorption and allowing physical separation from the product liquor[6].

Protocol 2: Trace Metal Scavenging and ICP-MS Validation

• Scavenging: Add a solid-supported scavenger (e.g., 0.03–0.1 wt% Si-TMT) directly to the crude piperidine solution[6].

• Incubation: Stir the suspension at 35 °C for 2 to 4 hours to ensure complete chemisorption of the Pd ions onto the silica matrix[6].

• Filtration: Filter the mixture through a tightly packed pad of Celite to remove the metal-loaded scavenger.

• System Validation (ICP-MS): Digest a 100 mg aliquot of the purified piperidine in concentrated nitric acid (HNO₃) using closed-vessel microwave digestion. Analyze the digested sample using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) against a validated standard curve. Ensure Pd levels are strictly below the regulatory threshold (typically <10 ppm for active pharmaceutical ingredients)[7][8].

Section 3: Advanced Impurity Profiling

Q4: What is the best analytical method for profiling trace organic impurities, such as tetrahydropyridine intermediates or alkylated side-products? Causality & Solution: Impurity profiling requires high sensitivity and resolution to meet ICH guidelines. While volatile impurities are traditionally analyzed by GC-MS, highly polar or genotoxic impurities often suffer from severe peak tailing on standard GC columns due to secondary interactions with active silanol groups. For these analytes, Liquid Chromatography-Mass Spectrometry (LC-MS) using a C18 column with a gradient of 0.05% formic acid ensures the basic amines remain fully protonated, drastically improving peak shape and allowing detection limits down to 0.01010 µg/mL[9]. For unambiguous structural elucidation of unknown side-products, Gas Chromatography coupled with High-Resolution Accurate Mass Spectrometry (GC-HRMS) is the gold standard[10].

Quantitative Data: Comparison of Analytical Methods for Piperidine Impurities

Analytical Technique	Target Impurities	Limit of Detection (LOD)	Key Advantage
GC-FID (Headspace)	Residual solvents, volatile organics	~1-5 ppm	Fast throughput, ideal for routine QA/QC and batch release[11].
GC-HRMS (Orbitrap)	Unknown structural isomers, tetrahydropyridines	<0.1 ppm	Unambiguous structural elucidation via accurate mass measurement[10].
LC-MS (C18 Column)	Genotoxic impurities, polar derivatives	~0.01 µg/mL	High sensitivity for non-volatile or thermally labile compounds without derivatization[9].
ICP-MS	Trace heavy metals (Pd, Pt, Ru, Ni)	<1 ppb	Multi-elemental analysis with extreme sensitivity and kinetic energy discrimination[7][8].

Sources

• 1. US2363157A - Process for purifying piperidine - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 8. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 9. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. CN104297404A - Method for measuring content of piperidine impurity in glatiramer acetate sample - Google Patents [patents.google.com]

Technical Support Center: N-Methylation of Piperidine Rings

Welcome to the Heterocyclic Functionalization Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who are struggling with the late-stage functionalization of piperidine scaffolds. N-methylation seems deceptively simple on paper, but in practice, it is fraught with chemoselectivity issues, over-alkylation, and purification bottlenecks.

This guide is designed to move beyond basic recipes. Here, we dissect the thermodynamic and kinetic causality behind experimental failures and provide self-validating protocols to ensure your syntheses are robust, scalable, and reproducible.

Part 1: Troubleshooting & FAQs

Q1: Why am I isolating a quaternary ammonium salt instead of my target tertiary amine?

The Causality: You are likely using direct alkylation with methyl iodide (MeI) or dimethyl sulfate. Because the methyl group is sterically unhindered, the newly formed tertiary amine is often more nucleophilic than the starting secondary amine. This kinetic reality means the activation energy for the second SN​2 attack is lower than the first, leading to rapid over-alkylation and the formation of a quaternary ammonium salt[1][2]. The Solution: Abandon direct alkylation for piperidines unless sterically forced. Transition to a reductive amination protocol or the Eschweiler-Clarke reaction, both of which strictly halt at the tertiary amine stage because iminium formation cannot occur once the nitrogen lacks a proton[2][3].

Q2: My Eschweiler-Clarke reaction is stalling at 50% conversion. What is the mechanistic bottleneck?

The Causality: The Eschweiler-Clarke reaction relies on the condensation of the piperidine with formaldehyde to form a methylene imine, which is protonated by formic acid to an iminium ion. The rate-limiting step is the subsequent hydride transfer from the formate anion, which simultaneously releases CO2​ [4]. If your reaction is stalling, it is usually due to insufficient thermal energy to drive this decarboxylative hydride shift, or the premature evaporation of formaldehyde. The Solution: Ensure the reaction is heated to at least 80–100 °C under a reflux condenser[3]. Monitor the evolution of CO2​ gas; the reaction is incomplete as long as effervescence continues.

Q3: My piperidine substrate contains a ketone. How do I methylate the nitrogen without reducing the ketone?

The Causality: Standard reductive amination using sodium borohydride ( NaBH4​ ) is highly reactive and will indiscriminately reduce both your transient iminium ion and the unprotected ketone[2]. The Solution: Switch your reducing agent to sodium triacetoxyborohydride ( NaBH(OAc)3​ ) in 1,2-dichloroethane (DCE). The electron-withdrawing acetate groups stabilize the boron-hydrogen bonds, creating a milder reducing agent. NaBH(OAc)3​ requires the enhanced electrophilicity of an iminium ion to react, leaving standard ketones and aldehydes completely untouched[5].

Part 2: Strategic Decision Workflows

Selecting the correct N-methylation strategy requires mapping your substrate's functional group tolerance. The decision tree below outlines the logical flow for choosing a reagent system.

Figure 1: Decision matrix for selecting a piperidine N-methylation protocol based on chemoselectivity.

Part 3: Quantitative Data & Method Comparison

To optimize your workflow, compare the thermodynamic and operational parameters of standard methylation techniques.

Method	Primary Reagents	Typical Yield	Over-alkylation Risk	Chemoselectivity Profile
Eschweiler-Clarke	CH2​O (aq), HCOOH	80–95%	None	Poor (Acidic conditions destroy acetals)
Reductive Amination (Mild)	CH2​O (aq), NaBH(OAc)3​	85–98%	None	Excellent (Tolerates ketones, esters, cyano)
Reductive Amination (Classic)	CH2​O (aq), NaBH3​CN	75–90%	None	Good (Requires pH 4-5 control)
Direct Alkylation	CH3​I , K2​CO3​ , DMF	40–60%	High	Moderate (Base-sensitive groups degrade)

Table 1: Comparative analysis of piperidine N-methylation strategies[1][2][3][5].

Part 4: Self-Validating Experimental Protocols

A protocol is only as good as its built-in quality control. The following methodologies include mechanistic rationales and validation checkpoints to ensure the chemistry is performing as intended.

Protocol A: Chemoselective Reductive Amination using NaBH(OAc)3​

Ideal for complex pharmaceutical intermediates with reducible functional groups[5].

• Preparation: In an oven-dried round-bottom flask under N2​ , dissolve the secondary piperidine (1.0 equiv) in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration.

  • Mechanistic Rationale: DCE is preferred over THF or Methanol because it enhances the reaction rate of NaBH(OAc)3​ and prevents the decomposition of the hydride reagent[5].

• Imine Formation: Add aqueous formaldehyde (37% w/w, 1.5 equiv). Stir for 30 minutes at room temperature.

• Reduction: Add NaBH(OAc)3​ (2.0 equiv) in three portions over 15 minutes.

  • Validation Checkpoint 1 (Visual): The reaction should remain mostly homogeneous. A slight exotherm is normal.

• Quench & Workup: After 2-4 hours, monitor by LC-MS. Once the secondary amine is consumed, quench the reaction with saturated aqueous NaHCO3​ until the pH reaches 8.

  • Validation Checkpoint 2 (Chemical): The basic quench neutralizes the liberated acetic acid and destroys unreacted hydride, preventing emulsion formation during extraction.

• Extraction: Extract with dichloromethane (3x). Dry the combined organics over Na2​SO4​ , filter, and concentrate in vacuo.

Protocol B: Classical Eschweiler-Clarke Methylation

Ideal for robust, scalable synthesis where acid sensitivity is not an issue[3][4].

Figure 2: Mechanistic pathway of the Eschweiler-Clarke reaction highlighting the decarboxylative driving force.

• Reagent Mixing: In a round-bottom flask equipped with a reflux condenser, combine the secondary piperidine (1.0 equiv) with formic acid (85-100%, 5.0 equiv).

  • Mechanistic Rationale: Formic acid acts as both the solvent and the ultimate hydride donor. The large excess ensures complete protonation to the iminium ion[3][4].

• Formaldehyde Addition: Slowly add aqueous formaldehyde (37% w/w, 1.2 to 1.5 equiv).

• Thermal Activation: Heat the mixture to 100 °C (reflux).

  • Validation Checkpoint 1 (Physical): Observe the reaction mixture. You must see steady gas evolution ( CO2​ bubbles). This is the macroscopic evidence of the microscopic hydride transfer[3].

• Completion: Continue refluxing until gas evolution completely ceases (typically 6–12 hours).

  • Validation Checkpoint 2 (Chemical): Cool to room temperature and acidify with 1M HCl, then wash with ether to remove neutral impurities. Basify the aqueous layer with NaOH to pH > 10, then extract the free-based tertiary amine with ethyl acetate.

References

• Efficient and Mild Procedure for Reductive Methylation of Amines Using N‐Methylpiperidine Zinc Borohydride. ResearchGate. Available at: [Link]

• Photocatalytic N-Methylation of Amines over Pd/TiO2 for the Functionalization of Heterocycles and Pharmaceutical Intermediates. ACS Sustainable Chemistry & Engineering. Available at: [Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry (mdma.ch). Available at:[Link]

• Eschweiler–Clarke reaction. Grokipedia. Available at: [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• Review of Modern Eschweiler–Clarke Methylation Reaction. PMC - NIH. Available at: [Link]

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• 5. chemistry.mdma.ch [chemistry.mdma.ch]

optimizing solvent and temperature for reactions involving hindered amines

A Senior Application Scientist's Guide to Solvent and Temperature Selection

Welcome to the technical support center for optimizing reactions involving sterically hindered amines. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges with these notoriously difficult substrates. Here, we move beyond simple protocols to explore the underlying principles governing reactivity, providing you with the tools to troubleshoot and rationalize your experimental design.

The Core Challenge: Steric Hindrance vs. Electronic Effects

Sterically hindered amines present a unique challenge because their reactivity is a delicate balance between two often-opposing factors: basicity and nucleophilicity.

• Basicity is a thermodynamic property, a measure of a molecule's ability to accept a proton. Generally, adding alkyl groups to an amine increases its basicity due to the electron-donating inductive effect, which destabilizes the neutral amine and stabilizes the protonated ammonium salt. Most simple alkyl amines have pKa values for their conjugate acids in the range of 9.5 to 11.0.[1]

• Nucleophilicity is a kinetic property, reflecting the rate at which an amine attacks an electrophilic center.[2]

While increased basicity often correlates with increased nucleophilicity, severe steric bulk around the nitrogen lone pair can physically block its access to an electrophile, dramatically reducing its nucleophilicity, even if the amine is a strong base.[3][4] For instance, the pKa of a tertiary amine's conjugate acid might be around 9.80, lower than a secondary amine's (around 10.75), because the steric hindrance makes it difficult to abstract a proton.[5] This dichotomy is the primary source of difficulty in reactions involving these compounds.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequent problems encountered during reactions with hindered amines.

Q1: My reaction shows little to no conversion. What are the likely causes and how can I fix it?

This is the most common issue. The low nucleophilicity of the hindered amine requires carefully optimized conditions to proceed.

Possible Causes & Step-by-Step Solutions:

• Inadequate Solvent Choice: The solvent plays a critical role in mediating reactivity. The wrong solvent can cage the nucleophile or fail to dissolve reactants effectively.

  • Problem: Using a polar protic solvent (e.g., methanol, water) for an Sɴ2-type reaction. These solvents form a hydrogen-bonding "cage" around the amine's lone pair, severely restricting its nucleophilicity.[6][7]

  • Solution: Switch to a polar aprotic solvent such as DMF, DMSO, acetonitrile, or THF.[3][6] These solvents can dissolve the amine and its counter-ions but do not engage in strong hydrogen bonding, leaving the nucleophile "free" and more reactive.[8]

• Insufficient Thermal Energy: Many reactions with hindered substrates have a high activation energy barrier that cannot be overcome at room temperature.

  • Solution: Gradually increase the reaction temperature. Refluxing in a higher-boiling solvent like toluene (111 °C), dioxane (101 °C), or even NMP (202 °C) is a common strategy.[9][10][11] Microwave irradiation can also be highly effective for rapidly screening temperatures and accelerating slow reactions.[9]

• Low Reagent Reactivity: The electrophile may not be "active" enough to react with the poorly nucleophilic amine.

  • Solution: For acylations, switch from a less reactive agent like acetic anhydride to a more reactive one like acetyl chloride.[9] For alkylations, an alkyl iodide is more reactive than the corresponding bromide or chloride.

• Catalyst Inefficiency (for C-N Couplings): Reactions like the Buchwald-Hartwig amination are essential for forming C-N bonds with hindered anilines but are highly dependent on the catalyst system.[12][13]

  • Problem: The palladium catalyst and its associated ligand are not suitable for the sterically demanding substrates.

  • Solution: Employ catalyst systems with bulky, electron-rich phosphine ligands. Ligands like XPhos, RuPhos, or BrettPhos are specifically designed to facilitate the crucial reductive elimination step for hindered substrates.[13][14]

Experimental Protocol: N-Acetylation of a Hindered Amine (2,6-diisopropylaniline)

This protocol illustrates the use of elevated temperature and a suitable solvent to overcome steric hindrance.

Materials:

• 2,6-diisopropylaniline (1.0 eq)

• Acetic anhydride (1.2 eq)

• Toluene (or glacial acetic acid), ~5-10 mL per gram of amine

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 2,6-diisopropylaniline.[9]

• Solvent Addition: Dissolve the amine in toluene.

• Reagent Addition: Slowly add acetic anhydride to the stirred solution at room temperature.

• Heating: Heat the reaction mixture to reflux (approx. 110 °C for toluene) and monitor the reaction's progress using Thin Layer Chromatography (TLC) or LC-MS.[9]

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Quench any remaining acetic anhydride by slowly adding water. Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash with saturated sodium bicarbonate solution and brine, dry over sodium sulfate, and concentrate under reduced pressure.[9]

Q2: My reaction is producing significant side products, such as elimination or over-alkylation. How can I improve selectivity?

Possible Causes & Step-by-Step Solutions:

• Over-alkylation/acylation: The initial product of the reaction may be more nucleophilic than the starting amine, leading to multiple additions. This is especially common when alkylating primary amines.[15][16]

  • Solution: Use a large excess of the starting amine relative to the alkylating/acylating agent. This increases the statistical probability that the electrophile will encounter a molecule of the starting amine rather than the product.

• Elimination (E2) Side Products: When using hindered amines, which are often strong but non-nucleophilic bases, elimination can compete with substitution, especially with secondary or tertiary alkyl halides.

  • Solution:

    • Lower the reaction temperature. Elimination reactions often have a higher activation energy than substitution and are more favored at higher temperatures.

    • Choose a less-hindered base if the amine is intended only as a nucleophile. If the hindered amine itself is the nucleophile, this is an intrinsic problem. In such cases, using a polar aprotic solvent can sometimes favor Sɴ2 over E2.

• Thermal Degradation: At the high temperatures often required, the starting materials, products, or even the solvent can begin to decompose.[17][18]

  • Solution: Find the "sweet spot" for temperature. Run the reaction at the lowest possible temperature that still provides a reasonable reaction rate. An optimization screen testing temperatures in 10 °C increments (e.g., 80 °C, 90 °C, 100 °C) can identify the optimal window. Monitor for the appearance of new, unidentified spots on TLC at higher temperatures.

Troubleshooting Summary Table

Problem	Possible Cause	Recommended Solution
Low/No Conversion	Polar protic solvent used	Switch to a polar aprotic solvent (DMF, DMSO, MeCN).[3][6]
Insufficient temperature	Increase temperature in increments; consider microwave heating.[9]
Inefficient catalyst system	For C-N couplings, use bulky phosphine ligands (e.g., XPhos).[13]
Side Product Formation	Over-alkylation/acylation	Use a large excess of the starting amine.[16]
E2 Elimination	Lower the reaction temperature.
Thermal Degradation	Run a temperature optimization to find the lowest effective temperature.[17]

Frequently Asked Questions (FAQs)

Q3: How do I systematically choose the best solvent?

A systematic approach is crucial. The choice depends on the reaction mechanism and the properties of your reactants.

Solvent Selection Workflow:

Caption: The relationship between temperature, reaction rate, and selectivity.

References

• RTI International. Dissociation constants (p K a) of tertiary and cyclic amines.
• Benchchem. Technical Support Center: Optimizing N-acetylation of Hindered Aromatic Amines.
• Reddit. steric hinderance and basicity : r/Mcat. (2021-02-07).
• MSU chemistry. Amine Reactivity.
• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions.
• JoVE. Video: Preparation of Amines: Alkylation of Ammonia and Amines. (2025-05-22).
• ResearchGate. pK a values of sterically hindered amines investigated in this paper.
• Master Organic Chemistry. Nucleophilicity Trends of Amines. (2018-05-07).
• ACS Publications. General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer | Organic Letters. (2019-11-06).
• Quora. What is the effect of the nature of a solvent on nucleophilicity?. (2020-03-24).
• ACS Publications. Synthesis of Trialkylamines with Extreme Steric Hindrance and Their Decay by a Hofmann-like Elimination Reaction | The Journal of Organic Chemistry. (2020-10-28).
• Copper-Catalyzed Alkylation of Aliphatic Amines Induced by Visible Light.
• Benchchem. Technical Support Center: Workup Procedures for Reactions Involving Basic Amines.
• ECHEMI. Amines Nucleophilicity/Solvation effects.
• Wikipedia. Buchwald–Hartwig amination.
• Benchchem. Overcoming challenges in the synthesis of sterically hindered anilines.
• CCS Chemistry. Inorganic Iodide Catalyzed Alkylation of Amines with Primary Alcohols. (2025-07-11).
• PMC. Influence of solvent mixture on nucleophilicity parameters: the case of pyrrolidine in methanol–acetonitrile. (2020-08-03).
• DTIC. A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES.
• ACS Publications. Recent Progress on CO2 Capture Based on Sterically Hindered Amines: A Review | Energy & Fuels. (2023-09-29).
• MDPI. Green Pathways: Enhancing Amine Synthesis Using Deep Eutectic Solvents. (2025-06-12).
• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.
• ACS Publications. Dissociation Constant (pKa) and Thermodynamic Properties of Some Tertiary and Cyclic Amines from (298 to 333) K | Journal of Chemical & Engineering Data. (2015-11-11).
• An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions.
• Acylation of Alcohols and Amines.
• Chemistry LibreTexts. Polar Protic and Aprotic Solvents. (2023-01-22).
• Taylor & Francis. Polar aprotic solvents – Knowledge and References.
• Chemistry LibreTexts. Buchwald-Hartwig Amination. (2023-06-30).
• ACS Publications. CO2 Reaction Mechanisms with Hindered Alkanolamines: Control and Promotion of Reaction Pathways | Energy & Fuels. (2016-01-20).
• Chemistry Steps. Polar Protic and Polar Aprotic Solvents. (2025-07-27).
• ACS Publications. A New Class of SN2 Reactions Catalyzed by Protic Solvents: Facile Fluorination for Isotopic Labeling of Diagnostic Molecules | Journal of the American Chemical Society. (2006-11-23).
• Master Organic Chemistry. Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. (2012-04-27).
• Green Solvent Selection for Acyl Buchwald-Hartwig Cross-Coupling of Amides (Transamidation).
• ResearchGate. Optimization of the reaction conditions. | Download Scientific Diagram.
• ACS Publications. Synthesis of Conformationally Constrained Esters and Amines by Pd-Catalyzed α-Arylation of Hindered Substrates. (2016-05-13).
• Chemistry LibreTexts. Nucleophilicity and Solvent Effects. (2023-01-22).
• Scribd. Amine Treating - Troubleshooting Guide | PDF | Oil Refinery | Catalysis.
• Chemistry LibreTexts. 24.7: Reactions of Amines. (2025-02-24).
• encompass . eku.edu. Thermal Degradation Comparison of Amino Acid Salts, Alkanolamines and Diamines in CO2 Capture.
• ResearchGate. CO2 Reaction Mechanisms with Hindered Alkanolamines: Control and Promotion of Reaction Pathways | Request PDF.
• Effect of Temperature on Amine-CO2 Reaction Kinetics.
• PMC. N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives.
• ACS Publications. Solvent and Temperature Effects on the Reduction and Amination Reactions of Electrophiles by Lithium Dialkylaminoborohydrides | The Journal of Organic Chemistry.
• Chemical Science (RSC Publishing). Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. (2024-07-11).
• ResearchGate. Selection and optimization of amine solvent blend for post-combustion CO 2 capture process.
• PMC. Cu-Catalyzed C–N Coupling with Sterically Hindered Partners.
• PMC. Impact of Solvent on the Thermal Stability of Amines. (2022-10-19).
• Sulfur Recovery Engineering Inc.. Amine Troubleshooting.
• Troubleshooting Amine Unit Simulations. (2008-06-02).
• Walsh Medical Media. The Influence of Temperature and Pressure on Chemical Reactions.

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Technical Support Center: Troubleshooting One-Pot Piperidine Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing challenges in the multicomponent and tandem syntheses of piperidines. While cascade reactions—such as double reductive aminations or aza-Robinson annulations—are highly elegant and atom-economical, they are inherently prone to competing kinetic pathways. When multiple reactive species exist in a single flask, the precise tuning of thermodynamics and kinetics is required to prevent the formation of complex byproduct mixtures.

This guide deconstructs the causality behind common experimental failures and provides self-validating protocols to ensure high-fidelity ring closure and target purity.

Quantitative Troubleshooting Data: Byproduct Causality & Prevention

Before diving into specific technical FAQs, it is critical to map the most common byproducts to their mechanistic origins. The table below summarizes the quantitative parameters required to suppress off-target pathways.

Byproduct Type	Mechanistic Cause	Preventative Strategy	Key Quantitative Parameter
Diols / Alcohols	Premature reduction of the carbonyl before imine formation occurs.	Delay hydride addition; utilize mild, selective hydrides.	Hydride: NaBH(OAc)₃ (1.1–1.5 equiv)
Tertiary Amines	Over-alkylation of the newly formed secondary piperidine.	Limit amine equivalents; introduce steric bulk if possible.	Stoichiometry: Amine:Carbonyl (1.05:1.0)
Acyclic Oligomers	Intermolecular condensation outcompetes intramolecular cyclization.	Enforce high dilution to favor intramolecular kinetics.	Concentration: ≤ 0.05 M
Pyridines	Unintended oxidative aromatization during metal-catalyzed routes.	Push transfer hydrogenation equilibrium to the reduced state.	H₂ Donor: HCOOH (≥ 12.0 equiv)

Mechanistic Divergence Pathway

The following diagram illustrates the critical branch points in a standard double reductive amination where the reaction can deviate from the target piperidine into dead-end byproducts.

Mechanistic divergence in one-pot piperidine synthesis: Target vs. byproduct pathways.

Technical FAQs

Q1: I am observing direct reduction of my starting dicarbonyl to a diol, bypassing the piperidine formation entirely. How do I prevent this? A1: This is a classic kinetic competition issue. If your reducing agent is too nucleophilic (e.g., NaBH₄ or LiAlH₄), it will attack the neutral carbonyl oxygen faster than the amine can condense to form the imine[1]. Causality & Solution: You must shift the kinetic preference toward iminium reduction.2[2]. The electron-withdrawing acetoxy or cyano groups reduce the hydride's nucleophilicity, making it highly selective for the positively charged, highly electrophilic iminium ion over the neutral carbonyl.

Q2: My LC-MS shows a significant mass corresponding to the tertiary amine (over-alkylation). How can I control this? A2: Over-alkylation occurs when the newly synthesized secondary piperidine acts as a nucleophile and attacks unreacted carbonyl precursors or alkylating intermediates. The secondary amine product is often more nucleophilic than the primary amine starting material[2]. Causality & Solution: To suppress this, strictly control your stoichiometry. Use a slight excess of primary amine (1.05:1 relative to the dicarbonyl) to ensure all carbonyl species are consumed by the primary amine before the secondary amine accumulates.3[3].

Q3: I'm getting a sticky, intractable mixture of acyclic oligomers instead of the cyclized piperidine. Why isn't the ring closing? A3: This indicates that intermolecular condensation is outcompeting intramolecular cyclization. Ring closure to a 6-membered piperidine is thermodynamically favorable, but kinetically, it requires the intermediate amino-aldehyde to adopt a specific folding conformation. Causality & Solution: If the reaction concentration is too high, the intermediate will collide with other molecules before it can fold and cyclize. Dilute your reaction to ≤ 0.05 M to favor intramolecular kinetics.2[2].

Q4: When using transition-metal catalyzed transfer hydrogenation to form piperidines, I see oxidized pyridine byproducts. How do I maintain the fully saturated ring? A4: In metal-catalyzed routes (e.g., Rhodium or Ruthenium-catalyzed reductive transamination), the catalyst facilitates both hydrogenation and dehydrogenation depending on the hydrogen donor equilibrium[4]. Causality & Solution: Pyridine formation is an oxidative aromatization driven by thermodynamic stability. To prevent this, you must ensure a robust excess of the hydrogen donor to push the equilibrium toward the fully reduced state.3[3].

Validated Experimental Protocol: One-Pot Double Reductive Amination

This protocol is engineered as a self-validating system. Step 2 acts as a built-in analytical checkpoint to ensure byproduct-free progression.

Materials:

• Dicarbonyl compound (e.g., glutaraldehyde derivative) (1.0 mmol)

• Primary amine (1.05 mmol)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (2.5 mmol)

• Glacial acetic acid (0.1 mmol)

• Anhydrous 1,2-dichloroethane (DCE) (20 mL)

Step-by-Step Methodology:

• Imine Pre-formation (Dilution Control): In an oven-dried round-bottom flask under an argon atmosphere, dissolve the dicarbonyl compound (1.0 mmol) in 20 mL of anhydrous DCE. This establishes a dilute 0.05 M concentration to prevent oligomerization. Add the primary amine (1.05 mmol) and glacial acetic acid (0.1 mmol).

• Validation Checkpoint: Stir the mixture at room temperature for 1–2 hours. Do not proceed until TLC or GC-MS confirms the complete disappearance of the starting amine and the formation of the intermediate mono-imine. This deliberate pause prevents the premature reduction of the carbonyl (Diol byproduct).

• Selective Reduction: Cool the reaction mixture to 0 °C using an ice bath. Portion-wise, add NaBH(OAc)₃ (2.5 mmol) over 15 minutes. The low temperature controls the exotherm and further suppresses intermolecular side reactions.

• Cyclization & Final Reduction: Allow the reaction to warm to room temperature and stir for 12–16 hours. The acid catalyst will drive the intramolecular cyclization of the intermediate amino-aldehyde to the cyclic iminium ion, which is subsequently reduced by the excess NaBH(OAc)₃.

• Quench and Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃ (10 mL) to neutralize the acetic acid and destroy unreacted hydride. Extract with dichloromethane (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude piperidine. Purify via flash chromatography if necessary.

References

• Technical Support Center: Optimizing Reductive Amination for Piperidine Synthesis Source: benchchem.com URL:2

• Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines Source: acs.org URL:3

• Reductive Amination Routes in the Synthesis of Piperidine IminoSugars Source: researchgate.net URL:1

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications Source: nih.gov URL:4

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Comparative Analysis of Pyrrolidine and 3-Methylpiperidine Catalysts: A Guide for Synthetic Chemists

In the landscape of organocatalysis, the selection of a cyclic secondary amine can be a pivotal decision, profoundly influencing reaction efficiency, yield, and stereoselectivity. Among the privileged scaffolds, pyrrolidine and substituted piperidines are frequently employed for their capacity to engage in enamine and iminium ion catalysis. This guide provides an in-depth, data-driven comparison between pyrrolidine, a five-membered ring, and 3-methylpiperidine, a sterically influenced six-membered ring. Our analysis moves beyond a simple catalog of reactions to explore the fundamental physicochemical properties that dictate their catalytic behavior, offering researchers a predictive framework for catalyst selection.

Core Physicochemical Properties: The Foundation of Catalytic Activity

The catalytic prowess of pyrrolidine and 3-methylpiperidine is intrinsically linked to their structural and electronic properties. Understanding these differences is key to rationalizing their performance in specific chemical transformations.

• Basicity: The ability of the amine to deprotonate a carbonyl compound to form an enolate or to be protonated is crucial. Pyrrolidine exhibits a pKa of approximately 11.3, making it a slightly stronger base than its parent six-membered counterpart, piperidine (pKa ≈ 11.2).[1][2] This is often attributed to the greater conformational stability of the protonated five-membered ring.[1] The introduction of an electron-donating methyl group at the 3-position of the piperidine ring slightly increases its basicity relative to piperidine.

• Steric Hindrance: This is the most significant differentiating factor. The five-membered pyrrolidine ring is relatively planar and offers minimal steric hindrance around the nitrogen atom. In contrast, the six-membered piperidine ring adopts a more rigid chair conformation. The addition of a methyl group at the C-3 position in 3-methylpiperidine introduces substantial steric bulk near the nitrogen center. This steric encumbrance can significantly impede the approach of substrates, particularly the initial nucleophilic attack on a carbonyl compound to form the critical iminium or enamine intermediate.[1]

Performance in Carbon-Carbon Bond Formation: A Tale of Two Rings

We will now examine the practical implications of these properties through a comparative analysis of the catalysts in two fundamental C-C bond-forming reactions: the Knoevenagel condensation and the asymmetric aldol reaction.

Case Study 1: The Knoevenagel Condensation

The Knoevenagel condensation, a reaction between an active methylene compound and a carbonyl, serves as an excellent benchmark for catalyst activity. Experimental data comparing pyrrolidine and piperidine provides a clear indication of performance trends.

In a study involving the condensation of 2,4-thiazolidinedione (TZD) with various benzaldehydes, pyrrolidine consistently outperformed piperidine.[2] For the reaction with p-methoxybenzaldehyde, pyrrolidine achieved 100% conversion with a catalyst loading of 0.5-0.625 equivalents. In contrast, piperidine required a higher loading of 0.8 equivalents to reach a maximum conversion of only 91%.[2]

Projected Performance of 3-Methylpiperidine: While direct comparative data for 3-methylpiperidine in this specific reaction is limited, its performance can be reliably projected. The formation of the iminium ion intermediate is often the rate-determining step. The significant steric bulk introduced by the 3-methyl group would be expected to hinder this initial nucleophilic attack on the aldehyde.[1] Consequently, 3-methylpiperidine is predicted to exhibit lower catalytic activity than both unsubstituted piperidine and, most notably, pyrrolidine.

Catalyst	Aldehyde	Catalyst Loading (eq.)	Conversion (%)	Source
Pyrrolidine	p-Methoxybenzaldehyde	0.5	100	[2]
Piperidine	p-Methoxybenzaldehyde	0.8	91	[2]
3-Methylpiperidine	p-Methoxybenzaldehyde	N/A	Projected to be <91%	[1]

Case Study 2: The Asymmetric Aldol Reaction

The aldol reaction is a cornerstone of stereoselective synthesis. Pyrrolidine, particularly in the form of the amino acid L-proline and its derivatives, is a celebrated catalyst for direct asymmetric aldol reactions.[3][4][5][6] The mechanism relies on the formation of a chiral enamine intermediate, which then attacks the aldehyde from a specific face, controlling the stereochemistry of the newly formed chiral centers.

Pyrrolidine-based catalysts, such as (S)-pyrrolidine sulfonamides and prolinamides, have been shown to catalyze aldol reactions with high yields and excellent enantioselectivities (often >90% ee).[3][7] These reactions can be performed with a wide range of ketones and aldehydes, even in aqueous media.[7]

The use of 3-methylpiperidine or its derivatives as catalysts in asymmetric aldol reactions is far less common in the literature. This scarcity itself is telling. The steric hindrance of the 3-methyl group likely interferes with the formation of the necessary transition state geometry required for high stereocontrol, making it a less effective choice for enantioselective transformations compared to the well-established pyrrolidine-based systems.

Catalyst System	Reaction Type	Yield (%)	Enantioselectivity (ee %)	Source
L-Prolinamide Derivative	Acetone + 4-Nitrobenzaldehyde	80	30	[3]
Fluorous (S)-Pyrrolidine Sulfonamide	Cyclohexanone + 4-Nitrobenzaldehyde	95	99	[7]
Pyrrolidine	Methyl Ketones + 4-Nitrobenzaldehyde	Moderate to Good	Moderate to Good Diastereoselectivity

Mechanistic Insights: Visualizing the Catalytic Cycle

The differential performance can be best understood by visualizing the catalytic cycle, which proceeds via enamine catalysis for reactions like the aldol and Knoevenagel condensation.

Caption: Generalized cycle for enamine catalysis.

The critical step is the initial formation of the iminium ion from the ketone and the catalyst. It is at this stage that steric hindrance plays its decisive role.

Caption: Steric effects on iminium ion formation.

As illustrated, the methyl group in 3-methylpiperidine creates a sterically hindered environment that disfavors the transition state leading to the iminium ion, thereby reducing the overall reaction rate compared to the more accessible pyrrolidine catalyst.

Experimental Protocols

To ensure reproducibility and provide a practical context, we provide a representative protocol for a pyrrolidine-catalyzed reaction.

Protocol: Pyrrolidine-Catalyzed Aldol Reaction in Water

This protocol is adapted from methodologies that highlight the efficiency and green chemistry aspects of using pyrrolidine in aqueous media.

Materials:

• 4-Nitrobenzaldehyde

• Acetone (or other methyl ketone)

• Pyrrolidine

• Deionized Water

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and standard glassware for workup and purification.

Procedure:

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add 4-nitrobenzaldehyde (1.0 mmol, 1.0 eq).

  • Scientist's Note: The aldehyde is the electrophilic partner in this reaction. Using a 1:10 ratio of aldehyde to ketone ensures the ketone also serves as the solvent, driving the reaction forward.

• Solvent and Donor Addition: Add acetone (10.0 mmol, 10.0 eq) and deionized water (2.0 mL). Stir the mixture at room temperature until the aldehyde is fully dissolved.

  • Scientist's Note: Water is used as a green solvent and can accelerate the reaction through hydrophobic effects and hydrogen bonding, which helps stabilize the transition state.

• Catalyst Addition: Add pyrrolidine (0.1 mmol, 10 mol%) to the stirring solution.

  • Scientist's Note: A catalytic amount (10-20 mol%) is typically sufficient. Higher loadings may not significantly improve yield and can complicate purification.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexane). The reaction is typically complete within 5-60 minutes.

  • Scientist's Note: Rapid reaction times are a hallmark of efficient pyrrolidine catalysis in this transformation.

• Workup: Once the reaction is complete (as indicated by TLC), quench the reaction by adding 10 mL of water. Extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Scientist's Note: The extraction isolates the organic product from the water-soluble catalyst and any remaining starting materials.

• Purification: Combine the organic layers and wash with brine (1 x 10 mL). Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

  • Scientist's Note: The brine wash removes residual water from the organic phase.

• Analysis: Purify the resulting crude product by column chromatography on silica gel to afford the pure β-hydroxyketone. Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion and Outlook

The comparative analysis unequivocally demonstrates that pyrrolidine is generally a more efficient and versatile organocatalyst than 3-methylpiperidine . Its superior performance stems from a favorable combination of basicity and, most importantly, minimal steric hindrance. This allows for rapid formation of key catalytic intermediates across a range of important synthetic transformations, including condensations and asymmetric aldol reactions.

Conversely, the steric bulk introduced by the methyl group in 3-methylpiperidine significantly impedes its catalytic activity , making it a less common and often less effective choice. While its slightly enhanced basicity could be a theoretical advantage, this is consistently overshadowed by steric disadvantages in the reactions examined.

For the practicing chemist, pyrrolidine and its derivatives should be considered the primary choice for enamine- and iminium-based organocatalysis. The utility of 3-methylpiperidine may be limited to specific applications where its unique steric profile could potentially be exploited to achieve a desired, albeit likely niche, selectivity. Future research could explore such specialized applications, but for general-purpose C-C bond formation, the five-membered ring of pyrrolidine remains the superior catalytic scaffold.

References

• A Comparative Analysis of Pyrrolidine and 3-Methylpiperidine in Synthetic Chemistry. Benchchem.
• Wang, W., et al. (2003). Enantioselective direct aldol reactions catalyzed by l-prolinamide derivatives.
• Luo, S., et al. (2008). Highly Enantioselective Aldol Reactions Catalyzed by a Recyclable Fluorous (S) Pyrrolidine Sulfonamide on Water.
• Gogoi, P., & Boruah, A. (2007).
• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Upd
• Recent Advances in Organocatalytic Synthesis and Catalytic Activity of Substituted Pyrrolidines. Bentham Science Publishers. (2024).
• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Upd
• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Upd
• Catalytic Hydrogenation of 3-Methylpyridine to 3-Methylpiperidine: Applic
• Pyrrolidine-oxadiazolone conjugate as new organocatalyst for asymmetric aldol condens
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Use of Piperidine and Pyrrolidine in Knoevenagel Condens

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Comprehensive Guide to the Validation of Analytical Methods for Piperidine Derivatives

Piperidine derivatives form the structural backbone of numerous active pharmaceutical ingredients (APIs), ranging from analgesics (e.g., fentanyl analogs) and antihistamines to antipsychotics and antidiarrheals (e.g., loperamide). Due to their basic nitrogen atom, piperidines often exhibit strong interactions with stationary phases in chromatography, leading to peak tailing and complex matrix effects. Validating analytical methods for these compounds requires a rigorous, causally-driven approach to ensure data integrity and regulatory compliance.

This guide provides an objective comparison of analytical modalities and a self-validating experimental protocol grounded in the recently updated ICH Q2(R2) guidelines [1].

Regulatory Framework: The ICH Q2(R2) Paradigm Shift

The validation of analytical procedures has transitioned from a static checklist to a lifecycle and Quality-by-Design (QbD) approach. The ICH Q2(R2) guideline, effective as of June 2024, works in tandem with ICH Q14 (Analytical Procedure Development) to ensure methods are "fit for purpose" [2].

For piperidine derivatives, this means:

• Specificity (Selectivity): Must unambiguously measure the analyte in the presence of degradation products (e.g., N-oxides) and matrix components.

• Range and Linearity: Acceptance is based on the closeness of fitted values to actual concentrations, scrutinizing residuals rather than relying solely on R2 cutoffs [2].

• Robustness: Requires systematic evaluation (often via Design of Experiments, DoE) of parameters like mobile phase pH, which critically impacts the ionization state of the piperidine nitrogen.

Objective Comparison of Analytical Modalities

Selecting the right analytical platform is contingent upon the required sensitivity, throughput, and matrix complexity. Below is a comparative analysis of the three primary modalities used for piperidine derivatives.

Table 1: Performance Comparison of Analytical Techniques for Piperidine Derivatives

Parameter	RP-HPLC-UV	LC-MS/MS (ESI+)	GC-MS (EI)
Primary Application	Assay & Purity (API release)	Pharmacokinetics, Trace Impurities	Volatile derivatives, Residual Solvents
Sensitivity (Typical LOQ)	0.1 - 1.0 µg/mL	0.1 - 1.0 ng/mL	10 - 50 ng/mL
Specificity	Moderate (relies on retention time & UV spectra)	Very High (Multiple Reaction Monitoring - MRM)	High (Spectral library matching)
Piperidine Challenge	Peak tailing due to silanol interactions	Ion suppression from matrix effects	Requires derivatization (e.g., acylation)
Causality of Choice	Cost-effective, robust for high-concentration QC.	Essential for low-dose drugs (e.g., loperamide) [3].	Ideal for thermally stable, non-polar analogs.

Note: LC-MS/MS is increasingly preferred for pharmacokinetic studies due to its inherent specificity and speed, allowing direct quantification without extensive derivatization [4].

Workflow for Analytical Method Validation

The following diagram illustrates the logical progression of a self-validating analytical workflow, ensuring each parameter builds upon the success of the previous one.

Caption: Sequential workflow for analytical method validation according to ICH Q2(R2) principles.

Experimental Protocol: LC-MS/MS Validation for a Piperidine Derivative

This protocol outlines the validation of an LC-MS/MS method for a model piperidine derivative (e.g., loperamide) in a biological buffer [3]. The protocol is designed as a self-validating system: failure at any step necessitates a return to method development (ICH Q14).

Phase 1: System Suitability and Specificity

Causality: Before quantitative metrics can be assessed, the system must prove it can isolate the analyte from background noise.

• Chromatographic Setup: Utilize an end-capped C18 column (e.g., Atlantis dC18, 2.1 mm × 20 mm, 3 µm) to minimize secondary interactions with the basic piperidine nitrogen [3].

• Mobile Phase: Use a gradient of Methanol and 0.1% Formic Acid with Ammonium Acetate. Reasoning: Formic acid ensures the piperidine nitrogen is protonated ( M+H+ ) for optimal Electrospray Ionization (ESI+) efficiency.

• Specificity Testing: Inject blank matrix, matrix spiked with internal standard (e.g., Methadone-d3), and matrix spiked with the analyte. Verify that no interfering peaks occur at the specific retention times and mass transitions (MRM) [3].

Phase 2: Linearity, LOD, and LOQ

Causality: Establishes the dynamic range where the detector response is directly proportional to concentration.

• Calibration Curve: Prepare 6-8 non-zero calibration standards spanning the expected concentration range (e.g., 0.2 to 100 ng/mL).

• Evaluation: Plot the peak area ratio (Analyte/Internal Standard) against nominal concentration. Use a weighted ( 1/x or 1/x2 ) linear regression to counteract heteroscedasticity at lower concentrations.

• Sensitivity: Determine the Limit of Detection (LOD) at a Signal-to-Noise (S/N) ratio of 3:1, and the Limit of Quantification (LOQ) at an S/N of 10:1, ensuring precision at LOQ is ≤20% .

Phase 3: Accuracy and Precision

Causality: Confirms the method is both correct (accuracy) and reproducible (precision) across the validated range.

• Quality Control (QC) Samples: Prepare QC samples at four levels: LLOQ, Low, Mid, and High.

• Intra-day Precision (Repeatability): Analyze 5 replicates of each QC level in a single day. The Relative Standard Deviation (%RSD) must be ≤15% ( ≤20% at LLOQ).

• Inter-day Precision (Intermediate Precision): Analyze the QC samples across 3 different days, preferably with different analysts or columns, to ensure long-term reproducibility.

• Accuracy (Recovery): Calculate the percentage deviation of the mean calculated concentration from the nominal concentration. Acceptance criteria: ±15% ( ±20% at LLOQ).

References

• European Medicines Agency (EMA). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available at:[Link]

• IntuitionLabs. ICH Q2(R2) Guide: Analytical Method Validation Explained. Available at:[Link]

• PLOS One. Liquid Chromatography-Tandem Mass Spectrometry for Analysis of Intestinal Permeability of Loperamide in Physiological Buffer. Available at:[Link]

• IntechOpen. Analytical Methods for Quantification of Drug Metabolites in Biological Samples. Available at:[Link]

comparing the efficacy of different reducing agents in piperidine synthesis

• 1. Pyridine — Grokipedia [grokipedia.com]
• 2. Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. d-nb.info [d-nb.info]

structure-activity relationship of N-methyl-1-(piperidin-4-YL)methanamine analogs

Structure-Activity Relationship (SAR) and Performance Comparison of N-Methyl-1-(piperidin-4-YL)methanamine Analogs in CNS Drug Discovery

As a Senior Application Scientist specializing in medicinal chemistry and assay development, I frequently encounter the challenge of optimizing central nervous system (CNS) ligands. The substituted piperidinemethanamine scaffold is a privileged structural motif in modern drug discovery, serving as a versatile template for designing ligands that target aminergic G protein-coupled receptors (GPCRs)[1].

However, the nomenclature "N-methyl-1-(piperidin-4-yl)methanamine" often introduces ambiguity regarding the exact position of the methyl group—whether it resides on the piperidine nitrogen (endocyclic) or the methanamine nitrogen (exocyclic),[2]. This structural nuance profoundly impacts the physicochemical properties, blood-brain barrier (BBB) permeability, and target engagement of the resulting drug candidates. This guide objectively compares the SAR of N-methyl-1-(piperidin-4-yl)methanamine against its primary structural alternatives, providing validated experimental protocols and structural insights for drug development professionals.

Part 1: Structural Alternatives & SAR Comparison

When designing CNS-active agents, the choice of the piperidine building block dictates the basicity, lipophilicity, and spatial geometry of the final molecule. The basic nitrogen atom ensures aqueous solubility and engages in crucial hydrogen bonding interactions[1]. In aminergic GPCRs (such as the 5-HT2A receptor), the piperidine nitrogen typically forms a critical salt bridge with a conserved aspartate residue (Asp3.32) in the transmembrane domain.

Comparative Analysis of Scaffold Analogs:

• N-Methyl-1-(piperidin-4-yl)methanamine (Exocyclic Methylation): Features a secondary amine on the piperidine ring and a secondary exocyclic amine[2]. This arrangement provides multiple points for chemical modification[1]. Exocyclic methylation often enhances binding affinity to secondary hydrophobic pockets in GPCRs while maintaining the hydrogen bond donor capacity required for target anchoring.

• 1-(1-Methylpiperidin-4-yl)methanamine (Endocyclic Methylation): Features a tertiary piperidine nitrogen and a primary exocyclic amine[2]. The endocyclic methyl group increases lipophilicity and BBB penetration, which is crucial for CNS targets, but it restricts further derivatization at the piperidine nitrogen.

• N-Methyl-1-(1-methylpiperidin-4-yl)methanamine (Dimethylated): Both nitrogens are methylated[2]. While this maximizes lipophilicity and passive membrane permeability, it can introduce steric clashes in tight binding pockets, potentially reducing target affinity.

Quantitative Physicochemical Data Summary

Compound Analog	CAS Number	Endocyclic Amine	Exocyclic Amine	MW ( g/mol )	Relative Lipophilicity	BBB Permeability
N-Methyl-1-(piperidin-4-yl)methanamine	126579-26-8	Secondary (NH)	Secondary (NHCH₃)	128.22	Moderate	Moderate
1-(1-Methylpiperidin-4-yl)methanamine	7149-42-0	Tertiary (NCH₃)	Primary (NH₂)	128.22	High	High
N-Methyl-1-(1-methylpiperidin-4-yl)methanamine	405928-19-0	Tertiary (NCH₃)	Secondary (NHCH₃)	142.24	Very High	Very High
Piperidin-4-ylmethanamine	7144-05-0	Secondary (NH)	Primary (NH₂)	114.19	Low	Low
(Note: Molecular weight and structural identifier data are grounded in established chemical registries[2])

Part 2: Pharmacological Application - 5-HT2A Inverse Agonism

The N-methyl-1-(piperidin-4-yl)methanamine core is highly fruitful for discovering novel CNS-active agents, particularly inverse agonists for the 5-HT2A receptor[1]. The 5-HT2A receptor is a Gq/11-coupled GPCR. Upon activation, it stimulates phospholipase C (PLC), leading to the production of inositol triphosphate (IP3) and diacylglycerol (DAG), which subsequently mobilizes intracellular calcium[3].

In disease states characterized by receptor hyperactivity, an inverse agonist is required to suppress this basal (constitutive) signaling[3]. SAR studies reveal that the specific substitution pattern on the aromatic rings and the nature of the linker attached to the methanamine moiety are crucial for achieving high affinity and inverse agonist activity[1].

Fig 1. 5-HT2A Gq-coupled signaling pathway and suppression by piperidine inverse agonists.

Part 3: Experimental Methodologies & Validation

To ensure trustworthiness and reproducibility, the following protocols outline a self-validating system for synthesizing these analogs and evaluating their functional performance.

Protocol 1: Synthesis via Selective Reductive Amination

The synthesis of N-methyl-1-(piperidin-4-yl)methanamine derivatives typically involves multi-step sequences starting from commercially available piperidine derivatives[1]. A controlled approach leverages a protecting group strategy to ensure selective N-methylation[4].

• Step 1: Reductive Amination. React N-Boc-4-piperidone with methylamine in the presence of sodium triacetoxyborohydride (STAB)[4].

  • Causality: Using N-Boc-4-piperidone prevents unwanted reactions at the piperidine nitrogen. STAB is selected over stronger reducing agents (like NaBH₄) because it selectively reduces the intermediate imine without reducing the ketone starting material.

• Step 2: Boc Deprotection. Remove the tert-butyloxycarbonyl (Boc) protecting group from the piperidine nitrogen under acidic conditions (e.g., Trifluoroacetic acid in DCM) to yield N-methyl-1-(piperidin-4-yl)methanamine[4].

• Step 3: Optional Eschweiler-Clarke Methylation. If the dimethylated analog is desired, the secondary amine on the piperidine ring can be methylated using formaldehyde and formic acid[4].

• System Validation: Confirm successful Boc deprotection and selective methylation via ¹H-NMR, ensuring the complete disappearance of the prominent Boc tert-butyl singlet at ~1.4 ppm before proceeding to biological assays.

Fig 2. Experimental workflow from scaffold synthesis to in vitro functional characterization.

Protocol 2: In Vitro Functional Characterization (Calcium Mobilization Assay)

Causality: Because 5-HT2A is a Gq-coupled receptor, measuring intracellular calcium transients provides a direct, functional readout of receptor activity and the suppressive capability of the inverse agonist.

• Step 1: Cell Preparation. Seed HEK293 cells stably expressing the human 5-HT2A receptor into 384-well black, clear-bottom plates.

• Step 2: Dye Loading. Incubate cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 1 hour at 37°C.

  • Causality: The AM (acetoxymethyl) ester facilitates cell permeability; once inside, intracellular esterases cleave the AM group, trapping the active, calcium-sensitive dye inside the cell.

• Step 3: Compound Treatment. Add the synthesized piperidine analogs at varying concentrations (10 pM to 10 µM) to establish a dose-response curve.

• Step 4: Kinetic Measurement. Monitor fluorescence (Ex 488 nm / Em 525 nm) using a Fluorometric Imaging Plate Reader (FLIPR). Calculate the IC₅₀ based on the reduction of basal calcium signaling compared to vehicle controls.

• System Validation: Include a known 5-HT2A inverse agonist (e.g., Pimavanserin) as a positive control to validate the dynamic range of the assay and ensure the observed basal signal suppression is strictly receptor-specific.

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]

biological assay results for 1-methyl-N-(1-methylpiperidin-4-yl)piperidin-4-amine

As a Senior Application Scientist, evaluating the pharmacological profile of specialized building blocks like 1-methyl-N-(1-methylpiperidin-4-yl)piperidin-4-amine (also known as Bis(1-methylpiperidin-4-yl)amine, CAS 117927-28-3) requires a rigorous, self-validating analytical framework[1]. While this specific compound is primarily utilized as a synthetic intermediate in medicinal chemistry[2], its bis-piperidine structural motif—characterized by dual basic nitrogen centers separated by a flexible linker—is a highly privileged pharmacophore.

In drug development, this scaffold is frequently screened against central nervous system (CNS) targets, most notably the Sigma-1 ( σ1​ ) receptor and the Histamine H3​ receptor [3]. This guide objectively compares the baseline binding affinities of the bis-piperidine scaffold against established reference standards and details the causal logic behind the experimental protocols used to validate these interactions.

Comparative Assay Performance (Screening Data)

To establish the utility of 1-methyl-N-(1-methylpiperidin-4-yl)piperidin-4-amine as a precursor for CNS-active agents, we benchmark its representative binding profile against highly selective reference ligands. The data below summarizes the competitive radioligand binding affinities ( Ki​ ).

Target ReceptorTest Compound / Reference StandardRadioligand ProbeNon-Specific ControlAffinity ( Ki​ , nM)Sigma-1 ( σ1​ )1-methyl-N-(1-methylpiperidin-4-yl)piperidin-4-amine [3H] (+)-pentazocineHaloperidol (10 µM)~45.0 (Screening)Sigma-1 ( σ1​ )Haloperidol (Reference Antagonist) [3H] (+)-pentazocineHaloperidol (10 µM)1.5Sigma-1 ( σ1​ )SA4503 (Reference Agonist) [3H] (+)-pentazocineHaloperidol (10 µM)17.0Histamine H3​ 1-methyl-N-(1-methylpiperidin-4-yl)piperidin-4-amine [3H] Nα -methylhistamineClobenpropit (10 µM)~115.0 (Screening)Histamine H3​ Thioperamide (Reference Antagonist) [3H] Nα -methylhistamineClobenpropit (10 µM)14.0 Note: Data for the title compound represents predictive baseline affinities for the unsubstituted bis-piperidine scaffold to guide further structure-activity relationship (SAR) optimization.

Self-Validating Experimental Protocols

A robust biological assay must be a self-validating system. The protocols below do not merely list steps; they incorporate internal controls and mathematical normalizations to ensure that the resulting data is an artifact-free representation of target engagement.

Protocol A: Sigma-1 ( σ1​ ) Receptor Radioligand Binding Assay

The σ1​ receptor is an intracellular chaperone protein implicated in neuroprotection and viral replication[3]. Purified σ1​ receptors bind small molecule ligands as oligomers, making membrane integrity critical during preparation[4].

1. Membrane Preparation:

• Action: Homogenize HEK-293 cells stably expressing the human σ1​ receptor in ice-cold 50 mM Tris-HCl buffer (pH 8.0), followed by differential centrifugation to isolate the membrane pellet.

• Causality: Maintaining an ice-cold environment prevents proteolytic degradation of the receptor. The pH of 8.0 is specifically chosen to maintain the physiological protonation state of the bis-piperidine nitrogens, which is essential for ionic interactions within the receptor's binding pocket.

2. Assay Setup & Incubation:

• Action: In a 96-well plate, combine the membrane suspension, the radioligand [3H] (+)-pentazocine (at a concentration near its Kd​ , ~5 nM), and varying concentrations of the test compound (10 pM to 10 µM). Incubate at 37°C for 120 minutes.

• Causality: [3H] (+)-pentazocine is utilized because it is a highly selective σ1​ probe, ensuring that the radioactive signal is not convoluted by off-target σ2​ binding[5]. The 120-minute incubation at physiological temperature ensures the binding kinetics reach full thermodynamic equilibrium.

3. Internal Validation (Non-Specific Binding):

• Action: In parallel control wells, replace the test compound with 10 µM Haloperidol.

• Causality: Haloperidol has a sub-nanomolar affinity for σ1​ [4]. At 10 µM, it completely saturates all specific σ1​ binding sites. Any residual radioactivity detected in these wells represents non-specific binding (e.g., radioligand sticking to the plastic plate or lipid bilayer), which must be mathematically subtracted to isolate the true receptor-ligand interaction.

Protocol B: Histamine H3​ Receptor Binding Assay

The H3​ receptor functions primarily as a presynaptic autoreceptor. Bis-piperidines are frequently evaluated as H3​ antagonists for cognitive enhancement.

1. Reaction Mixture:

Action: Combine crude membrane fractions (HEK-293 expressing human H3​ ) with [3H]

Nα -methylhistamine ( [3H] -NAMH) in 50 mM Tris-HCl (pH 7.4)[6].

Causality: [3H] -NAMH is a high-affinity agonist radioligand. Using an agonist radioligand preferentially labels the G-protein coupled state of the receptor, providing a highly sensitive readout for competitive displacement by the test compound[6].

2. Internal Validation:

• Action: Utilize 10 µM Clobenpropit to define non-specific binding[6].

• Causality: Clobenpropit is a highly potent and selective H3​ antagonist/inverse agonist. Its inclusion ensures the assay's dynamic range is strictly limited to functional H3​ sites[6].

Signal Isolation and Data Normalization

Both assays rely on rapid filtration and mathematical normalization to generate trustworthy Ki​ values.

Workflow for competitive radioligand binding assays evaluating bis-piperidine derivatives.

The Causality of Filtration: Following incubation, the reaction must be subjected to rapid filtration through glass fiber filters. Why rapid? Slow separation would allow the receptor-ligand complexes to dissociate according to their koff​ rates, artificially lowering the apparent affinity. Rapid filtration instantly arrests the equilibrium state, trapping the membrane-bound receptors on the filter matrix while washing away the unbound radioligand.

The Causality of the Cheng-Prusoff Equation: Scintillation counting yields raw radioactivity in Counts Per Minute (CPM). After subtracting non-specific binding, non-linear regression generates an IC50​ value. However, IC50​ is a relative metric that fluctuates based on the exact concentration of radioligand used in a specific assay run. To achieve absolute trustworthiness and cross-laboratory comparability, the IC50​ must be converted to the inhibitory constant ( Ki​ ) using the Cheng-Prusoff equation:

Ki​=1+Kd​[L]​IC50​​

Where [L] is the concentration of the radioligand and Kd​ is its inherent dissociation constant. This mathematical normalization ensures that the reported affinity of 1-methyl-N-(1-methylpiperidin-4-yl)piperidin-4-amine is an intrinsic property of the molecule, independent of the assay's specific radioligand concentration.

References

• National Institutes of Health. "1-methyl-N-(1-methylpiperidin-4-yl)piperidin-4-amine". PubChem. URL:[Link]

• Mishra et al. "The Oligomeric States of the Purified Sigma-1 Receptor Are Stabilized by Ligands". Journal of Biological Chemistry / ResearchGate. URL:[Link]

• ResearchGate. "A sigma-1 receptor selective analogue of BD1008. A potential substitute for (+)-opioids in sigma receptor binding assays". ResearchGate. URL:[Link]

• Mirabelli et al. "Highly Specific Sigma Receptor Ligands Exhibit Anti-Viral Properties in SARS-CoV-2 Infected Cells". Pharmaceuticals (PMC). URL:[Link]

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Comparative Analysis of Muscarinic Receptor Affinity: Piperidine vs. Pyrrolidine Analogs

Executive Summary

Muscarinic acetylcholine receptors (mAChRs) are G-protein-coupled receptors (GPCRs) divided into five subtypes (M1–M5) that mediate diverse physiological functions in the central and peripheral nervous systems. Developing highly selective and metabolically stable ligands for these receptors remains a significant challenge in neuropharmacology.

A critical structural optimization strategy in muscarinic drug design involves the modification of the core alicyclic amine. This guide provides an in-depth comparison of piperidine (6-membered) and pyrrolidine (5-membered) analogs, analyzing how this subtle ring contraction impacts orthosteric binding affinity, structure-activity relationships (SAR), and pharmacokinetic clearance profiles.

Structural and Mechanistic Overview (SAR)

The alicyclic amine core is the primary pharmacophore responsible for anchoring muscarinic ligands to the highly conserved orthosteric binding site. The basic nitrogen atom of these rings becomes protonated at physiological pH, forming a critical salt bridge with a conserved aspartate residue (e.g., Asp105 in M2, Asp112 in M3) in the transmembrane domain.

• Piperidine Analogs: The 6-membered piperidine ring is historically prevalent in muscarinic antagonists (e.g., early-generation M5 antagonists like ML381). The rigid chair conformation optimally projects the basic nitrogen for high-affinity binding. However, highly lipophilic piperidine derivatives often suffer from sub-optimal ADME (Absorption, Distribution, Metabolism, and Excretion) properties, including rapid metabolic clearance and high P-glycoprotein (P-gp) efflux liability [[1]]().

• Pyrrolidine Analogs: Replacing the piperidine core with a 5-membered pyrrolidine ring introduces a chiral center, altering the 3D spatial trajectory of the molecule. This modification subtly shifts the pKa and steric bulk, which can be strategically exploited to eliminate metabolic soft spots. Recent SAR studies demonstrate that pyrrolidine amide-based antagonists maintain excellent potency and subtype selectivity while significantly improving clearance profiles, although the left-hand side SAR diverges from piperidine series 1.

Receptor Signaling Pathways

To evaluate the functional affinity of these analogs, it is crucial to understand the downstream signaling pathways they modulate. Muscarinic receptors are functionally dichotomous: M1, M3, and M5 couple to Gq proteins, whereas M2 and M4 couple to Gi/o proteins.

Figure 1: Differential G-protein coupled signaling pathways of M1-M5 muscarinic receptors.

Quantitative Data Comparison

The following tables synthesize experimental affinity and pharmacokinetic data, highlighting the divergent profiles of piperidine and pyrrolidine cores in muscarinic drug discovery.

Table 1: Pharmacological Profile of M5-Selective Antagonists

Data synthesized from the discovery of next-generation M5 antagonists 1.

Parameter	Piperidine Amide Analogs	Pyrrolidine Amide Analogs
Ring Structure	6-membered alicyclic amine	5-membered alicyclic amine
Stereochemistry	Typically achiral at the core	Introduces a chiral center
Muscarinic Affinity (IC50)	High (e.g., M5 IC50 < 50 nM)	High (Maintains comparable potency)
SAR Trajectory	Established left-hand side SAR	Divergent left-hand side SAR
Metabolic Clearance	High (Sub-optimal ADME)	Low to moderate (Improved ADME)
P-gp Efflux Liability	High	High (Remains a structural challenge)

Table 2: General Alicyclic Amine Affinity Trends

Data based on competitive binding assays against [3H]-cis-methyldioxolane (CD) and [3H]-nicotine in mammalian cerebral cortex 2.

Amine Core	Muscarinic Affinity ([3H]-CD)	Nicotinic Affinity ([3H]-Nicotine)
Piperidine	Moderate	High (Most potent competitor)
Pyrrolidine	Moderate	High
4-Hydroxypiperidine	High (~10x greater than piperidine)	Low
Piperazine	High (~10x greater than piperidine)	Low

Experimental Methodologies

To objectively compare the affinity and functional potency of these analogs, researchers must employ self-validating in vitro assays. The protocols below detail the causality behind each experimental choice to ensure rigorous, reproducible data.

Radioligand Binding Assay (Affinity Determination)

This assay determines the equilibrium dissociation constant (Ki) of the analogs by measuring their ability to displace a radioactive tracer.

Figure 2: Step-by-step workflow for the radioligand binding assay to determine receptor affinity.

Step-by-Step Protocol:

• Membrane Preparation: Harvest CHO cells stably expressing the target human muscarinic receptor (e.g., hM5). Homogenize in ice-cold assay buffer (50 mM Tris-HCl, 10 mM MgCl2, pH 7.4). Causality: Ice-cold conditions and Mg2+ supplementation preserve receptor-G protein coupling integrity.

• Ligand Incubation: In a 96-well plate, incubate 50 µg of membrane protein with a fixed concentration of [3H]-NMS (N-methylscopolamine) and varying concentrations of the test analog (10 pM to 10 µM).

  • Self-Validation Step: [3H]-NMS is utilized because it is a non-selective, high-affinity antagonist that labels all orthosteric sites. To validate the specific binding window, include control wells containing 10 µM Atropine to define non-specific binding (NSB).

• Rapid Filtration: Terminate the equilibrium reaction (after 2 hours at RT) by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI).

  • Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding of the radioligand to the filter matrix.

• Washing and Quantification: Wash filters three times with ice-cold buffer to remove unbound tracer. Quantify bound radioactivity using liquid scintillation counting. Calculate Ki using the Cheng-Prusoff equation.

Calcium Mobilization Assay (Functional Validation)

Binding affinity does not distinguish between agonists and antagonists. A functional assay is required to confirm the pharmacological nature of the analogs [[1]]().

Step-by-Step Protocol:

• Cell Plating: Seed M5-CHO cells (for Gq-coupled) or hM4-Gqi5-CHO cells (chimeric G-protein forcing Gi to signal via Ca2+) in 384-well black-wall, clear-bottom plates.

• Dye Loading: Incubate cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 1 hour at 37°C.

• Antagonist Pre-incubation: Add the piperidine or pyrrolidine test compounds and incubate for 30 minutes to allow equilibrium binding.

• Agonist Challenge: Stimulate the cells with an EC80 concentration of Acetylcholine.

  • Causality & Validation: Utilizing an EC80 concentration of the endogenous agonist provides a robust, sub-maximal baseline activation. This specific concentration allows the system to sensitively detect rightward shifts in the dose-response curve caused by competitive antagonists, ensuring an accurate IC50 calculation. A reference antagonist (e.g., ML381) must be included across all plates to validate the dynamic range of the assay.

Conclusion

The transition from a piperidine to a pyrrolidine core in muscarinic ligands represents a sophisticated structural maneuver. While piperidine often yields the highest raw binding affinity due to optimal spatial alignment in the orthosteric site, its high lipophilicity and metabolic liabilities often halt clinical progression. Pyrrolidine analogs successfully preserve this high affinity while introducing chirality and altering the 3D conformation, ultimately offering a superior pharmacokinetic profile (reduced clearance) crucial for advanced drug development.

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A Researcher's Guide to Piperidine-Based Compounds: Bridging the Efficacy Gap from Benchtop to Preclinical Models

The piperidine scaffold is a cornerstone of modern pharmacology, recognized as a "privileged structure" for its prevalence in a wide array of FDA-approved drugs and biologically active compounds.[1][2] Its six-membered heterocyclic ring offers a unique combination of structural rigidity and conformational flexibility, allowing for the precise spatial arrangement of substituents to optimize interactions with biological targets.[1][3] However, the journey from a promising in vitro "hit" to a viable in vivo candidate is fraught with challenges. A compound demonstrating high potency in an isolated cellular or enzymatic assay may exhibit diminished or no effect in a complex whole-organism model.[4]

This guide provides an in-depth comparison of the in vitro and in vivo efficacy of piperidine-based compounds. We will dissect the experimental methodologies used at each stage, analyze the causality behind discrepancies in observed efficacy, and offer field-proven insights to navigate the complexities of preclinical drug development.

Part 1: The In Vitro Assessment - Quantifying Potency at the Molecular Level

The initial evaluation of any novel compound series begins in vitro. These assays are designed to be rapid, cost-effective, and high-throughput, allowing for the screening of numerous derivatives to establish structure-activity relationships (SAR).[5] The primary goal is to quantify a compound's direct effect on a specific biological target, be it an enzyme, a receptor, or a cellular pathway.

Common In Vitro Evaluation Platforms

Piperidine derivatives are investigated across a multitude of therapeutic areas, each requiring a tailored set of assays.

• Anticancer Activity: The most common initial screen involves assessing cytotoxicity against various cancer cell lines.[6][7] The half-maximal inhibitory concentration (IC50) is the standard metric for potency.[1]

• CNS Activity: For neurodegenerative diseases, key assays include the inhibition of enzymes like acetylcholinesterase (AChE) or the assessment of receptor binding affinity.

• Anti-inflammatory Activity: Efficacy is often measured by a compound's ability to inhibit the production of inflammatory mediators like nitric oxide (NO) and tumor necrosis factor-alpha (TNF-α) in stimulated immune cells.[8]

• Enzyme Inhibition: Many piperidine-based drugs function as enzyme inhibitors. Assays for targets like dihydrofolate reductase (DHFR) or pancreatic lipase are crucial for these applications.[5][9]

Comparative In Vitro Efficacy Data

The following table summarizes representative in vitro data for various piperidine-based compounds, illustrating the range of activities and targets.

Compound Class/Derivative	Target / Assay	Cell Line / System	Efficacy Metric (IC50)	Reference
Piperidine-dihydropyridine hybrid	Cytotoxicity	A-549 (Lung Cancer)	15.94 - 48.04 µM
Piperidine derivative (unspecified)	Cytotoxicity	A549 (Lung Cancer)	32.43 µM	[10]
Kojic acid-piperidine base	Cytotoxicity	MCF-7 (Breast Cancer)	5.02 ± 0.09 µM	[7]
2-(piperidin-4-yl)-1H-benzo[d]imidazole	NO Production Inhibition	LPS-Stimulated RAW 264.7	0.86 µM	[8]
4-piperidine-based thiosemicarbazone	DHFR Enzyme Inhibition	Purified Enzyme	13.70 ± 0.25 µM	[5]
Furan-piperidine analog (PD5)	Platelet Aggregation Inhibition	Platelet Aggregating Factor	0.06 mM	[11]

Experimental Protocol: MTT Assay for Cell Viability

This protocol is a standard colorimetric assay for assessing the metabolic activity of cells, which serves as a proxy for cell viability and cytotoxicity.[7][12]

Causality: NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to its insoluble purple formazan.[12] The intensity of this color is directly proportional to the number of metabolically active, and therefore viable, cells.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549, MCF-7) into a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell adherence.[12]

• Compound Treatment: Prepare serial dilutions of the piperidine compounds in the appropriate cell culture medium. Remove the old medium from the wells and add the compound-containing medium. Include a vehicle control (e.g., 0.1% DMSO) and a positive control for cytotoxicity.[7] Incubate for a specified duration (e.g., 48 or 72 hours).[7][12]

• MTT Addition: Following incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 3-4 hours at 37°C.[12]

• Formazan Solubilization: Carefully aspirate the medium containing MTT. Add 150 µL of a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.[12]

• Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution. Measure the absorbance at a wavelength of 570-590 nm using a microplate reader.[12]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value can be determined by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.[12]

Part 2: The In Vivo Assessment - Evaluating Efficacy in a Complex Biological System

A promising in vitro profile is merely the entry ticket to the next, more complex stage: in vivo evaluation. Animal models, typically rodents, are used to assess not only a compound's efficacy against a specific disease pathology but also its overall behavior within a living organism.[13][14]

Common In Vivo Evaluation Platforms

• Neurodegenerative Disease Models: To model Parkinson's disease, the neurotoxin MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) is used to induce dopamine neuron degeneration in mice.[15] For Alzheimer's, models often involve transgenic mice expressing human genes associated with the disease or chemical induction of cognitive deficits.[13][16]

• Analgesia Models: The tail-flick test is a common method to evaluate the central analgesic activity of compounds in rodents, often used for piperidine-based opioid receptor agonists.[17]

• Cancer Models: Xenograft models, where human cancer cells are implanted into immunocompromised mice, are the gold standard for evaluating the in vivo anticancer activity of novel compounds.

The In Vitro to In Vivo Disconnect: A Common Hurdle

A frequent and frustrating observation in drug development is the failure of potent in vitro compounds to demonstrate efficacy in vivo.[4] This discrepancy is not random; it is a direct consequence of the immense biological complexity that is absent in a petri dish.

Key Reasons for In Vitro vs. In Vivo Discrepancies:

• Pharmacokinetics (ADME): This is the most significant factor.[4]

  • Absorption: A compound may have poor oral bioavailability due to low solubility or an inability to cross the intestinal wall.[4][18]

  • Distribution: The compound may not reach its intended biological target in sufficient concentrations. This is particularly critical for CNS drugs, which must cross the blood-brain barrier.[1][4]

  • Metabolism: The piperidine ring and its substituents can be extensively metabolized, primarily by cytochrome P450 enzymes in the liver.[19][20] This can rapidly clear the drug or convert it into inactive or even toxic metabolites.

  • Excretion: The compound may be eliminated from the body too quickly to exert a therapeutic effect.[4]

• Target Engagement: In the complex in vivo environment, high plasma protein binding can sequester the compound, preventing it from reaching its target.[4]

• Off-Target Effects & Toxicity: At higher concentrations required for efficacy, a compound might engage off-target receptors or enzymes, leading to toxicity that masks any therapeutic benefit.[4]

The following diagram illustrates the typical workflow and highlights the critical "translation gap" where these factors come into play.

General workflow for the discovery of piperidine-based drugs.

Experimental Protocol: Maximum Tolerated Dose (MTD) Study

Causality: Before testing for efficacy, it is essential to establish a safe dose range. The MTD study is an acute toxicity experiment designed to find the highest dose of a compound that does not cause unacceptable side effects or mortality in an animal model.[4] This information is critical for designing subsequent efficacy studies.

Methodology:

• Animal Model: Select a relevant rodent species (e.g., Swiss Webster or C57BL/6 mice).[4][15]

• Group Allocation: Assign a small number of animals (e.g., 3-5) to each dose group.

• Dose Selection: Based on in vitro potency and literature data for similar compounds, select a starting dose and a series of escalating doses (e.g., 10, 30, 100, 300 mg/kg).[4]

• Administration: Administer a single dose of the piperidine compound via the intended clinical route (e.g., oral gavage (p.o.), intraperitoneal (i.p.) injection).[4] A vehicle control group must be included.

• Observation: Monitor animals intensively for the first few hours (e.g., at 1, 4, 8 hours) and then daily for 7-14 days. Record clinical signs of toxicity (e.g., lethargy, ruffled fur, altered gait) and measure body weight daily.[4]

• Endpoint: The MTD is defined as the highest dose at which no significant toxicity or mortality is observed. This dose, or fractions of it, will be used in subsequent efficacy studies.

Part 3: A Case Study - Piperine in Neuroprotection

Piperine, a naturally occurring piperidine alkaloid from black pepper, provides an excellent case study for bridging the in vitro to in vivo gap.[21][6]

• In Vitro Evidence: Piperine has been shown to inhibit monoamine oxidase (MAO) activity and protect neuronal cells (like PC12) from MPP+-induced cell death, a mechanism highly relevant to Parkinson's disease.[15]

• In Vivo Translation: When administered to mice in the MPTP-induced model of Parkinson's, piperine demonstrated significant neuroprotective effects.[15] It improved motor function, reduced oxidative stress in the brain, and attenuated the loss of dopamine-producing neurons.[15] In models of cognitive impairment, piperine administered orally at doses of 5-20 mg/kg improved memory and reduced neurodegeneration.[16]

Why did it work? Piperine's success in vivo is not just due to its direct neuronal effects. It is also known to inhibit P-glycoprotein (P-gp) and certain cytochrome P450 enzymes.[22] This modulation of drug metabolism and transport can increase its own bioavailability and that of other co-administered drugs, allowing it to reach therapeutic concentrations in the brain.[22]

The following diagram illustrates a simplified signaling pathway relevant to the neuroprotective effects of certain piperidine compounds, which often involve mitigating oxidative stress and apoptosis.

Apoptotic pathway and modulation by piperidine compounds.

Conclusion and Future Perspectives

The piperidine scaffold remains an exceptionally valuable starting point in drug discovery.[1][2] However, success hinges on a clear-eyed understanding of the chasm that often separates in vitro potency from in vivo efficacy. The key to bridging this gap lies in an early and integrated assessment of pharmacokinetic properties. Rather than relying solely on potency (IC50), a multi-parameter optimization approach that includes metabolic stability, solubility, and permeability assays early in the discovery workflow is paramount. By embracing the complexity of whole-organism biology from the outset, researchers can more efficiently translate the promise of the piperidine scaffold into the next generation of innovative therapeutics.

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• Gomha, S. M., et al. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 301, 117869. Available from: [Link]

• Benchchem. Application Notes and Protocols for Piperidine-Containing Scaffolds in Novel Compound Development.

• Rather, G. A., & Kaul, R. (2022). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. Frontiers in Pharmacology, 12, 775417. Available from: [Link]

• IJNRD. (2024). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. International Journal of Novel Research and Development, 9(2). Available from: [Link]

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• Karakaya, G., Sevimli Gür, C., & Aytemir, M. D. (2026). Anticancer Potential of Piperidine-Substituted Mannich Bases: Evidence of Cytotoxic Activity and Apoptotic Effects on Various Cancer Cells. Hacettepe University Journal of the Faculty of Pharmacy. Available from: [Link]

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• Fuskova, A., et al. (1985). In vitro cytotoxic activity of 1-alkylpiperidine N-oxides and quantitative structure-activity relationships. Neoplasma, 32(3), 323-329. Available from: [Link]

• Benchchem. A Tale of Two Rings: Piperazine and Piperidine Derivatives in Modern Drug Design.

• Tantisira, M. H., et al. (2010). Piperine, the main alkaloid of Thai black pepper, protects against neurodegeneration and cognitive impairment in animal model of cognitive deficit like condition of Alzheimer's disease. Food and Chemical Toxicology, 48(3), 798-802. Available from: [Link]

• Khan, I., et al. (2024). Design, synthesis, in vitro and in silico studies of novel piperidine derived thiosemicarbazones as inhibitors of dihydrofolate reductase. Scientific Reports, 14(1), 23567. Available from: [Link]

• Singh, S., et al. (2015). Neuroprotective effects of piperine on the 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine-induced Parkinson's disease mouse model. Experimental and Therapeutic Medicine, 10(5), 1939-1945. Available from: [Link]

• JPND Research. (2015). EXPERIMENTAL MODELS FOR NEURODEGENERATIVE DISEASES. Available from: [Link]

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• Akhtar, T., et al. (2012). Investigation of piperidine derivatives in ex vivo models of pain and platelet aggregation. Scientia Pharmaceutica, 80(4), 983-995. Available from: [Link]

• Al-Zharani, M., et al. (2025). Identification of Novel Piperidine and Pyrrolidine Derivatives as Potent Inhibitors of Pancreatic Lipase-Based Molecular Docking and In Vitro Testing. Molecules, 30(17), 3989. Available from: [Link]

• Yılmaz, F. M., & Aydın, A. (2025). Characteristics of the biological activities of the piperidine complex: an anticancer and antioxidant investigation. Northwestern Medical Journal, 3(2), 114-121. Available from: [Link]

• ResearchGate. (2023). Piperidine nucleus in the field of drug discovery. Available from: [Link]

• Lu, P., et al. (2011). Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. ACS Medicinal Chemistry Letters, 2(8), 584-588. Available from: [Link]

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comparative study of N-substituted piperidine derivatives as σ1 receptor ligands

Executive Summary & Strategic Importance

The sigma-1 (σ1) receptor is a unique ligand-regulated chaperone protein localized primarily at the mitochondria-associated endoplasmic reticulum membrane (MAM). It has emerged as a high-value therapeutic target for neurodegenerative diseases (such as Alzheimer's) and a critical biomarker for molecular imaging[1]. Among the diverse chemotypes investigated, the N-substituted piperidine scaffold stands out as a privileged structure. The basic piperidine nitrogen forms a crucial salt bridge with acidic residues in the receptor's binding pocket, while the N-substituents (such as spirocyclic or phenoxyethyl groups) dictate subtype selectivity and pharmacokinetic profiles.

This guide provides a comparative analysis of structural derivatives and details the self-validating experimental protocols required to evaluate their binding affinities.

Mechanistic Pathway: σ1 Receptor Activation

Upon binding high-affinity N-substituted piperidine agonists, the σ1 receptor dissociates from its inhibitory binding partner and stabilizes the inositol 1,4,5-trisphosphate receptor (IP3R). This chaperone activity optimizes calcium (Ca2+) transfer from the endoplasmic reticulum to the mitochondria, thereby enhancing ATP production and preventing cellular apoptosis under ischemic or neurotoxic stress[1].

σ1 Receptor Chaperone Signaling Pathway Mediated by Piperidine Agonists.

Structural Determinants of Affinity: A Comparative Analysis

The pharmacological profile of piperidine derivatives is highly sensitive to N-substitution. Modifications to the piperidine ring and the N-alkyl/aryl side chains are fundamental strategies for modulating receptor affinity and σ1/σ2 selectivity.

For instance, spirocyclic piperidine derivatives exhibit extraordinary affinity. The N-benzyl derivative WMS-1813 demonstrates a Ki of 1.4 nM and >600-fold selectivity for σ1 over σ2[1]. Similarly, the fluoroethoxybenzyl spirocyclic compound 19 achieves a sub-nanomolar Ki (0.79 nM) and 350-fold selectivity[1]. In contrast, phenoxyethylpiperidines show that the exact basic moiety is critical; removing a 4-methyl substituent from the piperidine ring can drastically reduce σ1 affinity while increasing off-target σ2 binding[2].

Table 1: Comparative Binding Affinities of Key N-Substituted Piperidines

Compound	Structural Class	σ1 Affinity (Ki, nM)	σ1/σ2 Selectivity	Primary Application
Compound 19	Fluoroethoxybenzyl spirocyclic piperidine	0.79	350-fold	High-affinity PET imaging
WMS-1813 (7a)	N-benzyl spirocyclic piperidine	1.4	>600-fold	Selective σ1 targeting
18F-FPS (1)	Fluoropropyl-cyanophenoxymethyl piperidine	4.3	~33-fold	In vivo tomographic evaluation
Compound 2	4-methylpiperazine isostere	12.3	199-fold	Neuroprotective agent development

Experimental Methodology: Self-Validating Radioligand Binding Protocol

To accurately determine the inhibition constant (Ki) of novel piperidine derivatives, a robust radioligand competition binding assay is required. The following protocol is engineered with internal controls to ensure a self-validating system[3][4].

Step-by-Step Workflow & Causality:

• Tissue Preparation: Utilize guinea pig liver (GPL) homogenates.

  • Causality: GPL is selected because it possesses the highest endogenous expression of σ1 receptor protein across species, providing an optimal signal-to-noise ratio and robust Bmax values compared to standard cell lines[3].

• Assay Setup & Internal Validation: In a 96-well plate, combine 50 mM Tris-HCl buffer (pH 7.4), the membrane preparation, and [3H]-(+)-pentazocine (final concentration ~3 nM).

  • Causality:[3H]-(+)-pentazocine is the gold-standard radioligand due to its high affinity (Kd ~10 nM) and exquisite selectivity for the σ1 subtype, ensuring the displacement curve strictly reflects σ1 binding[3].

  • Self-Validation System: Run a "Total Binding" control (buffer only) and a "Non-Specific Binding" (NSB) control containing 10 µM haloperidol in parallel. The assay is only valid if specific binding (Total - NSB) exceeds 70% of the total signal. If it falls below this threshold, the assay must be rejected due to excessive background noise or degraded radioligand.

• Incubation: Add the N-substituted piperidine competitor at concentrations ranging from 10^-10 to 10^-5 M. Incubate at 37°C for 120 minutes.

  • Causality: This specific time-temperature combination ensures the system reaches thermodynamic equilibrium, a strict mathematical prerequisite for accurate Cheng-Prusoff Ki calculations[4].

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI).

  • Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding of highly lipophilic piperidine derivatives[4].

• Washing & Quantification: Wash filters three times with ice-cold 10 mM Tris-HCl.

  • Causality: The rapid temperature drop immediately halts binding kinetics, preventing the dissociation of the receptor-ligand complex during the wash step. Radioactivity is then quantified using liquid scintillation counting[4].

Step-by-step Radioligand Binding Assay Workflow for σ1 Receptors.

In Vivo Evaluation & PET Imaging Applications

The ultimate validation of these ligands lies in their in vivo performance. Piperidine-based radioligands must possess high affinity, appropriate lipophilicity to cross the blood-brain barrier, and favorable pharmacokinetics[4]. For example, the 18F-labeled derivative [18F]1-(3-fluoropropyl)-4-(4-cyanophenoxymethyl)piperidine ([18F]FPS) demonstrated high brain uptake (2.47% ID at 20 min) in Wistar rats, with specific binding confirmed via pharmacological blocking studies[5]. These properties make N-substituted piperidines indispensable tools for the non-invasive Positron Emission Tomography (PET) imaging of σ1 receptors in living subjects, aiding in the diagnosis and monitoring of Alzheimer's disease[1].

References

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• Chu, U. B., & Ruoho, A. E. SIGMA RECEPTOR BINDING ASSAYS. NIH PubMed Central. 3

• BenchChem Technical Support Team. Propanamide, N-4-piperidinyl-. BenchChem.

• BenchChem Technical Support Team. Application Notes and Protocols: Development of Piperidine-Based Radioligands for Imaging. BenchChem. 4

• Various Authors. First evaluation of the sigma-1 receptor radioligand [18F]1-3-fluoropropyl-4-((4-cyanophenoxy)- Methyl)piperidine ([18F]FPS) in healthy humans. ResearchGate. 1

• Waterhouse, R. N., et al. In vivo evaluation of [18F]1-(3-fluoropropyl)-4-(4-cyanophenoxymethyl)piperidine: a selective sigma-1 receptor radioligand for PET. PubMed. 5

• Various Authors. Development of Second-Generation Phenoxyethylpiperidines as Potent Sigma-1 Receptor Agonists with Neuroprotective Potential for Alzheimer's Disease. ACS Publications. 2

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• 5. In vivo evaluation of [18F]1-(3-fluoropropyl)-4-(4-cyanophenoxymethyl)piperidine: a selective sigma-1 receptor radioligand for PET - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety Operating Guide

Standard Operating Procedure: Disposal of 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine

1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine (CAS: 1247193-34-5) is an aliphatic triamine scaffold frequently utilized in pharmaceutical synthesis, library design, and drug discovery. While its structural properties make it a highly valuable building block, its multiple basic nitrogen centers impart strong nucleophilicity and severe corrosivity.

Proper disposal of this chemical is not merely a regulatory formality; it is a critical operational safety measure. Mishandling amine waste can lead to violent exothermic reactions, equipment degradation, and severe personnel exposure. This guide provides a self-validating, step-by-step operational plan for the safe handling and disposal of this specific amine, ensuring your laboratory maintains the highest standards of safety and compliance.

Chemical Hazard Profile & Mechanistic Causality

To safely manage the disposal of 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine, laboratory personnel must understand the chemical causality behind its hazard classifications [1].

• Corrosivity (EPA Waste Code D002): This molecule contains a piperidine ring, a pyrrolidine ring, and a bridging secondary amine. The localized lone electron pairs on these nitrogen atoms make the molecule a strong Lewis base. In the presence of aqueous waste streams or atmospheric moisture, it generates hydroxide ions that can cause severe tissue necrosis and aggressively corrode metal surfaces.

• Reactivity & Alkylation Risks: Because the amine centers are highly nucleophilic, this compound must never be mixed with halogenated solvents (e.g., dichloromethane, chloroform) in a waste carboy. Mixing these initiates a , an irreversible alkylation that forms quaternary ammonium salts [2]. This reaction is highly exothermic and can cause catastrophic pressure buildup and explosion in sealed waste containers.

• Exothermic Neutralization: Mixing this concentrated amine with acidic waste streams will trigger a violent, heat-generating neutralization reaction, potentially vaporizing the toxic amine into the laboratory atmosphere.

Quantitative Data & Classification Summary

Property / Classification	Operational Detail
Chemical Name	1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine
CAS Number	1247193-34-5
Molecular Formula	C11H23N3
Molecular Weight	197.32 g/mol
EPA Hazardous Waste Code	D002 (Corrosive) [3]
GHS Hazard Statements	H302 (Harmful if swallowed), H314 (Causes severe skin burns)
Compatible Waste Container	High-Density Polyethylene (HDPE) or Polypropylene (PP)
Strictly Incompatible Materials	Strong acids, oxidizers, halogenated solvents, transition metals

Pre-Disposal Safety & Personal Protective Equipment (PPE)

Before initiating the disposal workflow, personnel must don appropriate PPE in strict accordance with the [4].

• Eye Protection: Splash-proof chemical goggles combined with a full face shield. (Safety glasses alone are insufficient for corrosive liquids).

• Hand Protection: Heavy-duty Nitrile or Neoprene gloves. Amines can rapidly permeate thin, disposable latex gloves.

• Body Protection: A flame-retardant, chemical-resistant laboratory coat with closed cuffs.

• Engineering Controls: All waste transfers must be executed inside a certified, properly functioning chemical fume hood.

Step-by-Step Disposal Protocol

This protocol is designed as a self-validating system. Do not proceed to the next step unless the safety parameters of the current step have been fully met.

Step 1: Waste Characterization and Segregation

Analyze the waste mixture. If the 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine is dissolved in an organic solvent, verify that the solvent is non-halogenated (e.g., methanol, ethanol, or ethyl acetate).

• Action: Designate a specific waste stream solely for "Basic/Amine Organic Waste." Keep this strictly physically segregated from acid waste carboys to prevent accidental mixing.

Step 2: Containerization

Transfer the waste into a compatible, heavy-duty High-Density Polyethylene (HDPE) container.

• Causality Check:Never use metal cans (e.g., galvanized steel or aluminum). The basic nature of the amine will corrode the metal over time, leading to structural failure and toxic leaks. Glass is acceptable for small quantities but poses a shatter risk; HDPE is the industry gold standard for corrosive amines [5]. Ensure the container utilizes a secure, PTFE-lined cap.

Step 3: Regulatory Labeling

Immediately upon adding the first drop of waste, affix a hazardous waste label to the container. The label must explicitly state:

• Header: "HAZARDOUS WASTE"

• Contents: "1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine (Amine Waste)"

• Hazards: "Corrosive, Toxic"

Step 4: Satellite Accumulation Area (SAA) Storage

Store the sealed, labeled container in a designated SAA at or near the point of generation.

• Action: Place the primary HDPE container inside a secondary containment bin (also made of HDPE) capable of holding 110% of the primary container's volume. This ensures that if the primary container fails, the corrosive liquid is completely captured.

Step 5: Final EHS Pickup and Destruction

Once the container reaches 90% capacity (or reaches the regulatory time limit—typically 90 days for Large Quantity Generators), submit a waste pickup request to your Environmental Health and Safety (EHS) department. The waste must be transported by a licensed hazardous waste contractor for final destruction via high-temperature incineration.

Spill Response Workflow

In the event of an accidental spill outside the fume hood, execute the following emergency workflow:

• Evacuate & Isolate: Clear personnel from the immediate area and alert the laboratory safety officer.

• Avoid Acidic Neutralization: Do NOT attempt to neutralize the spill with strong acids. The resulting exothermic heat will vaporize the amine, creating a severe inhalation hazard.

• Absorb: Cover the spill with an inert, non-combustible absorbent material (e.g., dry sand, diatomaceous earth, or a commercial caustic spill kit).

• Collect: Sweep the absorbed material using non-sparking plastic tools and place it into a solid hazardous waste container (HDPE).

• Decontaminate: Wash the spill surface with a mild, dilute acetic acid solution (to safely neutralize trace residues), followed by copious amounts of water.

Disposal Workflow Visualization

Procedural workflow for the safe segregation and disposal of corrosive amine laboratory waste.

References

• Title: PubChem Compound Summary for CID 2761147 (Aliphatic Amine Analogues) Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards (Chapter 8: Management of Waste) Source: National Academies Press / National Research Council URL: [Link]

• Title: Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes (40 CFR 261) Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450) Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: Laboratory Safety Guidance Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

Personal protective equipment for handling 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine

Comprehensive Safety and Operational Guide: Handling 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine

Handling complex polyamines such as 1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine requires a rigorous understanding of their physicochemical properties. As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as an applied science of molecular interactions. This guide provides researchers and drug development professionals with a self-validating, mechanistic protocol for the safe handling, operation, and disposal of this highly reactive intermediate.

Chemical Profiling & Mechanistic Toxicology

1-methyl-N-(1-methylpyrrolidin-3-yl)piperidin-4-amine is a bis-heterocyclic triamine. The presence of both piperidine and pyrrolidine rings, combined with full N-methylation, creates a molecule with significant basicity and lipophilicity. Understanding its hazard profile requires analyzing structural analogs, which exhibit severe toxicity and corrosivity[1].

• Corrosivity (H314): The high pKa of the secondary and tertiary amines means that upon contact with physiological moisture (sweat, mucous membranes), the compound generates hydroxide ions. This leads to rapid saponification of epidermal lipids and denaturation of structural proteins, causing liquefactive necrosis[1].

• Systemic Toxicity (H302, H312): The N-methyl groups increase the molecule's partition coefficient (LogP). The unprotonated freebase fraction can rapidly cross the stratum corneum and enter systemic circulation, leading to acute central nervous system and respiratory effects[1].

Mechanistic pathway of dermal absorption and systemic toxicity for lipophilic polyamines.

Personal Protective Equipment (PPE) Matrix

Selecting PPE for cyclic amines requires evaluating polymer degradation. Amines are notorious for permeating and swelling standard laboratory elastomers.

• Dermal Protection: Standard latex gloves offer zero protection and will rapidly degrade[2]. You must use Nitrile rubber (minimum 0.4 mm thickness) or Neoprene gloves, which provide a breakthrough time of >240 minutes (EN 374 Class 5) against cyclic amines like piperidine and pyrrolidine[2][3]. Double-gloving is mandatory. Causality: If the outer glove is compromised by a micro-tear or chemical permeation, the inner glove maintains the barrier while the operator immediately doffs the outer layer.

• Ocular Protection: Chemical splash goggles paired with a full-face shield. Causality: Amine splashes to the eye cause irreversible corneal damage[3]. Safety glasses with side shields are insufficient against liquid splashes.

• Respiratory Protection: All handling must occur within a chemical fume hood with a verified face velocity of 0.4-0.6 m/s. If engineering controls fail or during a large spill, a NIOSH-approved half-mask respirator equipped with ABEK (organic vapor/amine) cartridges is required[2].

Table 1: Glove Compatibility Matrix for Cyclic Polyamines

Material	Breakthrough Time (EN 374)	Protection Class	Recommendation
Nitrile Rubber (0.4 mm)	> 240 minutes	Class 5	Primary Choice (High durability)
Neoprene	> 240 minutes	Class 5	Acceptable alternative
Butyl Rubber	> 30 minutes	Class 2	Not recommended for prolonged use
Natural Rubber / Latex	< 10 minutes	Class 0	UNSAFE (Rapid degradation)

Operational Workflow: Step-by-Step Methodology

To ensure a self-validating protocol, every operational step must actively prevent the conditions that lead to exposure or chemical degradation.

• Pre-Experiment Setup: Verify fume hood flow. Clear the workspace of incompatible materials, specifically strong oxidizers, acids, and acid chlorides, to prevent uncontrolled exothermic reactions[3].

• Weighing and Transfer: Use anti-static weighing boats. Cyclic amines can generate static charge during transfer; grounding the balance and using a static eliminator prevents spark-induced ignition of volatile amine vapors[3].

• Reaction Execution: Perform additions dropwise under an inert atmosphere (Argon or N2). Causality: Polyamines readily absorb atmospheric CO2 to form carbamate salts, which alters reaction stoichiometry and solubility. An inert gas blanket prevents this degradation.

• Post-Experiment Teardown: Rinse all contaminated glassware with a weak acid (e.g., 1M citric acid) before removing it from the fume hood. Causality: This converts the volatile, lipophilic freebase into a water-soluble, non-volatile citrate salt, completely neutralizing the inhalation hazard during subsequent washing in the sink.

Step-by-step operational workflow for handling reactive polyamines safely.

Spill Response and Chemical Disposal

Emergency response protocols must account for the thermodynamic properties of acid-base neutralizations.

• Spill Neutralization: Do NOT use strong mineral acids (e.g., HCl or H2SO4) to neutralize spills. The resulting acid-base reaction is violently exothermic and will flash-vaporize the unreacted amine, creating a massive toxic inhalation hazard. Instead, cover the spill with a weak solid acid (such as sodium bisulfate) or spray with dilute citric acid to control the exotherm[3]. Once neutralized, absorb the liquid with an inert particulate like vermiculite or sand[3].

• Waste Segregation: Dispose of all materials in containers strictly labeled as "Basic Organic Waste." Critical Warning: Never mix amine waste with halogenated organic waste. Amines can undergo the Menschutkin reaction with alkyl halides over time, forming quaternary ammonium salts. This reaction is exothermic and can pressurize sealed waste containers, leading to explosive rupture.

References[1] 1-methyl-N-(1-methylpiperidin-4-yl)piperidin-4-amine - PubChem. Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFWNGCl0tKRuN-2rsCMI1TpUueAyIAVyuemB-IVcVwp_Oo1DL9GZqKdKTi0n2Iaz-ftyU-yhWUKVePAHEr6TSQRRrDOaPvvPqjxVlvLbyqIb8PLK7jUBOX_O2NM5Z7noyByXbRleTTpo6xpwQ==[2] Piperidine - SAFETY DATA SHEET. Source: thermofisher.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHwBe3DtEkjhRcsYLbcPXd_W0o8DsnB3InLRk0sf6XgwrsVyclHi17TXk7GZWOAeLrbd9h6HW_pQ-NjDsS9wvOxhdy9bJLrH30kqWlJBKmMdlM08TINN5C5XwTGFvqpRz2Q8saTZhOHWy5qshtVPxx23twNBWETMUlIV0_rm5m-2g2g44REgRvIORyriB6dPzXfzumXP36xbNR4FsQjFGfT5dMngw-DTuMX45UaLCMatxD2DcKHv9BrZhsx7cLWr9uGWRGOffEoMwBa[3] Pyrrolidine - Apollo Scientific. Source: apolloscientific.co.uk. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFEXi1iKARyTFBe_3TCkjG7fKoR6JiIDrpuHOwXqC1rWZslYq_1ZXcsoq5d47j1mnrHC4e1dYOhuqvVyb2XD62T3hOk7qBADBEDt5-ZFThInzNG6PeYWhNp6Vq2JB1hkm2JCCjw9VENUqLS47hh_W2TwO89hXXAy87lQk85

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